Carbon tetrachloride

• CAS: 56-23-5

Core Science & Biosynthesis

Carbon Tetrachloride: A Comprehensive Physicochemical Profile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon tetrachloride (CCl₄), also known as tetrachloromethane, is a non-polar, dense, and volatile liquid that has historically seen wide application as a solvent, refrigerant precursor, and fire extinguishing agent.[1][2] Despite its use being significantly curtailed due to its toxicity and environmental impact, a thorough understanding of its physicochemical properties remains crucial for researchers, scientists, and professionals in drug development and chemical synthesis.[1][2] This technical guide provides a detailed overview of the core physicochemical properties of carbon tetrachloride, complete with experimental protocols for their determination and visual representations of its structure and reactivity.

Physicochemical Properties

The fundamental physical and chemical characteristics of carbon tetrachloride are summarized in the tables below, providing a ready reference for laboratory and research applications.

Table 1: General and Physical Properties of Carbon Tetrachloride

Property	Value	References
Molecular Formula	CCl₄	[3][4]
Molar Mass	153.82 g/mol	[4][5][6]
Appearance	Colorless liquid	[1][4][7]
Odor	Sweet, ethereal	[1][7][8]
Density	1.594 g/mL at 20 °C	[4][9][10]
1.5867 g/cm³ (liquid)	[1][11]
1.831 g/cm³ at -186 °C (solid)	[1][11]
1.809 g/cm³ at -80 °C (solid)	[1][11]
Melting Point	-22.92 °C (-9.26 °F; 250.23 K)	[1][5][11]
Boiling Point	76.72 °C (170.10 °F; 349.87 K)	[1][5][11][12]
Refractive Index (nD)	1.4607 at 20 °C	[1][10][11]
Viscosity	0.969 mPa·s at 20 °C	[13]
0.86 mPa·s	[1]
Vapor Pressure	11.94 kPa at 20 °C	[1]
91.3 mmHg at 20 °C	[14]
Vapor Density	5.32 (vs air)	[10][15]
Dipole Moment	0 D	[11]

Table 2: Solubility of Carbon Tetrachloride

Solvent	Solubility	References
Water	0.081 g/100 mL at 25 °C	[1][11]
0.097 g/100 mL at 0 °C	[1][11]
793 mg/L at 25 °C	[7]
Very slightly soluble	[7][16]
Organic Solvents	Soluble in alcohol, ether, chloroform, benzene, naphtha, carbon disulfide, and formic acid.	[1][5][7][11]
Miscible with ethanol, benzene, chloroform, ether, carbon disulfide, petroleum ether, and volatile oils.	[7][10][17]

Chemical Structure and Bonding

Carbon tetrachloride possesses a tetrahedral molecular geometry, with a central carbon atom covalently bonded to four chlorine atoms.[1] This symmetrical arrangement of chlorine atoms results in a net dipole moment of zero, rendering the molecule non-polar.[1][11] This non-polar nature is a key determinant of its solubility characteristics, particularly its miscibility with fats, oils, and other non-polar organic compounds.[1][5]

Figure 1: Tetrahedral structure of carbon tetrachloride.

Reactivity and Decomposition

While generally considered inert, carbon tetrachloride can undergo decomposition under certain conditions, particularly at high temperatures.[8] Thermal decomposition can yield hazardous products, including phosgene (COCl₂), chlorine (Cl₂), and hydrogen chloride (HCl).[1][3] The presence of metals can catalyze this decomposition.[8] Carbon tetrachloride is unreactive with water at room temperature due to the steric hindrance around the central carbon atom and the high activation energy required for hydrolysis.[18][19]

Figure 2: Reactivity and decomposition pathways of carbon tetrachloride.

Experimental Protocols

The following sections detail the methodologies for determining key physicochemical properties of carbon tetrachloride.

Determination of Boiling Point (Micro-Boiling Point Method)

This method is suitable for small quantities of liquid and relies on the principle that the vapor pressure of a liquid equals the atmospheric pressure at its boiling point.

Apparatus:

• Thiele tube or a 250 mL beaker for a water/oil bath

• Thermometer (-10 to 110 °C)

• Capillary tube (sealed at one end)

• Small test tube (e.g., 10 x 75 mm)

• Rubber band or wire to attach the test tube to the thermometer

• Heating source (Bunsen burner or hot plate)

• Stand and clamp

Procedure:

• Attach the small test tube to the thermometer using a rubber band such that the bottom of the test tube is level with the thermometer bulb.

• Add a few drops of carbon tetrachloride to the test tube.

• Place the capillary tube, with its sealed end up, into the test tube containing the carbon tetrachloride.

• Clamp the thermometer with the attached test tube and immerse it in the Thiele tube or beaker containing a heating liquid (water or mineral oil), ensuring the liquid level is above the sample in the test tube but below the opening of the test tube.

• Begin to heat the bath slowly, with constant stirring if using a beaker.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue gentle heating until a steady and rapid stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The stream of bubbles will slow down and eventually stop. The moment the liquid begins to enter the capillary tube, record the temperature. This temperature is the boiling point of the carbon tetrachloride.[2][8][10][16]

Determination of Density (Volumetric Method)

This straightforward method involves measuring the mass and volume of a sample of the liquid.

Apparatus:

• Analytical balance (accurate to ±0.001 g)

• Graduated cylinder (e.g., 10 mL or 25 mL)

• Pipette

• Thermometer

Procedure:

• Ensure the graduated cylinder is clean and dry.

• Measure and record the mass of the empty graduated cylinder using the analytical balance.

• Carefully add a known volume of carbon tetrachloride (e.g., 10 mL) to the graduated cylinder using a pipette. Read the volume from the bottom of the meniscus.

• Measure and record the mass of the graduated cylinder containing the carbon tetrachloride.

• Record the temperature of the carbon tetrachloride.

• Calculate the mass of the carbon tetrachloride by subtracting the mass of the empty graduated cylinder from the mass of the cylinder with the liquid.

• Calculate the density using the formula: Density = Mass / Volume.

• Repeat the measurement at least two more times and calculate the average density.[6][13][14][20]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it enters a material.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper or pipette

• Lens paper and ethanol or acetone for cleaning

Procedure:

• Turn on the refractometer and the constant temperature water bath, setting the temperature to 20.0 ± 0.1 °C. Allow the instrument to equilibrate.

• Clean the prism surfaces of the refractometer with lens paper and a suitable solvent (e.g., ethanol or acetone) and allow them to dry completely.

• Using a clean dropper, place a few drops of carbon tetrachloride onto the lower prism.

• Close the prisms firmly.

• Look through the eyepiece and adjust the coarse and fine control knobs until the boundary line between the light and dark fields is sharp and centered in the crosshairs.

• If a color fringe is visible, adjust the dispersion correction knob until the boundary line is sharp and achromatic.

• Read the refractive index value from the scale.

• Clean the prisms thoroughly after the measurement.[4][7][12][17]

Determination of Viscosity (Ubbelohde Viscometer)

This method measures the time it takes for a fixed volume of liquid to flow through a calibrated capillary under gravity.

Apparatus:

• Ubbelohde viscometer

• Constant temperature water bath

• Stopwatch

• Pipette

• Suction bulb

Procedure:

• Select a clean, dry Ubbelohde viscometer of the appropriate size for the expected viscosity of carbon tetrachloride.

• Pipette a precise volume of carbon tetrachloride into the larger reservoir tube of the viscometer.

• Place the viscometer in the constant temperature bath, ensuring it is held vertically. Allow at least 15-20 minutes for the sample to reach thermal equilibrium.

• Place a finger over the venting tube and apply suction to the capillary tube using a suction bulb to draw the liquid up into the measuring bulbs, above the upper timing mark.

• Release the suction and simultaneously remove the finger from the venting tube.

• Start the stopwatch precisely as the meniscus of the liquid passes the upper timing mark.

• Stop the stopwatch precisely as the meniscus passes the lower timing mark.

• Record the flow time.

• Repeat the measurement at least two more times. The flow times should agree within a specified tolerance (e.g., ±0.2 seconds).

• Calculate the kinematic viscosity by multiplying the average flow time by the viscometer constant (provided with the calibrated viscometer). The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the density of the liquid at the same temperature.[21][22][23][24][25]

Determination of Solubility in Water

This protocol determines the concentration of a saturated solution of carbon tetrachloride in water at a specific temperature.

Apparatus:

• Separatory funnel or a flask with a stopper

• Constant temperature shaker or water bath

• Analytical balance

• Volumetric flasks

• Pipettes

• Gas chromatograph (GC) with a suitable detector (e.g., Electron Capture Detector - ECD) or another suitable analytical instrument.

Procedure:

• Add an excess amount of carbon tetrachloride to a known volume of distilled water in a separatory funnel or flask.

• Seal the container and place it in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated solution is formed.

• Allow the mixture to stand undisturbed at the same temperature until the two phases have completely separated. Carbon tetrachloride will form the lower layer.

• Carefully withdraw a known volume of the upper aqueous layer using a pipette, ensuring that none of the undissolved carbon tetrachloride is collected.

• Extract the aqueous sample with a suitable, water-immiscible organic solvent (e.g., hexane) in which carbon tetrachloride is highly soluble.

• Analyze the organic extract using a calibrated gas chromatograph to determine the concentration of carbon tetrachloride.

• From the concentration in the extract, calculate the concentration in the original aqueous sample, which represents the solubility of carbon tetrachloride in water at that temperature.[26][27][28][29][30]

References

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• 30. researchgate.net [researchgate.net]

Spectroscopic Analysis of Carbon Tetrachloride: A Technical Guide

This technical guide provides an in-depth overview of the core spectroscopic techniques used for the analysis of carbon tetrachloride (CCl₄). It is designed for researchers, scientists, and professionals in drug development who require detailed spectroscopic data and experimental protocols. This document covers Infrared (IR) Spectroscopy, Raman Spectroscopy, ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), presenting quantitative data in structured tables, detailed methodologies for key experiments, and visualizations of analytical workflows and molecular behaviors.

Disclaimer: Carbon tetrachloride is a toxic substance and a suspected carcinogen that can affect the liver, kidneys, and central nervous system.[1][2] All handling should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves (note that rubber is not suitable), safety goggles, and protective clothing.[3][4] Avoid inhalation of vapors and skin contact.[3] Consult the Safety Data Sheet (SDS) for complete safety information before handling.[2][4]

Vibrational Spectroscopy

Vibrational spectroscopy explores the molecular vibrations of a substance. For a molecule with Td symmetry like carbon tetrachloride, certain vibrational modes are active in either Infrared or Raman spectroscopy, but not both, making the techniques complementary.[5]

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which excites its vibrational modes. A key advantage of CCl₄ is its utility as an IR solvent, as it lacks significant absorption bands above 1600 cm⁻¹.[6]

Quantitative IR Data for Carbon Tetrachloride

The primary IR-active bands for liquid CCl₄ are observed in the mid-IR region. The most prominent feature is a strong, complex band around 760-800 cm⁻¹, which is attributed to the asymmetric stretching mode (ν₃) and a combination band (ν₁ + ν₄).[7][8] In the liquid phase, this often appears as two overlapping bands of approximately equal intensity.[9]

Vibrational Mode	Assignment	Wavenumber (cm⁻¹) (Liquid Phase)
Asymmetric C-Cl Stretch	ν₃ (F₂)	~795
Combination Band / Fermi Resonance	ν₁ + ν₄	~761 - 776

Note: Peak positions can vary slightly based on the physical state (gas, liquid, solid) and experimental conditions. The bands around 795 cm⁻¹ and 761-776 cm⁻¹ are often seen as a doublet due to Fermi resonance.[8][9][10]

Experimental Protocol: Acquiring FTIR Spectrum of Liquid CCl₄

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used. For mid-IR analysis, a common setup includes a KBr beam splitter and an MCT (Mercury Cadmium Telluride) detector.[11]

• Sample Preparation:

  • Ensure the salt plates (e.g., NaCl or KBr) are clean and dry. They can be cleaned with a paper towel moistened with a dry solvent like CCl₄ itself.[12]

  • Place a single drop of high-purity, spectroscopy-grade carbon tetrachloride (≥99.9%) on one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin film. Avoid air bubbles.

  • Mount the plates in the spectrometer's sample holder.

• Data Acquisition:

  • Collect a background spectrum of the empty instrument to account for atmospheric CO₂ and H₂O.

  • Set the scan range, typically from 4000 cm⁻¹ to 400 cm⁻¹.

  • Acquire the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio.

• Data Processing: The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final absorbance or transmittance plot.

Raman Spectroscopy

Raman spectroscopy is a light scattering technique that provides information about a molecule's vibrational, rotational, and other low-frequency modes.[13] It is highly complementary to IR spectroscopy.[5] An important advantage is that water does not cause interference, allowing for analysis in aqueous solutions (though not relevant for pure CCl₄).[5]

Quantitative Raman Data for Carbon Tetrachloride

Carbon tetrachloride is a classic sample for Raman spectroscopy due to its high symmetry, which results in simple, well-defined peaks.[13] The most intense peak corresponds to the symmetric C-Cl stretching mode (ν₁).

Raman Shift (cm⁻¹)	Assignment	Symmetry	Depolarization Ratio (ρ)
218 - 221	C-Cl Asymmetric Bend	ν₂ (E)	~0.75 (Depolarized)
314 - 317	C-Cl Symmetric Bend	ν₄ (F₂)	~0.75 (Depolarized)
459 - 462	C-Cl Symmetric Stretch	ν₁ (A₁)	~0 (Polarized)
762 / 790	Fermi Resonance Doublet (ν₃ / ν₁+ν₄)	F₂	~0.75 (Depolarized)

Source: Data compiled from multiple sources.[5][10] The depolarization ratio helps in assigning the symmetry of the vibrational modes.[14]

Experimental Protocol: Acquiring Raman Spectrum of Liquid CCl₄

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 632.8 nm) is used.[10][13]

• Sample Preparation:

  • Use minimal CCl₄ (~1 mL) to reduce exposure.[15]

  • Place the liquid sample in a suitable container, such as a glass vial or an NMR tube.[15]

  • Position the sample at the focal point of the laser beam. Common scattering geometries are 90° and 180° (backscattering).[15]

• Data Acquisition:

  • Set the monochromator range to be sufficiently far from the Rayleigh line (the intense line at the laser's wavelength) to avoid overwhelming the detector.[14]

  • Acquire spectra. A typical setting might involve accumulating 4 frames with an acquisition time of 5 to 30 seconds per frame, depending on the desired signal-to-noise ratio.[14]

  • To determine the depolarization ratio, acquire separate spectra with the scattered light passed through a polarizer oriented parallel and then perpendicular to the polarization of the incident laser beam.[14]

• Data Processing: The collected spectra are processed to show the intensity of scattered light as a function of the Raman shift in wavenumbers (cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms. Because carbon tetrachloride contains no hydrogen atoms, it was historically used as a solvent for proton NMR.[6] For its own analysis, ¹³C NMR is the relevant technique.

¹³C NMR Spectroscopy

¹³C NMR detects the ¹³C isotope, which has a natural abundance of about 1.1%.[16] Due to the tetrahedral symmetry of CCl₄, all four chlorine atoms are chemically equivalent, resulting in a single signal for the central carbon atom in the ¹³C NMR spectrum.[17]

Quantitative ¹³C NMR Data for Carbon Tetrachloride

Nucleus	Solvent	Chemical Shift (δ) in ppm
¹³C	CDCl₃	~96.7

Source: Data from HMDB.[18] The chemical shift is referenced to tetramethylsilane (TMS) at 0 ppm.

Experimental Protocol: Acquiring a ¹³C NMR Spectrum

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz).

• Sample Preparation:

  • Prepare a solution by dissolving a small amount of CCl₄ in a deuterated solvent, typically deuterochloroform (CDCl₃), in a standard 5 mm NMR tube. The CDCl₃ signal at ~77 ppm can serve as an internal reference.[19]

• Data Acquisition:

  • Tune and match the probe for the ¹³C frequency.[20]

  • A standard ¹³C experiment involves a pulse sequence (e.g., zg30 or zgdc30) with proton decoupling to simplify the spectrum and enhance the signal via the Nuclear Overhauser Effect (NOE).[19][21]

  • Set the spectral width to cover the expected range of ¹³C chemical shifts (e.g., 0-220 ppm).[17]

  • Set the number of scans (ns). Since ¹³C has low natural abundance, a larger number of scans (e.g., 128 or more) is typically required to achieve a good signal-to-noise ratio.[21]

  • Set the relaxation delay (d1). For quantitative results, a long delay (up to 5 minutes) and inverse-gated decoupling are necessary, but for routine identification, a shorter delay (e.g., 2 seconds) is common.[21][22]

  • Begin acquisition by executing the pulse sequence (zg command).[23]

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Perform phase correction and baseline correction.

  • Calibrate the chemical shift axis using the known solvent peak (CDCl₃ at 77.16 ppm) or an internal standard like TMS.[20]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes molecules and sorts the ions based on their mass-to-charge ratio (m/z). It is a powerful tool for determining molecular weight and elemental composition and for elucidating molecular structure through fragmentation patterns.[24]

Mass Spectrometry Data for Carbon Tetrachloride

The mass spectrum of CCl₄ is characterized by a distinctive isotopic pattern caused by the natural abundances of chlorine's two stable isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This results in a cluster of peaks for the molecular ion (CCl₄⁺) and its fragments. The most abundant fragment is typically CCl₃⁺.

m/z Value	Ion Fragment	Key Feature(s)
152	[C³⁵Cl₄]⁺	Part of the molecular ion cluster.
117	[C³⁵Cl₃]⁺	Base peak (most intense signal) in the spectrum.
82	[C³⁵Cl₂]⁺	Significant fragment resulting from the loss of two chlorine atoms.
47	[C³⁵Cl]⁺	Fragment corresponding to a carbon and a single chlorine atom.
35	[³⁵Cl]⁺	Chlorine ion.

Note: The table lists m/z values for the most abundant isotope (³⁵Cl). In the actual spectrum, each of these signals is part of a cluster of peaks reflecting all possible combinations of ³⁵Cl and ³⁷Cl isotopes.

Experimental Protocol: Acquiring an Electron Ionization (EI) Mass Spectrum

• Instrumentation: Typically a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS). The GC separates the sample components before they enter the MS.

• Sample Introduction:

  • Prepare a dilute solution of CCl₄ in a volatile solvent.

  • Inject a small volume of the solution into the GC inlet. The CCl₄ will vaporize and be carried by an inert gas (e.g., Helium) through the GC column.

• Ionization:

  • As CCl₄ elutes from the GC column, it enters the ion source of the mass spectrometer.

  • In Electron Ionization (EI), the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing an electron to be ejected and forming an energetically unstable molecular ion (M⁺).[24]

• Fragmentation & Analysis:

  • The unstable molecular ion fragments into smaller, positively charged ions and neutral radicals.[24]

  • The positive ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their m/z ratio.

  • A detector records the abundance of each ion.

• Data Processing: The output is a mass spectrum, which is a plot of relative ion abundance versus m/z.

Visualizations of Analytical Processes

Workflow for Spectroscopic Analysis

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical sample like carbon tetrachloride.

Caption: A flowchart of the typical steps involved in spectroscopic analysis.

Mass Spectrometry Fragmentation of CCl₄

This diagram shows the primary fragmentation pathway for carbon tetrachloride under electron ionization.

Caption: Fragmentation pathway of CCl₄ in an EI mass spectrometer.

Vibrational Mode Activity

This diagram illustrates the complementary nature of IR and Raman spectroscopy for the fundamental vibrational modes of CCl₄.

Caption: Relationship between vibrational modes and spectroscopic activity for CCl₄.

References

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• 21. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 22. University of Ottawa NMR Facility Blog: How Can I Get a Quantitative 13C NMR Spectrum? [u-of-o-nmr-facility.blogspot.com]
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• 24. chemguide.co.uk [chemguide.co.uk]

An In-depth Technical Guide on the Core Free Radical Formation Pathways of Carbon Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon tetrachloride (CCl₄) is a potent hepatotoxin widely utilized in experimental models to study liver injury and fibrogenesis. Its toxicity is not inherent to the molecule itself but arises from its metabolic activation into highly reactive free radicals. This guide provides a detailed exploration of the core pathways of CCl₄-induced free radical formation, the subsequent cellular damage, and the experimental methodologies used to investigate these processes. Understanding these mechanisms is crucial for developing therapeutic strategies against xenobiotic-induced liver damage and for screening new chemical entities for potential hepatotoxicity.

The primary mechanism of CCl₄ toxicity involves its biotransformation in the liver, predominantly mediated by the cytochrome P450 (CYP) enzyme system.[1][2][3] This process generates the trichloromethyl radical (•CCl₃), which can initiate a cascade of damaging events, including lipid peroxidation and covalent binding to cellular macromolecules.[4][5][6] Under aerobic conditions, the trichloromethyl radical rapidly reacts with molecular oxygen to form the even more reactive trichloromethyl peroxyl radical (•CCl₃OO•).[7][8][9] Both of these radical species are central to the pathogenesis of CCl₄-induced cellular injury.[10]

Core Pathways of Carbon Tetrachloride Free Radical Formation

The metabolic activation of CCl₄ is a critical initiating step in its toxicity. This process occurs primarily in the endoplasmic reticulum of hepatocytes and is catalyzed by specific cytochrome P450 isoenzymes.

Cytochrome P450-Mediated Reductive Dehalogenation

The central pathway for the bioactivation of CCl₄ is its one-electron reduction, a process known as reductive dehalogenation, catalyzed by the cytochrome P450 system.[11][12] This reaction involves the transfer of an electron from the reduced ferrous [Fe(II)] form of the cytochrome P450 heme iron to the CCl₄ molecule.[2] This transfer results in the homolytic cleavage of a carbon-chlorine bond, yielding a trichloromethyl radical (•CCl₃) and a chloride ion (Cl⁻).

Reaction: CCl₄ + e⁻ → •CCl₃ + Cl⁻

The primary cytochrome P450 isoform responsible for the metabolism of CCl₄ at low, environmentally relevant concentrations is CYP2E1.[1][13] At higher concentrations, other isoforms such as CYP2B1, CYP2B2, and possibly CYP3A may also contribute to its metabolism.[7][9] The efficiency of this metabolic activation is a key determinant of the extent of CCl₄-induced liver damage.

Formation of the Trichloromethyl Peroxyl Radical

Under normal physiological (aerobic) conditions, the newly formed trichloromethyl radical (•CCl₃) reacts rapidly with molecular oxygen (O₂) to generate the highly reactive trichloromethyl peroxyl radical (•CCl₃OO•).[8][9]

Reaction: •CCl₃ + O₂ → •CCl₃OO•

The trichloromethyl peroxyl radical is a key initiator of lipid peroxidation, a destructive chain reaction that damages cellular membranes.[2][6]

Downstream Effects of Free Radical Formation

The generation of •CCl₃ and •CCl₃OO• radicals triggers a series of deleterious events that ultimately lead to hepatocellular injury and necrosis.

Lipid Peroxidation

The trichloromethyl peroxyl radical is potent enough to abstract a hydrogen atom from polyunsaturated fatty acids (PUFAs) present in the lipid bilayers of cellular membranes, such as the endoplasmic reticulum and mitochondria.[2][14] This hydrogen abstraction initiates a chain reaction of lipid peroxidation.

• Initiation: The •CCl₃OO• radical attacks a PUFA (L-H), forming a lipid radical (L•) and trichloromethyl hydroperoxide (CCl₃OOH).

• Propagation: The lipid radical (L•) reacts with oxygen to form a lipid peroxyl radical (LOO•). This radical can then abstract a hydrogen from another PUFA, creating a new lipid radical and a lipid hydroperoxide (LOOH), thus propagating the chain reaction.

• Termination: The chain reaction can be terminated when two radical species react with each other to form a non-radical product.

Lipid peroxidation disrupts the integrity and function of cellular membranes, leading to increased permeability, inactivation of membrane-bound enzymes, and the release of cytotoxic products, including reactive aldehydes like malondialdehyde (MDA) and 4-hydroxynonenal (4-HNE).[8][15]

Covalent Binding to Cellular Macromolecules

The trichloromethyl radical can covalently bind to cellular macromolecules, including lipids, proteins, and nucleic acids.[7][9] This binding can alter their structure and function, contributing to cellular dysfunction. For example, the covalent binding of •CCl₃ to proteins can inactivate enzymes involved in critical metabolic pathways.

Quantitative Data on CCl₄ Metabolism and Radical Reactions

The following tables summarize key quantitative data related to the enzymatic metabolism of CCl₄ and the reactivity of the resulting free radicals.

Parameter	Value	Enzyme Source	Conditions	Reference
Km	57 µM	Pooled human liver microsomes	Anaerobic	[13]
Vmax	2.3 nmol CHCl₃/min/mg protein	Pooled human liver microsomes	Anaerobic	[13]
Km	1.9 µM	Expressed human CYP2E1	Anaerobic	[13]
Vmax	8.9 nmol CHCl₃/min/nmol CYP2E1	Expressed human CYP2E1	Anaerobic	[13]

Table 1: Kinetic Parameters for the Metabolism of Carbon Tetrachloride

Reaction	Rate Constant (k)	Temperature	Conditions	Reference
•CCl₃ + •CCl₃ → C₂Cl₆	10¹⁰.⁹ L mol⁻¹ s⁻¹	77–173 °C	Gas phase	[7]
•CCl₃ + Br₂ → CCl₃Br + Br	(1.8 ± 0.4) x 10⁸ exp[(-1.43 ± 0.29) kcal mol⁻¹/RT] L mol⁻¹ s⁻¹	300–532 K	Gas phase	[11]

Table 2: Rate Constants for Trichloromethyl Radical Reactions

Experimental Protocols

Detection of Trichloromethyl Radicals using Electron Spin Resonance (ESR) Spin Trapping

ESR spectroscopy is a powerful technique for the direct detection of free radicals. However, the high reactivity and short half-life of the •CCl₃ radical make its direct detection in biological systems challenging. Spin trapping is a technique used to convert short-lived radicals into more stable radical adducts that can be detected by ESR.[16] Phenyl-N-t-butylnitrone (PBN) is a commonly used spin trap for this purpose.

Principle: The diamagnetic spin trap (PBN) reacts with the transient •CCl₃ radical to form a stable nitroxide radical adduct (PBN-CCl₃), which has a characteristic ESR spectrum.

Methodology:

• Preparation of Microsomes: Isolate liver microsomes from control or treated animals (e.g., phenobarbital-induced rats to increase CYP content) by differential centrifugation.

• Incubation Mixture: Prepare an incubation mixture containing:

  • Liver microsomes (e.g., 1-2 mg protein/mL) in a suitable buffer (e.g., potassium phosphate buffer, pH 7.4).

  • An NADPH-generating system (e.g., NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to initiate the CYP450 catalytic cycle.

  • The spin trapping agent, PBN (e.g., 50-100 mM).

  • Carbon tetrachloride (CCl₄) dissolved in a suitable solvent (e.g., ethanol or DMSO) at the desired final concentration.

• Incubation: Incubate the mixture at 37°C for a defined period (e.g., 15-30 minutes). The reaction is often carried out under anaerobic conditions to maximize the yield of the •CCl₃ radical, as oxygen will compete for it to form the peroxyl radical.

• Extraction: Extract the lipid-soluble PBN-CCl₃ adduct from the aqueous incubation mixture using an organic solvent (e.g., chloroform/methanol or ethyl acetate).

• ESR Spectroscopy: Transfer the organic extract to a quartz flat cell and record the ESR spectrum using an ESR spectrometer. The spectrum of the PBN-CCl₃ adduct will have a characteristic hyperfine splitting pattern that allows for its identification.

Quantification of Lipid Peroxidation using the Thiobarbituric Acid Reactive Substances (TBARS) Assay

The TBARS assay is a widely used method to estimate the extent of lipid peroxidation by measuring malondialdehyde (MDA), a secondary product of this process.

Principle: MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high temperature to form a pink-colored complex that can be measured spectrophotometrically or fluorometrically.

Methodology:

• Sample Preparation: Prepare a homogenate of the liver tissue (e.g., 10% w/v) in a cold buffer (e.g., 1.15% KCl).

• Reaction Mixture: To a known volume of the tissue homogenate, add a solution of trichloroacetic acid (TCA) to precipitate proteins and provide an acidic environment.

• TBA Addition: Add a solution of thiobarbituric acid (TBA) to the mixture.

• Incubation: Heat the mixture in a boiling water bath for a specific time (e.g., 30-60 minutes) to facilitate the reaction between MDA and TBA.

• Cooling and Centrifugation: Cool the samples and centrifuge to pellet the precipitated protein.

• Measurement: Measure the absorbance of the supernatant at a specific wavelength (typically around 532-535 nm).

• Quantification: Calculate the concentration of MDA using a standard curve prepared with a known concentration of MDA or by using the molar extinction coefficient of the MDA-TBA adduct. Results are typically expressed as nmol of MDA per mg of protein or per gram of tissue.[17]

Visualizations

References

• 1. simulations-plus.com [simulations-plus.com]
• 2. Theoretical insights into the reductive metabolism of CCl4 by cytochrome P450 enzymes and the CCl4-dependent suicidal inactivation of P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CCl4-induced hepatotoxicity: protective effect of rutin on p53, CYP2E1 and the antioxidative status in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Increase of lipid hydroperoxides in liver mitochondria and inhibition of cytochrome oxidase by carbon tetrachloride intoxication in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Detection and characterisation of radicals using electron paramagnetic resonance (EPR) spin trapping and related methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rate of combination of trichloromethyl radicals - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 8. revistadechimie.ro [revistadechimie.ro]
• 9. researchgate.net [researchgate.net]
• 10. An Advanced Electron Spin Resonance (ESR) Spin-Trapping and LC/(ESR)/MS Technique for the Study of Lipid Peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Cytochrome P450 2E1 is the primary enzyme responsible for low-dose carbon tetrachloride metabolism in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. kenstoreylab.com [kenstoreylab.com]
• 15. scispace.com [scispace.com]
• 16. Spin-trapping of the trichloromethyl radical produced during enzymic NADPH oxidation in the presence of carbon tetrachloride or bromotrichloromethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A single acute hepatotoxic dose of CCl4 causes oxidative stress in the rat brain - PMC [pmc.ncbi.nlm.nih.gov]

carbon tetrachloride as a non-polar solvent in organic chemistry

Abstract: This document provides a comprehensive technical overview of carbon tetrachloride (CCl₄) and its role as a non-polar solvent in organic chemistry. Historically a staple in synthesis and analysis, its use has been curtailed due to significant health and environmental hazards. This guide details its physicochemical properties, solvent characteristics, applications in key organic reactions, and the stringent safety protocols required for its handling. It is intended for researchers, scientists, and professionals in drug development who may encounter CCl₄ in established procedures or require an understanding of its legacy applications and the rationale for its replacement.

Physicochemical Properties of Carbon Tetrachloride

Carbon tetrachloride, or tetrachloromethane, is a colorless, dense, and non-flammable liquid with a characteristic sweet odor.[1][2][3] Its utility as a non-polar solvent stems from its molecular structure: a symmetrical, tetrahedral arrangement of four chlorine atoms around a central carbon atom.[1][4][5] This symmetry results in a zero net dipole moment, rendering the molecule non-polar.[1][4][6] This non-polar nature is the primary driver of its solvent capabilities, allowing it to effectively dissolve other non-polar and weakly polar substances like fats, oils, resins, and other organic compounds through weak van der Waals forces.[1][3][4]

Quantitative data on the physical and chemical properties of carbon tetrachloride are summarized below for reference.

Property	Value	Reference(s)
Chemical Formula	CCl₄	[6]
Molecular Weight	153.82 g/mol	[2][6]
Appearance	Colorless liquid	[1][6][7]
Density	1.594 g/mL (at 20°C)	[4][6]
Boiling Point	76.5 - 77 °C	[4][6][8]
Melting Point	-23 °C	[6][8]
Vapor Pressure	91.3 mmHg (at 20°C)	[2][8]
Solubility in Water	0.081 g/100 mL (at 25 °C)	[1]
Solubility	Miscible with alcohol, ether, chloroform, benzene, oils	[7][9]
Refractive Index (n_D)	~1.460	-
log K_ow	2.64	[1][8]

Core Concepts: The Non-Polar Solvent Nature of CCl₄

The principle of "like dissolves like" governs solubility. As a non-polar solvent, carbon tetrachloride excels at dissolving non-polar solutes. The dissolution process is driven by intermolecular forces. Both CCl₄ molecules and the molecules of a non-polar solute (e.g., a hydrocarbon) are held together by weak London dispersion forces. When mixed, the CCl₄ molecules can effectively surround the solute molecules, establishing new dispersion forces between solvent and solute that are comparable in strength to the forces within the pure substances. This energetic compatibility allows the solute to disperse throughout the solvent.

Conversely, CCl₄ is a poor solvent for polar substances like water and ionic compounds like sodium chloride.[9][10] The strong hydrogen bonds between water molecules or the strong electrostatic forces in an ionic lattice are much more powerful than the weak dispersion forces that CCl₄ can offer. Consequently, the solvent cannot overcome the solute-solute interactions, and dissolution does not occur to any significant extent.

References

• 1. Carbon tetrachloride - Wikipedia [en.wikipedia.org]
• 2. epa.gov [epa.gov]
• 3. echemi.com [echemi.com]
• 4. Decoding the Science Behind Carbon Tetrachloride's Solvent Properties [eureka.patsnap.com]
• 5. fiveable.me [fiveable.me]
• 6. Carbon Tetrachloride [commonorganicchemistry.com]
• 7. Carbon Tetrachloride | CCl4 | CID 5943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Table 4-2, Physical and Chemical Properties of Carbon Tetrachloride - Toxicological Profile for Carbon Tetrachloride - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. quora.com [quora.com]

A Legacy Solvent: Charting the Historical Scientific Applications of Carbon Tetrachloride

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Once a ubiquitous solvent in laboratories and industrial processes, carbon tetrachloride (CCl₄) now serves as a stark reminder of the evolving understanding of chemical safety and environmental impact. Its unique properties rendered it invaluable across a spectrum of scientific disciplines for decades. This technical guide provides a comprehensive overview of the historical applications of carbon tetrachloride in science, offering insights into the experimental methodologies and quantitative data that defined its use. While its toxicity and role in ozone depletion have led to its near-universal phase-out, understanding its historical context remains crucial for interpreting older scientific literature and appreciating the progression of modern chemical practices.

Physical and Chemical Properties

Carbon tetrachloride is a colorless, non-flammable liquid with a sweet, chloroform-like odor. Its physical and chemical properties made it a versatile solvent and reagent in a variety of historical scientific applications.

Property	Value	References
Molecular Formula	CCl₄	[1]
Molar Mass	153.82 g/mol	[2]
Density	1.594 g/mL at 25 °C	[2]
Melting Point	-22.9 °C	[1]
Boiling Point	76.7 °C	[1]
Solubility in Water	793 mg/L at 25 °C	[3]
Vapor Pressure	115 hPa at 20 °C	[4]

Historical Production Overview

The production of carbon tetrachloride saw a significant rise in the mid-20th century, driven by its demand as a precursor for chlorofluorocarbons (CFCs).[5][6] However, with the implementation of the Montreal Protocol due to its ozone-depleting properties, production has dramatically decreased.[6][7]

Year(s)	Production Volume (U.S.)	Key Applications Driving Production	References
1914	~4,500 metric tons	Dry cleaning, fire extinguishers	[8]
1960-1970	10.7% annual growth rate	Aerosol propellants	[9]
1970	Peak Production	Precursor for CFCs	[5][9]
1989	> 50,000 metric tons	Precursor for CFCs	[6]
1992	~720,000 tonnes (U.S./Europe/Japan)	Precursor for CFCs
1998	< 2 metric tons	Limited industrial uses	[6]
2012	129,145,698 lbs	Feedstock for other chemicals	[9][10]
2015	142,582,067 lbs	Feedstock for other chemicals	[9][10]

Key Historical Applications in Science

Carbon tetrachloride's utility spanned across organic synthesis, analytical chemistry, and biomedical research. The following sections detail some of its most significant historical scientific applications, including experimental protocols where available.

Organic Synthesis: The Appel Reaction

Carbon tetrachloride was a key reagent in the Appel reaction, a widely used method for converting alcohols to alkyl chlorides.[7] This reaction was valued for its mild conditions and stereospecificity, proceeding with an inversion of configuration at the carbon center.[11][12]

This protocol is adapted from a representative procedure for the Appel reaction.[13]

Materials:

• Geraniol

• Triphenylphosphine

• Carbon tetrachloride (dried and distilled)

• Pentane (dry)

• Anhydrous magnesium sulfate or phosphorus pentoxide (for drying CCl₄)

• Potassium carbonate (for drying geraniol)

• Three-necked flask, reflux condenser, magnetic stirrer, drying tube, distillation apparatus

Procedure:

• Preparation: A dry, 300-mL, three-necked flask is equipped with a magnetic stirring bar, a reflux condenser fitted with a drying tube.

• Reagent Addition: The flask is charged with 90 mL of dry carbon tetrachloride and 15.42 g (0.1001 mole) of dried and distilled geraniol.

• Reaction Initiation: To this solution, 34.09 g (0.1301 mole) of triphenylphosphine is added.

• Reflux: The stirred reaction mixture is heated under reflux for 1 hour.

• Workup:

  • The mixture is cooled to room temperature.

  • 100 mL of dry pentane is added, and stirring is continued for an additional 5 minutes.

  • The precipitated triphenylphosphine oxide is removed by filtration and washed with 50 mL of pentane.

• Isolation: The solvent is removed from the combined filtrate using a rotary evaporator under reduced pressure at room temperature.

• Purification: The residue is distilled to yield geranyl chloride.

Appel Reaction Pathway

Analytical Chemistry: A Spectroscopic Solvent

Due to the absence of carbon-hydrogen bonds, carbon tetrachloride was a valuable solvent for both infrared (IR) and proton nuclear magnetic resonance (¹H NMR) spectroscopy.[14]

• Infrared (IR) Spectroscopy: CCl₄ is transparent in the region above 1600 cm⁻¹, making it suitable for observing the vibrational frequencies of many organic compounds without solvent interference.[15] It was often used to study hydrogen bonding, as the O-H stretching frequency is sensitive to the solvent environment.[16]

• Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The lack of protons in CCl₄ meant that it did not produce a solvent signal in ¹H NMR spectra, simplifying the analysis of the sample's proton signals.[14] However, its low dissolving power for polar compounds was a significant limitation.[2][14]

Spectroscopic Technique	Typical Concentration Range	Purpose	References
Infrared (IR) Spectroscopy	0.1 M to pure substance	Studying concentration-dependent effects like hydrogen bonding.	[17]
¹H NMR Spectroscopy	Sufficient to dissolve the analyte	To obtain a clear spectrum of the analyte without solvent interference.	[18]

Biomedical Research: Induction of Liver Fibrosis

Carbon tetrachloride is a potent hepatotoxin, and this property was widely exploited in scientific research to create animal models of liver injury, fibrosis, and cirrhosis.[19][20] These models were instrumental in studying the mechanisms of liver disease and for evaluating the efficacy of potential therapeutic agents.[9][11]

The following is a generalized protocol based on common methodologies for inducing liver fibrosis in rats using carbon tetrachloride.[19][21][22]

Materials:

• Carbon tetrachloride

• Olive oil or corn oil (as a vehicle)

• Male Sprague-Dawley or Wistar rats

• Gavage needles or syringes for intraperitoneal injection

• Appropriate housing and care facilities for the animals

Procedure:

• Preparation of Dosing Solution: Prepare a solution of carbon tetrachloride in olive oil. A common concentration is a 1:1 (v/v) mixture, resulting in a 50% CCl₄ solution. Other protocols have used 40% solutions.[23]

• Animal Dosing: Administer the CCl₄ solution to the rats. This can be done via intraperitoneal (IP) injection or oral gavage.

  • Dosage: A typical starting dose is 1 mL/kg of body weight of the 50% CCl₄ solution.[19]

  • Frequency: Dosing is typically performed twice a week for a period of 6 to 12 weeks to induce significant fibrosis or cirrhosis.[19][21]

• Control Group: A control group of rats should be administered the vehicle (olive oil) only, following the same dosing schedule.

• Monitoring: The animals' body weight and general health should be monitored throughout the study.

• Assessment of Liver Fibrosis: After the designated treatment period, the animals are euthanized, and their livers are harvested for analysis. Fibrosis can be assessed through:

  • Histopathology: Staining of liver sections with Masson's trichrome or Sirius Red to visualize collagen deposition.

  • Biochemical assays: Measurement of liver enzymes (e.g., ALT, AST) in the serum.

  • Gene expression analysis: Quantification of fibrosis-related gene expression (e.g., collagen I, α-SMA).

References

• 1. WebElements Periodic Table » Carbon » carbon tetrachloride [webelements.com]
• 2. Carbon Tetrachloride [commonorganicchemistry.com]
• 3. Carbon Tetrachloride | CCl4 | CID 5943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Insights into Carbon Tetrachloride's Historical Industry Utilization [eureka.patsnap.com]
• 6. encyclopedia.com [encyclopedia.com]
• 7. Appel reaction - Wikipedia [en.wikipedia.org]
• 8. 465. Carbon tetrachloride (Pesticide residues in food: 1979 evaluations) [inchem.org]
• 9. epa.gov [epa.gov]
• 10. researchgate.net [researchgate.net]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Appel Reaction [organic-chemistry.org]
• 13. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 14. egpat.com [egpat.com]
• 15. orgochem.wordpress.com [orgochem.wordpress.com]
• 16. jcsp.org.pk [jcsp.org.pk]
• 17. cdnsciencepub.com [cdnsciencepub.com]
• 18. cdnsciencepub.com [cdnsciencepub.com]
• 19. Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | A new cirrhotic animal protocol combining carbon tetrachloride with methotrexate to address limitations of the currently used chemical-induced models [frontiersin.org]
• 21. Comparison of Two Protocols of Carbon Tetrachloride-Induced Cirrhosis in Rats - Improving Yield and Reproducibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Mouse model of carbon tetrachloride induced liver fibrosis: Histopathological changes and expression of CD133 and epidermal growth factor - PMC [pmc.ncbi.nlm.nih.gov]

Toxicological Profile of Carbon Tetrachloride: An In-depth Technical Guide for Laboratory Safety

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of carbon tetrachloride (CCl₄), a colorless, volatile, and non-flammable liquid with a characteristic sweet odor. Historically used as a solvent, refrigerant precursor, and cleaning agent, its use has been significantly curtailed due to its profound toxicity.[1] This document is intended to serve as a critical resource for laboratory personnel, outlining the hazardous properties of CCl₄, its mechanisms of toxicity, and detailed experimental protocols for its study, thereby promoting a robust lab safety culture.

Physicochemical and Toxicological Data

A thorough understanding of the fundamental properties of carbon tetrachloride is paramount for its safe handling. The following tables summarize key quantitative data related to its physical characteristics, lethal doses, and permissible exposure limits.

Table 1: Physicochemical Properties of Carbon Tetrachloride

Property	Value	Reference
Chemical Formula	CCl₄	[2]
Molecular Weight	153.8 g/mol	[2]
Appearance	Clear, colorless liquid	[3]
Odor	Sweet, ether-like	[3]
Boiling Point	76.72 °C	[1]
Melting Point	-22.92 °C	[1]
Density	1.5867 g/cm³ (liquid)	[1]
Vapor Pressure	91.3 mmHg at 20 °C	[2]
Water Solubility	800 mg/L at 20 °C	[4]
Flammability	Non-flammable	[1]

Table 2: Lethal Dose (LD₅₀) and Concentration (LC₅₀) of Carbon Tetrachloride

Route	Species	Value	Reference
Oral	Rat	2350 mg/kg	[5]
Oral	Mouse	7749 mg/kg	[1]
Oral	Rabbit	5760 mg/kg	[1]
Inhalation (4 hr)	Rat	8000 ppm	[5]
Inhalation (8 hr)	Mouse	9526 ppm	[1]
Dermal	Rabbit	>15000 mg/kg	[5]

Table 3: Occupational Exposure Limits for Carbon Tetrachloride

Agency	Limit Type	Value (ppm)	Value (mg/m³)	Notes	Reference
OSHA	PEL (8-hr TWA)	10	63	-	[6][7]
OSHA	Ceiling	25	157.5	5-min max peak in any 4 hrs: 200 ppm	[7][8]
NIOSH	REL (60-min STEL)	2	12.6	Potential occupational carcinogen	[9][10]
ACGIH	TLV (8-hr TWA)	5	31.5	-	[7][8]
ACGIH	STEL (15-min)	10	63	-	[7][8]

Toxicokinetics and Toxicodynamics

Absorption, Distribution, Metabolism, and Excretion

Carbon tetrachloride is readily absorbed into the body through inhalation, ingestion, and dermal contact.[11] Following absorption, it is distributed throughout the body, with a propensity to accumulate in tissues with high lipid content, such as adipose tissue, liver, and bone marrow.[11] A significant portion of absorbed CCl₄ is eliminated unchanged through exhalation.[11]

The toxicity of carbon tetrachloride is primarily a consequence of its bioactivation in the liver.[12] The cytochrome P450 mixed-function oxidase system, particularly the CYP2E1 isoform, metabolizes CCl₄ to the highly reactive trichloromethyl free radical (•CCl₃).[13][14]

Mechanism of Toxicity

The bioactivation of CCl₄ is the initiating step in a cascade of events leading to cellular damage. The •CCl₃ radical can covalently bind to cellular macromolecules such as proteins and lipids, disrupting their function.[12] In the presence of oxygen, the trichloromethyl radical is converted to the even more reactive trichloromethyl peroxy radical (•CCl₃OO•).[3] This radical initiates a chain reaction of lipid peroxidation, leading to the degradation of polyunsaturated fatty acids in cellular membranes.[15][16] This process compromises membrane integrity, leading to increased permeability and the influx of calcium ions, which further contributes to cellular injury.[4]

The cascade of oxidative stress triggers inflammatory responses and can ultimately lead to apoptosis (programmed cell death) and necrosis (uncontrolled cell death).

Signaling Pathways in Carbon Tetrachloride Toxicity

The following diagrams, generated using the DOT language, illustrate the key signaling pathways involved in CCl₄-induced cellular damage.

Metabolic activation of carbon tetrachloride.

References

• 1. The role of Kupffer cells in carbon tetrachloride intoxication in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The involvement of Kupffer cells in carbon tetrachloride toxicity. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. researchgate.net [researchgate.net]
• 4. Carbon tetrachloride-mediated lipid peroxidation induces early mitochondrial alterations in mouse liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ajcsd.org [ajcsd.org]
• 6. CARBON TETRACHLORIDE (TETRACHLOROMETHANE) | Occupational Safety and Health Administration [osha.gov]
• 7. Carbon Tetrachloride Toxicity: What Are Guidelines and Regulations for Carbon Tetrachloride Exposure? | Environmental Medicine | ATSDR [archive.cdc.gov]
• 8. nj.gov [nj.gov]
• 9. Carbon tetrachloride - IDLH | NIOSH | CDC [cdc.gov]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Carbon tetrachloride [cdc.gov]
• 11. The Role of Kupffer Cells in Carbon Tetrachloride Intoxication in Mice [jstage.jst.go.jp]
• 12. Carbon Tetrachloride Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Cytochrome P450 2E1 is the primary enzyme responsible for low-dose carbon tetrachloride metabolism in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bioactivation of carbon tetrachloride, chloroform and bromotrichloromethane: role of cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evidence for carbon tetrachloride-induced lipid peroxidation in mouse liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Carbon tetrachloride-induced lipid peroxidation: eicosanoid formation and their regulation by antioxidant nutrients - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Carbon Tetrachloride (CCl4)-Induced Acute Liver Injury in Rats

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for inducing acute liver injury in rats using carbon tetrachloride (CCl4). It is intended to serve as a foundational guide for researchers investigating hepatotoxicity, evaluating potential hepatoprotective agents, and studying the underlying molecular mechanisms of liver damage.

Introduction

The carbon tetrachloride (CCl4)-induced hepatotoxicity model is a widely utilized and well-characterized experimental system that mimics acute liver injury in humans.[1][2][3] CCl4 is a potent hepatotoxin that, upon administration to rodents, is metabolized by the cytochrome P450 enzyme system, primarily CYP2E1, in the liver.[1][2][3][4] This metabolic activation generates the highly reactive trichloromethyl free radical (•CCl3) and, in the presence of oxygen, the trichloromethyl peroxy radical (•OOCCl3).[1][2][3][5] These free radicals initiate a cascade of detrimental events, including lipid peroxidation of cellular membranes, covalent binding to cellular macromolecules, and disruption of cellular calcium homeostasis, ultimately leading to hepatocyte damage, necrosis, and inflammation.[1][4][5]

Clinically, CCl4-induced liver injury is characterized by a significant elevation in serum levels of liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST).[1][6] Histopathological examination of the liver reveals characteristic features including centrilobular necrosis, steatosis (fatty degeneration), cellular ballooning, and inflammatory cell infiltration.[7][8] This model is invaluable for screening and evaluating the efficacy of novel therapeutic compounds aimed at protecting the liver from acute injury.

Experimental Protocols

Animal Model

• Species: Male Sprague-Dawley or Wistar rats are commonly used.[7][9]

• Weight: 200-250 g.

• Acclimation: Animals should be acclimated to the housing conditions for at least one week prior to the experiment, with free access to standard chow and water.[7] The environment should be maintained on a 12-hour light/dark cycle.[10]

CCl4 Administration

Caution: Carbon tetrachloride is a hazardous substance and should be handled in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[7]

• Preparation of CCl4 Solution: CCl4 is typically diluted in a vehicle such as olive oil or corn oil.[7][11] A common dilution is 1:1 (v/v).[7][9]

• Dosage: The dose of CCl4 can be varied to induce different severities of liver injury. A single dose of 1-2 mL/kg body weight is frequently used to induce acute liver injury.[7][10][12]

• Route of Administration:

  • Intraperitoneal (i.p.) Injection: This is a common and effective route for CCl4 administration.[9][10][12]

  • Oral Gavage (Orogastric Tube): This method also reliably induces liver injury.[7]

Experimental Groups

A typical experimental design includes:

• Control Group: Receives only the vehicle (e.g., olive oil) via the same administration route and volume as the CCl4-treated groups.

• CCl4 Model Group: Receives a single dose of CCl4 to induce acute liver injury.

• Treatment Group(s): Receives the investigational drug at various doses prior to or after CCl4 administration, depending on the study's objective (prophylactic or therapeutic).

Sample Collection and Analysis

Samples are typically collected 24 to 48 hours after CCl4 administration, a time point at which liver injury is generally maximal.[12][13]

• Blood Collection: Blood is collected via cardiac puncture or from the abdominal aorta under anesthesia. Serum is separated by centrifugation for biochemical analysis.

• Liver Tissue Collection: Following blood collection, animals are euthanized, and the liver is immediately excised, weighed, and rinsed in ice-cold saline. Portions of the liver can be:

  • Fixed in 10% neutral buffered formalin for histopathological examination.

  • Snap-frozen in liquid nitrogen and stored at -80°C for molecular and biochemical analyses (e.g., western blotting, PCR, enzyme activity assays).

Biochemical Analysis

The following serum parameters are key indicators of liver function and injury:

• Alanine Aminotransferase (ALT): A sensitive marker of hepatocyte damage.[1]

• Aspartate Aminotransferase (AST): Another important enzyme marker of liver injury.[1]

• Alkaline Phosphatase (ALP): An indicator of cholestasis and bile duct damage.[6][14]

• Total Bilirubin (TBIL): Elevated levels indicate impaired liver function.[10]

Histopathological Examination

• Formalin-fixed liver tissues are processed, embedded in paraffin, sectioned (4-5 µm), and stained with Hematoxylin and Eosin (H&E).

• Histological changes to be evaluated include:

  • Centrilobular necrosis

  • Steatosis (fatty change)

  • Inflammatory cell infiltration

  • Hepatocyte ballooning degeneration

  • Sinusoidal congestion

Data Presentation

Table 1: Typical CCl4 Dosages and Administration Routes for Acute Liver Injury in Rats

Parameter	Details	Reference(s)
CCl4 Concentration	50% in olive oil or corn oil (1:1, v/v)	[7][9]
Dosage Range	0.5 - 5 mL/kg body weight	[7][10][12]
Commonly Used Dose	1 - 2 mL/kg body weight	[7][10][12]
Administration Route	Intraperitoneal (i.p.) or Oral Gavage	[7][9][10][12]
Time to Peak Injury	24 - 48 hours	[12][13]

Table 2: Expected Changes in Biochemical Markers of Liver Injury

Biochemical Marker	Expected Change in CCl4 Group (vs. Control)	Reference(s)
ALT (U/L)	Significant Increase	[1][6][8]
AST (U/L)	Significant Increase	[1][6][8]
ALP (U/L)	Increase	[6][8][14]
Total Bilirubin (mg/dL)	Increase	[6][10]
Total Protein (g/dL)	Decrease	[8]
Albumin (g/dL)	Decrease	[8]

Table 3: Common Histopathological Findings in CCl4-Induced Acute Liver Injury

Histopathological Feature	Description	Reference(s)
Centrilobular Necrosis	Death of hepatocytes around the central vein.	[7][8]
Steatosis (Fatty Degeneration)	Accumulation of lipid droplets within hepatocytes.	[8][15]
Inflammatory Infiltration	Influx of immune cells, such as neutrophils and macrophages.	[13]
Hepatocyte Ballooning	Swelling and rounding of hepatocytes due to cellular injury.	[7]
Vascular Congestion	Engorgement of blood vessels within the liver.

Visualization of Key Pathways and Workflows

Experimental Workflow

References

• 1. omicsonline.org [omicsonline.org]
• 2. Deciphering Molecular Mechanisms of Carbon Tetrachloride- Induced Hepatotoxicity: A Brief Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Mechanism of Carbon Tetrachloride-Induced Hepatotoxicity. Hepatocellular Damage by Reactive Carbon Tetrachloride Metabolites | Semantic Scholar [semanticscholar.org]
• 6. phytopharmajournal.com [phytopharmajournal.com]
• 7. Inducing Acute Liver Injury in Rats via Carbon Tetrachloride (CCl4) Exposure Through an Orogastric Tube - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemijournal.com [chemijournal.com]
• 9. Assessing inflammatory liver injury in an acute CCl4 model using dynamic 3D metabolic imaging of hyperpolarized [1-13C]pyruvate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Management of carbon tetrachloride-induced acute liver injury in rats by syngeneic hepatocyte transplantation in spleen and peritoneal cavity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of oral dosing vehicles on the acute hepatotoxicity of carbon tetrachloride in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. New insight on the acute CCl4-induced hepatotoxicity model in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Acute Liver Injury after CCl4 Administration Is Independent of Smad7 Expression in Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biochemical and histopathological study in rats intoxicated with carbontetrachloride and treated with camel milk - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Rat liver intoxication with CCl4: biochemistry, histology, and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Carbon Tetrachloride as a Reagent in the Appel Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Appel reaction is a widely utilized organic transformation that converts alcohols into the corresponding alkyl halides under mild, neutral conditions using triphenylphosphine (PPh₃) and a tetrahalomethane. This method is particularly valuable for the synthesis of acid- and base-sensitive compounds. When carbon tetrachloride (CCl₄) is used as the halogen source, alcohols are efficiently converted to alkyl chlorides. The reaction was first reported by Lee's group and later systematically studied by Rolf Appel, leading to its common name.

The driving force for the Appel reaction is the formation of the highly stable triphenylphosphine oxide (Ph₃P=O) byproduct, which has a strong P=O double bond. The reaction typically proceeds via an SN2 mechanism for primary and secondary alcohols, resulting in an inversion of stereochemistry at the reacting carbon center. For tertiary alcohols, the mechanism tends to be SN1.

Despite its utility, the use of carbon tetrachloride in the Appel reaction has diminished due to its classification as an ozone-depleting substance and its associated health risks. However, understanding its application remains crucial for historical context and for specific synthetic challenges where its unique reactivity is required. These notes provide detailed protocols and data for the use of CCl₄ in the Appel reaction.

Reaction Mechanism and Workflow

The Appel reaction with carbon tetrachloride proceeds through a series of well-defined steps, starting with the activation of triphenylphosphine.

Caption: The reaction mechanism of the Appel reaction.

A general experimental workflow for the Appel reaction involves the reaction setup, execution, and subsequent workup and purification steps.

Caption: A general experimental workflow for the Appel reaction.

Quantitative Data

The Appel reaction using carbon tetrachloride is effective for a range of primary and secondary alcohols, generally providing good to excellent yields.

Substrate (Alcohol)	Product (Alkyl Chloride)	Yield (%)	Reaction Conditions	Reference
Geraniol	Geranyl Chloride	75-81	CCl₄, PPh₃ (1.3 eq), reflux, 1 h
Cholesterol	Cholesteryl Chloride	~80	CCl₄, PPh₃
4-Bromobenzyl alcohol	4-Bromobenzyl chloride	-	CCl₄, PPh₃

Note: Specific yield was not provided in the search result, but the reaction was used for preparation.

The following table includes examples of the Appel reaction with other tetrahalomethanes to illustrate the broader applicability of the reaction.

Substrate (Alcohol)	Reagents	Product	Yield (%)	Reference
n-Pentyl alcohol	CBr₄, PPh₃	n-Pentyl bromide	97
Benzyl alcohol	CBr₄, PPh₃	Benzyl bromide	96
Farnesol	CBr₄, PPh₃	Farnesyl bromide	90
2-Phenylethyl alcohol	CBr₄, PPh₃	(2-Bromoethyl)benzene	96

Experimental Protocols

Protocol 1: Synthesis of Geranyl Chloride from Geraniol

This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

• Geraniol (98% pure)

• Carbon tetrachloride (dried over MgSO₄ and distilled from P₂O₅)

• Triphenylphosphine

• Pentane (dry)

• Three-necked round-bottom flask (300 mL)

• Magnetic stirrer and stir bar

• Reflux condenser with a drying tube (e.g., filled with Drierite)

• Heating mantle

• Rotary evaporator

• Short-path distillation apparatus

Procedure:

• Equip a dry 300-mL, three-necked flask with a magnetic stirring bar and a reflux condenser fitted with a drying tube.

• Charge the flask with 90 mL of dry carbon tetrachloride and 15.42 g (0.1001 mole) of geraniol.

• To this solution, add 34.09 g (0.1301 mole) of triphenylphosphine.

• Stir the reaction mixture and heat it under reflux for 1 hour.

• After 1 hour, allow the mixture to cool to room temperature.

• Add 100 mL of dry pentane to the cooled mixture and continue stirring for an additional 5 minutes to precipitate the triphenylphosphine oxide.

• Filter the precipitate (triphenylphosphine oxide) and wash it with 50 mL of pentane.

• Combine the filtrate and the pentane wash, and remove the solvent using a rotary evaporator under water aspirator pressure at room temperature.

• Distill the residue through a short-path distillation apparatus to yield 13.0–14.0 g (75–81%) of geranyl chloride as a colorless liquid.

Protocol 2: General Procedure for the Conversion of a Primary or Secondary Alcohol to an Alkyl Chloride

This is a general protocol based on the principles of the Appel reaction.

Materials:

• Primary or secondary alcohol

• Carbon tetrachloride

• Triphenylphosphine

• Dichloromethane (or another suitable dry, inert solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography (if necessary)

Procedure:

• In a round-bottom flask, dissolve the alcohol (1 equivalent) and triphenylphosphine (1.5-2 equivalents) in dichloromethane (approximately 10 volumes).

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, prepare a solution of carbon tetrachloride (1.5-2 equivalents) in dichloromethane (approximately 10 volumes).

• Add the carbon tetrachloride solution dropwise to the alcohol-triphenylphosphine mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the precipitated triphenylphosphine oxide.

• Transfer the filtrate to a separatory funnel and wash successively with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by distillation to obtain the pure alkyl chloride.

Safety and Environmental Considerations

Carbon tetrachloride is a toxic and environmentally hazardous substance. It is a known carcinogen and can cause severe liver and kidney damage. All manipulations involving carbon tetrachloride should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. Due to its ozone-depleting properties, its use is restricted under the Montreal Protocol. Researchers should consider greener alternatives to the Appel reaction where possible.

Troubleshooting

• Low Yield: Ensure all reagents and glassware are thoroughly dried, as moisture can consume the reagents and reduce the yield. Using a modest excess of triphenylphosphine can also help drive the reaction to completion.

• Difficult Separation of Product from Triphenylphosphine Oxide: Triphenylphosphine oxide can sometimes be challenging to remove completely. Adding a non-polar solvent like pentane or hexane after the reaction can help to fully precipitate the oxide, facilitating its removal by filtration.

• Formation of Elimination Byproducts: For secondary alcohols, elimination to form alkenes can be a competing side reaction. Running the reaction at lower temperatures may help to minimize this.

Conclusion

The Appel reaction using triphenylphosphine and carbon tetrachloride provides a reliable method for the conversion of primary and secondary alcohols to their corresponding chlorides under mild and neutral conditions. While the toxicity and environmental impact of carbon tetrachloride necessitate careful handling and consideration of alternative reagents, the protocols and data presented here offer a comprehensive guide for its application in organic synthesis. The high yields and functional group tolerance of the Appel reaction ensure its continued relevance in the repertoire of synthetic organic chemists.

Application of Carbon Tetrachloride in Free-Radical Chlorination: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon tetrachloride (CCl₄) has historically served as a key solvent and reagent in free-radical chlorination reactions. Its inertness toward chlorine radicals, ability to dissolve a wide range of organic substrates and reagents, and its high density, which can facilitate the separation of products, made it a solvent of choice for many years.[1][2][3] Free-radical chlorination is a fundamental synthetic transformation that allows for the introduction of chlorine atoms into hydrocarbon skeletons, providing valuable intermediates for further functionalization in medicinal chemistry and materials science.

However, due to its significant toxicity, including hepatotoxicity and carcinogenicity, and its detrimental effect on the ozone layer, the use of carbon tetrachloride has been severely curtailed.[2][3] Many laboratories and institutions have restricted its use, prompting the development of alternative solvents.[1][2][3] Nevertheless, understanding its application remains crucial for historical context, for the interpretation of older literature, and in specific cases where its unique properties might still be required under strict safety protocols.

These application notes provide an overview of the mechanism, selectivity, and experimental protocols for free-radical chlorination using carbon tetrachloride, with a strong emphasis on the necessary safety precautions.

Reaction Mechanism and Selectivity

Free-radical chlorination proceeds via a chain reaction mechanism involving three distinct stages: initiation, propagation, and termination.

1. Initiation: The reaction is initiated by the homolytic cleavage of a chlorine molecule (Cl₂) or another radical initiator, such as benzoyl peroxide or 2,2'-azobisisobutyronitrile (AIBN), to form two chlorine radicals (Cl•). This step typically requires an energy input in the form of UV light or heat.

2. Propagation: The highly reactive chlorine radical abstracts a hydrogen atom from the alkane substrate (R-H) to form an alkyl radical (R•) and hydrogen chloride (HCl). The alkyl radical then reacts with a molecule of Cl₂ to yield the chlorinated product (R-Cl) and a new chlorine radical, which continues the chain reaction.

3. Termination: The chain reaction is terminated when two radicals combine to form a stable molecule. This can occur through the combination of two chlorine radicals, two alkyl radicals, or an alkyl and a chlorine radical.

The selectivity of free-radical chlorination is influenced by the stability of the resulting alkyl radical. The order of stability for alkyl radicals is tertiary > secondary > primary. Consequently, the abstraction of a hydrogen atom is most likely to occur at a tertiary carbon, followed by a secondary, and then a primary carbon.

The choice of solvent can also significantly impact the selectivity of the reaction. Studies have shown that chlorine radicals can form complexes with halogenated solvents, including carbon tetrachloride. These solvent-complexed radicals are generally more selective than "free" chlorine atoms. The selectivity tends to be higher in bromoalkane solvents compared to chloroalkanes.

Quantitative Data on Selectivity

The following table summarizes the selectivity of free-radical chlorination of 2,3-dimethylbutane in various halogenated solvents, highlighting the role of carbon tetrachloride. The selectivity is expressed as the ratio of tertiary (3°) to primary (1°) hydrogen abstraction.

Solvent	Selectivity (3°/1°)
None (gas phase)	4.5
Carbon Tetrachloride (CCl₄)	6.0
Dichloromethane (CH₂Cl₂)	5.5
Chloroform (CHCl₃)	5.8
Bromoform (CHBr₃)	7.2
Dibromomethane (CH₂Br₂)	7.5

Data adapted from studies on the free-radical chlorination of alkanes in halogenated solvents.

Experimental Protocols

Extreme caution must be exercised when handling carbon tetrachloride due to its toxicity. All manipulations should be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., Viton or laminate), safety goggles, and a lab coat.

Protocol 1: Free-Radical Chlorination of Cyclohexane using Sulfuryl Chloride in Carbon Tetrachloride

This protocol describes the preparation of chlorocyclohexane from cyclohexane using sulfuryl chloride as the chlorinating agent and AIBN as the radical initiator, with carbon tetrachloride as the solvent.

Materials:

• Cyclohexane

• Sulfuryl chloride (SO₂Cl₂)

• 2,2'-Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄)

• Sodium bicarbonate (NaHCO₃), 5% aqueous solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve cyclohexane (e.g., 0.1 mol) in carbon tetrachloride (e.g., 50 mL).

• Addition of Reagents: To this solution, add sulfuryl chloride (e.g., 0.1 mol) followed by a catalytic amount of AIBN (e.g., 0.002 mol).

• Reaction: Heat the mixture to reflux (the boiling point of CCl₄ is approximately 77°C) with constant stirring. The reaction is typically complete within 1-2 hours, which can be monitored by the cessation of gas evolution (HCl and SO₂).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully transfer the mixture to a separatory funnel and wash it with a 5% aqueous sodium bicarbonate solution to neutralize the remaining acid. Be cautious of gas evolution.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification: Remove the carbon tetrachloride solvent by rotary evaporation. The crude chlorocyclohexane can be purified by fractional distillation.

Protocol 2: Photochemical Chlorination of Toluene in Carbon Tetrachloride

This protocol outlines the side-chain chlorination of toluene to produce benzyl chloride using chlorine gas and UV light, with carbon tetrachloride as the solvent.

Materials:

• Toluene

• Chlorine gas (Cl₂)

• Carbon tetrachloride (CCl₄)

• Sodium bicarbonate (NaHCO₃), 5% aqueous solution

• Anhydrous calcium chloride (CaCl₂)

• Gas dispersion tube

• UV lamp (e.g., mercury vapor lamp)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: Place toluene (e.g., 0.5 mol) and carbon tetrachloride (e.g., 100 mL) in a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas dispersion tube extending below the surface of the liquid. Position a UV lamp to irradiate the flask.

• Reaction: While stirring and irradiating the solution, bubble a slow stream of chlorine gas through the mixture. The reaction is exothermic, and the rate of chlorine addition should be controlled to maintain a gentle reflux. Monitor the reaction progress by GC analysis to maximize the yield of benzyl chloride and minimize the formation of dichlorinated and trichlorinated byproducts.

• Workup:

  • Once the desired conversion is reached, stop the chlorine flow and turn off the UV lamp.

  • Purge the system with an inert gas (e.g., nitrogen) to remove any dissolved chlorine and HCl.

  • Wash the reaction mixture with a 5% aqueous sodium bicarbonate solution, followed by water.

  • Dry the organic layer over anhydrous calcium chloride.

  • Filter to remove the drying agent.

• Purification: Remove the carbon tetrachloride by distillation. The resulting benzyl chloride can be purified by vacuum distillation.

Visualizations

Reaction Mechanism

The following diagram illustrates the chain reaction mechanism of free-radical chlorination.

Caption: Free-radical chlorination mechanism.

Experimental Workflow

This diagram outlines the general workflow for a free-radical chlorination experiment in carbon tetrachloride.

Caption: General experimental workflow.

Safety and Handling

Carbon tetrachloride is a known carcinogen and is highly toxic to the liver and kidneys.[2][3] Inhalation, ingestion, and skin contact must be strictly avoided.

• Engineering Controls: Always handle carbon tetrachloride in a well-ventilated and certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves (Viton or laminate are recommended over nitrile or latex), chemical safety goggles, and a flame-retardant lab coat.

• Waste Disposal: Dispose of all carbon tetrachloride waste and contaminated materials according to institutional and national environmental regulations. Do not pour down the drain.

• Spill Response: Have a spill kit readily available. In case of a spill, evacuate the area and follow established emergency procedures.

Alternatives to Carbon Tetrachloride

Given the health and environmental hazards of carbon tetrachloride, several alternative solvents have been investigated for free-radical halogenations. These include:

• Dichloromethane (CH₂Cl₂) and Chloroform (CHCl₃): While still halogenated solvents with their own safety concerns, they are generally considered less toxic than CCl₄.

• Acetonitrile (CH₃CN): A polar aprotic solvent that has shown good results in some radical reactions.

• Cyclohexane: A non-polar solvent that can be suitable for certain substrates.

• Solvent-Free Conditions: In some cases, reactions can be performed neat or under solid-state conditions, eliminating the need for a solvent altogether.

The choice of an alternative solvent will depend on the specific substrate, reagents, and reaction conditions, and may require some optimization.

Conclusion

While the use of carbon tetrachloride in free-radical chlorination has significantly declined due to its toxicity and environmental impact, understanding its historical application and the underlying chemical principles remains valuable for researchers. The protocols and data presented here provide a reference for such reactions, with the critical caveat that stringent safety measures must always be implemented. For modern synthetic applications, the exploration of safer alternative solvents is strongly encouraged.

References

• 1. Wohl-Ziegler Reaction [organic-chemistry.org]
• 2. Solid-state regio- and stereo-selective benzylic bromination of diquinoline compounds using N-bromosuccinimide - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]

carbon tetrachloride for density gradient centrifugation techniques

A Historical Perspective on Carbon Tetrachloride and the Advent of Modern, Safer Alternatives

For researchers, scientists, and drug development professionals, density gradient centrifugation is an indispensable technique for the separation and purification of cells, organelles, viruses, and macromolecules. Historically, a variety of dense chemical compounds were explored for creating gradients. Among these was carbon tetrachloride (CCl4), a dense, non-flammable organic solvent. However, due to its significant toxicity and environmental hazards, carbon tetrachloride is no longer used or recommended for density gradient centrifugation in modern laboratory settings.

This document provides a historical context for the use of dense organic solvents, details the risks associated with carbon tetrachloride, and presents comprehensive application notes and protocols for the current, safer, and more effective media used in density gradient centrifugation today.

A Note on Carbon Tetrachloride: A Historical Artifact with Significant Dangers

Carbon tetrachloride was once a common laboratory and industrial solvent, valued for its high density and non-flammable nature.[1][2] Its historical applications included use as a cleaning agent, in fire extinguishers, and as a fumigant.[1][2] While direct evidence of its widespread use as a primary medium for density gradient centrifugation in biological applications is scarce in modern literature, its properties would have made it a candidate for early explorations into separating cellular components based on density.

However, the use of carbon tetrachloride in any laboratory application is now strictly controlled and largely phased out due to overwhelming evidence of its severe health and environmental risks.

Critical Safety Warning: The Hazards of Carbon Tetrachloride

Carbon tetrachloride is classified as a carcinogen and is toxic upon inhalation, ingestion, and skin absorption.[3][4][5] Exposure can lead to severe damage to the liver, kidneys, and central nervous system, and prolonged exposure can be fatal.[5] It is also an ozone-depleting substance.[6]

Due to these significant dangers, the use of carbon tetrachloride for density gradient centrifugation is strongly discouraged. The protocols provided below utilize modern, safe, and effective alternatives.

All handling of carbon tetrachloride requires stringent safety measures, including the use of a certified chemical fume hood, appropriate personal protective equipment (PPE) such as nitrile or polyvinyl alcohol gloves, safety goggles, and a lab coat.[3][4][7] Proper storage and disposal procedures are critical to prevent environmental contamination and ensure personnel safety.[3][6]

Modern Alternatives for Density Gradient Centrifugation

Contemporary density gradient centrifugation relies on a variety of non-toxic or low-toxicity, biocompatible media that allow for the effective separation of biological materials. The choice of medium depends on the specific application, including the type of sample being separated and the desired outcome (rate-zonal vs. isopycnic separation).

Gradient Medium	Common Applications	Key Properties
Sucrose	Separation of organelles (e.g., mitochondria, ribosomes), protein complexes, and some viruses.[8][9]	Non-toxic, inexpensive, forms continuous gradients. Can be hyperosmotic at high concentrations.
Cesium Chloride (CsCl)	Isopycnic separation of DNA (plasmid, genomic), RNA, and viruses.[10][11][12][13]	Forms steep, self-forming gradients, allowing for high-resolution separation based on buoyant density. Can be detrimental to biological activity.[10]
Iodixanol (e.g., OptiPrep™)	Isolation of viruses, organelles, macromolecules, and cells.[14]	Forms true iso-osmotic gradients, preserving cell and organelle integrity and function.
Colloidal Silica (e.g., Percoll®)	Separation of cells, organelles, viruses, and subcellular particles.[14]	Low osmolality, can form self-forming gradients.

Experimental Protocols for Modern Density Gradient Centrifugation

The following are generalized protocols for common applications of density gradient centrifugation using safer, modern media. Researchers should optimize these protocols for their specific experimental needs.

Protocol 1: Isolation of Peripheral Blood Mononuclear Cells (PBMCs) using a Ficoll-Paque® type medium

This protocol describes a common method for separating PBMCs (lymphocytes and monocytes) from whole blood.

Materials:

• Anticoagulated whole blood

• Ficoll-Paque® or similar density gradient medium (density ~1.077 g/mL)

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Conical centrifuge tubes (15 mL or 50 mL)

• Sterile pipettes

• Centrifuge with a swinging-bucket rotor

Methodology:

• Sample Preparation: Dilute the anticoagulated whole blood 1:1 with PBS or HBSS at room temperature.

• Gradient Preparation: Carefully layer the diluted blood sample over the Ficoll-Paque® medium in a conical centrifuge tube. To maintain a sharp interface, gently dispense the blood down the side of the tube. The typical volume ratio is 2 parts diluted blood to 1 part density medium.

• Centrifugation: Centrifuge the tubes at 400-500 x g for 30-40 minutes at room temperature with the centrifuge brake off.

• Fraction Collection: After centrifugation, four distinct layers will be visible:

  • Top layer: Plasma

  • Second layer: A "buffy coat" of PBMCs at the plasma-density medium interface.

  • Third layer: The density gradient medium.

  • Bottom pellet: Red blood cells and granulocytes.

• Carefully aspirate the upper plasma layer without disturbing the PBMC layer.

• Collect the PBMC layer using a sterile pipette.

• Washing: Transfer the collected PBMCs to a new centrifuge tube and wash by adding 3-4 volumes of PBS or HBSS.

• Centrifuge at 100-250 x g for 10 minutes at room temperature to pellet the PBMCs.

• Discard the supernatant and resuspend the cell pellet in the appropriate buffer or culture medium for downstream applications.

Workflow for PBMC Isolation

Caption: Workflow for the isolation of PBMCs using density gradient centrifugation.

Protocol 2: Purification of Plasmid DNA using Cesium Chloride (CsCl) Gradient Centrifugation

This protocol describes the isopycnic separation of supercoiled plasmid DNA from chromosomal DNA and RNA. Ethidium bromide (EtBr) is used to intercalate into the DNA, which alters its buoyant density. Note: Ethidium bromide is a potent mutagen; handle with extreme care and appropriate PPE.

Materials:

• Bacterial cell lysate containing plasmid DNA

• Cesium chloride (CsCl), solid

• Ethidium bromide (EtBr) solution (10 mg/mL)

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

• Ultracentrifuge tubes (e.g., Beckman Ultra-Clear™)

• Ultracentrifuge with a fixed-angle or vertical rotor

• Syringe and needle (18-21 gauge) for band extraction

• Isopropanol (water-saturated) for EtBr extraction

Methodology:

• Lysate Preparation: Prepare a cleared bacterial lysate using standard methods (e.g., alkaline lysis).

• Gradient Preparation:

  • For a 5 mL ultracentrifuge tube, add approximately 4.0 g of solid CsCl to 4.0 mL of the cleared lysate. Mix gently until the CsCl is completely dissolved.

  • Add 200 µL of 10 mg/mL EtBr solution. The final density should be approximately 1.55 g/mL.

  • Transfer the solution to an ultracentrifuge tube and balance the tubes precisely.

• Ultracentrifugation: Centrifuge at >150,000 x g for 18-24 hours at 20°C.

• Band Visualization and Collection:

  • After centrifugation, visualize the DNA bands under UV light. Two bands should be visible: the upper band is linear chromosomal DNA and nicked plasmid DNA, and the lower, more intense band is the supercoiled plasmid DNA.

  • Carefully puncture the side of the tube with an 18-21 gauge needle attached to a syringe and aspirate the lower plasmid DNA band.

• Ethidium Bromide Removal:

  • Transfer the collected DNA solution to a new tube.

  • Add an equal volume of water-saturated isopropanol. Mix gently and allow the phases to separate.

  • Remove and discard the upper (pink) isopropanol layer.

  • Repeat the extraction until the pink color is gone from the isopropanol layer.

• DNA Precipitation:

  • Dialyze the DNA solution against TE buffer to remove the CsCl.

  • Precipitate the DNA with ethanol or isopropanol, wash with 70% ethanol, and resuspend in TE buffer or nuclease-free water.

Logical Flow for Plasmid DNA Purification

Caption: Logical flow for purifying plasmid DNA using CsCl density gradient centrifugation.

Conclusion

While carbon tetrachloride may have been considered in the early history of centrifugation due to its physical properties, its significant toxicity and environmental impact make it an unsuitable and dangerous choice for modern scientific applications. Researchers and drug development professionals have a suite of safer, more effective, and biocompatible media at their disposal for density gradient centrifugation. The protocols and data presented here for sucrose, cesium chloride, and other modern media provide a foundation for achieving high-purity separations of a wide range of biological materials, ensuring both the integrity of the experiment and the safety of the researcher.

References

• 1. Insights into Carbon Tetrachloride's Historical Industry Utilization [eureka.patsnap.com]
• 2. Carbon tetrachloride - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. research.uga.edu [research.uga.edu]
• 5. Carbon Tetrachloride Use in Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 6. How to Promote Safe Practices for Carbon Tetrachloride Handling? [eureka.patsnap.com]
• 7. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 8. beckman.com [beckman.com]
• 9. Sucrose Density Gradient Centrifugation Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. beckman.com [beckman.com]
• 11. Use of cesium chloride density gradient ultracentrifugation for the purification and characterization of recombinant adeno-associated virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Virus purification by CsCl density gradient using general centrifugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Purification of Recombinant Adeno-Associated Viruses (rAAVs) by Cesium Chloride Gradient Sedimentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. stemcell.com [stemcell.com]

Application Notes and Protocols for Handling Carbon Tetrachloride in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon tetrachloride (CCl4), also known as tetrachloromethane, is a colorless, volatile, non-flammable liquid with a characteristic sweet odor.[1][2] Historically, it has been used as a solvent, cleaning agent, and in fire extinguishers.[1][2] However, due to its significant health and environmental hazards, its use has been drastically reduced.[1][2] Carbon tetrachloride is a suspected human carcinogen and can cause severe damage to the liver, kidneys, and central nervous system upon exposure through inhalation, ingestion, or skin absorption.[3] This document provides detailed standard operating procedures (SOPs), safety information, and a specific experimental protocol for the handling of carbon tetrachloride in a laboratory environment to minimize risks.

Quantitative Data

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	CCl₄	[4]
Molecular Weight	153.8 g/mol	[4]
Appearance	Clear, colorless liquid	[2][5]
Odor	Sweet, ether-like	[2][5]
Odor Threshold	>10 ppm	[4][5]
Boiling Point	76.8 °C	[5]
Melting Point	-23 °C	[5]
Density	1.594 g/cm³ at 20 °C	[6]
Vapor Pressure	91.3 mmHg at 20 °C	[4]
Water Solubility	800 mg/L at 20 °C	[6]
Flammability	Non-flammable	[1][2]

Occupational Exposure Limits

Organization	Limit Type	Value	Reference
OSHA (PEL)	8-hour TWA	10 ppm	[7][8]
Ceiling	25 ppm	[7][8]
Peak	200 ppm (5 min in any 4 hrs)	[7]
NIOSH (REL)	STEL (60 min)	2 ppm	[7][8]
ACGIH (TLV)	8-hour TWA	5 ppm	[7][8]
STEL (15 min)	10 ppm	[7][8]
EPA (ECEL)	8-hour TWA	0.03 ppm	[9]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit; ECEL: Existing Chemical Exposure Limit.

Standard Operating Procedures (SOPs)

Hazard Assessment

• Toxicity: Highly toxic by inhalation, ingestion, and skin absorption.[10] It is a suspected human carcinogen and can cause acute and chronic damage to the liver, kidneys, and central nervous system.[3][11]

• Reactivity: Generally stable, but can react violently with chemically active metals like sodium, potassium, and aluminum.[12] At high temperatures, it can decompose to produce toxic phosgene and hydrogen chloride gas.[11]

Engineering Controls

• All work with carbon tetrachloride must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.[13]

• The laboratory should be maintained under negative pressure relative to adjacent non-laboratory areas.[13]

• An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)

• Gloves: Wear appropriate chemical-resistant gloves. Nitrile gloves are not recommended as they have poor resistance to carbon tetrachloride. Viton or Silver Shield® gloves are suitable alternatives.[7] Always inspect gloves for integrity before use.

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when there is a splash hazard.[13]

• Lab Coat: A chemically resistant lab coat or apron must be worn.

• Clothing: Wear long pants and closed-toe shoes.

Handling and Storage

• Handling:

  • Always handle carbon tetrachloride in a chemical fume hood.[13]

  • Avoid direct contact with skin, eyes, and clothing.[13]

  • Do not heat carbon tetrachloride unless in a well-controlled apparatus within a fume hood, as it can produce toxic gases.[11]

  • Use a secondary container when transporting carbon tetrachloride.

• Storage:

  • Store in a cool, dry, well-ventilated area away from incompatible materials such as reactive metals.[12]

  • Keep containers tightly closed and clearly labeled with the chemical name and associated hazards.[13]

  • Store in a designated, secure area.

Spill and Emergency Procedures

• Small Spills (<100 mL) in a Fume Hood:

  • Alert others in the area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g., vermiculite).

  • Collect the contaminated absorbent material in a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with soap and water.

• Large Spills or Spills Outside a Fume Hood:

  • Evacuate the area immediately.

  • Alert your supervisor and the institutional safety office.

  • Do not attempt to clean up the spill yourself.

• Exposure:

  • Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[13]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek immediate medical attention.[13]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[13]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[13]

Waste Disposal

• All carbon tetrachloride waste, including contaminated materials, must be disposed of as hazardous waste in accordance with institutional and regulatory guidelines.[11]

• Collect waste in a designated, sealed, and properly labeled container.

Experimental Protocol: The Appel Reaction

The Appel reaction is a common method for converting an alcohol to an alkyl chloride using triphenylphosphine and carbon tetrachloride.[14]

Materials

• Alcohol (e.g., Geraniol)

• Triphenylphosphine (PPh₃)

• Carbon tetrachloride (CCl₄), anhydrous

• Anhydrous solvent (e.g., acetonitrile or dichloromethane)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Nitrogen or argon gas inlet

Procedure

Warning: This reaction must be performed in a certified chemical fume hood with all necessary PPE.

• Set up a dry, oven-dried round-bottom flask with a magnetic stir bar, reflux condenser, and a nitrogen or argon inlet.

• Add the alcohol and anhydrous solvent to the flask.

• Add triphenylphosphine to the flask with stirring.

• Carefully add the carbon tetrachloride to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for the time specified by the specific protocol (typically 1-4 hours).

• Monitor the reaction progress using an appropriate technique (e.g., TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• The workup procedure typically involves filtering off the triphenylphosphine oxide byproduct and removing the solvent under reduced pressure.

• The resulting crude alkyl chloride is then purified, usually by distillation or chromatography.

Visualizations

Standard Operating Procedure Workflow

Caption: Workflow for handling carbon tetrachloride.

Appel Reaction Signaling Pathway

Caption: Simplified mechanism of the Appel reaction.

References

• 1. Carbon tetrachloride - Wikipedia [en.wikipedia.org]
• 2. Carbon Tetrachloride | CCl4 | CID 5943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. epa.gov [epa.gov]
• 5. Carbon tetrachloride | 56-23-5 [chemicalbook.com]
• 6. Table 4-2, Physical and Chemical Properties of Carbon Tetrachloride - Toxicological Profile for Carbon Tetrachloride - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. nj.gov [nj.gov]
• 8. Carbon Tetrachloride Toxicity: What Are Guidelines and Regulations for Carbon Tetrachloride Exposure? | Environmental Medicine | ATSDR [archive.cdc.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. lobachemie.com [lobachemie.com]
• 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 12. gfl.co.in [gfl.co.in]
• 13. research.uga.edu [research.uga.edu]
• 14. Appel reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Carbon Tetrachloride as a Solvent for Infrared Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Infrared (IR) spectroscopy is a powerful analytical technique used to identify and characterize organic molecules by measuring the absorption of infrared radiation, which induces molecular vibrations. The choice of solvent is critical for solution-phase IR spectroscopy, as the solvent itself can absorb IR radiation and interfere with the spectrum of the analyte. Carbon tetrachloride (CCl₄) has historically been a widely used solvent for IR spectroscopy due to its unique spectral properties.[1] This document provides detailed application notes and protocols for the use of carbon tetrachloride as a solvent in infrared spectroscopy, including its properties, advantages, disadvantages, safety precautions, and experimental procedures.

Properties of Carbon Tetrachloride

Carbon tetrachloride is a colorless, non-flammable, and volatile liquid with a characteristic sweet odor.[2][3] It is a nonpolar solvent, making it suitable for dissolving a wide range of nonpolar and weakly polar organic compounds, fats, and oils.[2][4]

Table 1: Physical and Chemical Properties of Carbon Tetrachloride

Property	Value	Reference
Molecular Formula	CCl₄	[4]
Molecular Weight	153.82 g/mol	[4][5]
Melting Point	-22.92 °C	[5]
Boiling Point	76.72 °C	[5]
Density	1.594 g/mL at 25 °C	[4]
Refractive Index	n20/D 1.460	[4]
Solubility in Water	800 mg/L at 20 °C	[2]
Vapor Pressure	90 mmHg at 20 °C	[2]

Application in Infrared Spectroscopy

The primary application of carbon tetrachloride in IR spectroscopy stems from its relatively simple and well-defined absorption spectrum.

Advantages

• Spectral Transparency: The most significant advantage of carbon tetrachloride is its transparency in the high-frequency region of the IR spectrum (4000 cm⁻¹ to 1300 cm⁻¹).[6] Because it lacks carbon-hydrogen bonds, it does not exhibit the strong C-H stretching and bending vibrations that can obscure the signals of analytes in this important region.[6] This makes it an ideal solvent for studying functional groups such as O-H, N-H, and C-H stretches.[6]

• Chemical Inertness: Carbon tetrachloride is relatively inert and does not readily react with many organic compounds, which is a crucial requirement for a good spectroscopic solvent.

Disadvantages

• Toxicity: Carbon tetrachloride is a potent hepatotoxin (toxic to the liver) and is classified as a possible human carcinogen.[2] Exposure through inhalation, ingestion, or skin absorption can lead to severe health effects, including damage to the central nervous system, liver, and kidneys.[2]

• Environmental Concerns: Carbon tetrachloride is an ozone-depleting substance, and its use has been largely phased out under international agreements like the Montreal Protocol.[7] Proper disposal is critical to minimize its environmental impact.

• Limited Dissolving Power: Its dissolving power can be low for more polar compounds.[2][4]

• Spectral Interference in the Fingerprint Region: Carbon tetrachloride exhibits strong absorption bands in the "fingerprint region" (below 1300 cm⁻¹), which can interfere with the analysis of complex vibrational modes in this area.[6]

Infrared Spectrum of Carbon Tetrachloride

While transparent in the higher wavenumber region, carbon tetrachloride has characteristic absorption bands in the lower wavenumber region.

Table 2: Major Infrared Absorption Bands of Carbon Tetrachloride

Wavenumber (cm⁻¹)	Vibrational Mode
~795	C-Cl asymmetric stretch
~776	C-Cl asymmetric stretch
~316	C-Cl deformation
~217	C-Cl deformation

Complementary and Alternative Solvents

Due to the limitations of carbon tetrachloride, particularly its absorption in the fingerprint region and its toxicity, other solvents are often used either in conjunction with it or as alternatives.

Complementary Solvent: Carbon Disulfide

To obtain a full IR spectrum, it is common practice to run the sample in two different solvents. Carbon disulfide (CS₂) is the standard complementary solvent to carbon tetrachloride.[8] It is largely transparent in the fingerprint region (1300 cm⁻¹ to 400 cm⁻¹), where carbon tetrachloride absorbs.[6][8]

Alternative Solvents

Growing safety and environmental concerns have led to the search for less hazardous alternatives to carbon tetrachloride.

Table 3: Common Solvents for Infrared Spectroscopy and Their Usable Regions

Solvent	Usable Regions (cm⁻¹)	Comments
Carbon Tetrachloride (CCl₄)	4000 - 1300	Toxic and ozone-depleting.[6]
Carbon Disulfide (CS₂)	1300 - 400	Highly flammable and toxic.[6][8]
Chloroform (CHCl₃)	4000 - 3100, 2900 - 1300, 900 - 800	More polar than CCl₄, but has C-H absorptions.
Dichloromethane (CH₂Cl₂)	4000 - 3100, 2800 - 1500, 1100 - 900	Good general-purpose solvent, but has C-H absorptions.
n-Hexane (C₆H₁₄)	4000 - 3100, 2800 - 1500, 1300 - 650	Nonpolar, but strong C-H absorptions.
Tetrachloroethylene (C₂Cl₄)	4000 - 1000	Less toxic alternative to CCl₄.

Experimental Protocols

The following protocols outline the general steps for preparing and analyzing a sample using carbon tetrachloride in a solution-phase IR spectroscopy experiment.

Safety Precautions

• Ventilation: All handling of carbon tetrachloride must be performed in a certified chemical fume hood with a face velocity of at least 100 ft/min.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile or polyvinyl alcohol), safety goggles, and a lab coat.

• Handling: Avoid inhalation of vapors and contact with skin and eyes. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area, away from heat and incompatible materials.

• Disposal: Dispose of carbon tetrachloride and any contaminated materials as hazardous waste according to institutional and local regulations.

Sample Preparation

• Dissolving the Sample:

  • Weigh a small amount of the solid or liquid sample.

  • Dissolve the sample in a minimal amount of high-purity, spectroscopy-grade carbon tetrachloride. Typical concentrations range from 1% to 10% (w/v). The concentration should be adjusted to produce an absorbance reading within the optimal range of the spectrometer (typically 0.1 to 1.0 absorbance units).

• Preparing the IR Cell:

  • Select an appropriate liquid transmission cell with windows made of a material transparent to IR radiation in the region of interest (e.g., NaCl, KBr). Note that these salt plates are susceptible to moisture.

  • Ensure the cell is clean and dry. Rinse with a small amount of fresh carbon tetrachloride and allow it to evaporate completely in the fume hood.

  • Determine the path length of the cell. Common path lengths for liquid cells range from 0.1 mm to 1.0 mm. The path length should be chosen based on the sample concentration to achieve optimal absorbance.

Spectrometer Operation and Data Acquisition

• Background Spectrum:

  • Fill the clean IR cell with pure carbon tetrachloride.

  • Place the cell in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum. This will be subtracted from the sample spectrum to remove the absorbance contributions from the solvent and the cell windows.

• Sample Spectrum:

  • Carefully empty the solvent from the cell and fill it with the prepared sample solution.

  • Place the cell back into the spectrometer in the same orientation.

  • Acquire the sample spectrum.

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum of the analyte.

Data Analysis

• Identify the characteristic absorption bands of the analyte.

• Compare the obtained spectrum with reference spectra for identification.

• If a full spectrum is required, repeat the procedure using carbon disulfide as the solvent to analyze the fingerprint region.

Visualized Workflows

Logical Workflow for Solvent Selection in IR Spectroscopy

Caption: Solvent selection workflow for IR spectroscopy.

Experimental Workflow for Solution-Phase FTIR Spectroscopy

References

• 1. researchgate.net [researchgate.net]
• 2. Table 4-2, Physical and Chemical Properties of Carbon Tetrachloride - Toxicological Profile for Carbon Tetrachloride - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Carbon Tetrachloride | CCl4 | CID 5943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 56-23-5 CAS MSDS (Carbon tetrachloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Carbon Tetrachloride - Ccl4, Density 1.59 G/cmâ³, Boiling Point 76.72â°c, Melting Point -22.92â°c | High Purity And Quality Packaging For Safe Transportation at Best Price in Chennai | Adarsh Chemicals [tradeindia.com]
• 6. mmrc.caltech.edu [mmrc.caltech.edu]
• 7. researchgate.net [researchgate.net]
• 8. Which Solvent Is Normally Used In Ir Spectroscopy? Optimize Your Sample Prep For Clearer Results - Kintek Solution [kindle-tech.com]

Application Notes and Protocols for Animal Models of Cirrhosis Using Carbon Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon tetrachloride (CCl4) is a potent hepatotoxin widely utilized in preclinical research to induce liver fibrosis and cirrhosis in animal models, primarily rodents.[1][2] This model is instrumental for studying the pathogenesis of liver disease and for evaluating the efficacy of novel therapeutic agents. CCl4-induced liver injury mimics many aspects of human cirrhosis, including the progression from hepatocellular damage and inflammation to the activation of hepatic stellate cells (HSCs), excessive collagen deposition, and eventual architectural distortion of the liver.[1][3]

The mechanism of CCl4 toxicity involves its metabolic activation by cytochrome P450 enzymes in hepatocytes, leading to the formation of the highly reactive trichloromethyl free radical (•CCl3).[1] This radical initiates a cascade of events, including lipid peroxidation of cellular membranes, mitochondrial damage, and oxidative stress, which ultimately result in hepatocyte necrosis and apoptosis.[1][3] The subsequent inflammatory response and release of profibrotic cytokines, such as Transforming Growth Factor-beta (TGF-β), stimulate the activation of HSCs, the primary cell type responsible for extracellular matrix production in the liver.[4][5]

These application notes provide detailed protocols for inducing cirrhosis in rats and mice using CCl4, along with methods for key experimental assessments and an overview of the critical signaling pathways involved.

Key Signaling Pathways in CCl4-Induced Cirrhosis

The development of liver fibrosis and cirrhosis following CCl4 administration is a complex process orchestrated by multiple signaling pathways. Two of the most critical pathways are the activation of Hepatic Stellate Cells (HSCs) and the TGF-β/Smad signaling cascade.

Hepatic Stellate Cell (HSC) Activation

In a healthy liver, HSCs are in a quiescent state, storing vitamin A.[4] Upon liver injury, they undergo a process of activation, transdifferentiating into myofibroblast-like cells. This activation is a central event in liver fibrogenesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Mouse model of carbon tetrachloride induced liver fibrosis: Histopathological changes and expression of CD133 and epidermal growth factor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | A new cirrhotic animal protocol combining carbon tetrachloride with methotrexate to address limitations of the currently used chemical-induced models [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Signaling pathways that activate hepatic stellate cells during liver fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Safe Administration of Carbon Tetrachloride in Animal Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Carbon tetrachloride (CCl4) is a potent hepatotoxin widely utilized in preclinical research to induce experimental liver injury, fibrosis, and cirrhosis in animal models.[1][2][3][4][5][6][7] Its administration leads to reproducible liver damage that mimics aspects of human liver diseases, making it a valuable tool for studying disease pathogenesis and evaluating the efficacy of potential therapeutic agents.[2][3][8] However, due to its high toxicity and carcinogenicity, stringent safety protocols and well-defined administration procedures are imperative to ensure the safety of laboratory personnel and the welfare of the animals, as well as to achieve reliable and reproducible experimental outcomes.[9][10][11][12][13]

These application notes provide detailed protocols and safety guidelines for the handling and administration of CCl4 in animal studies, with a focus on inducing acute and chronic liver injury.

Safety Precautions and Handling

Carbon tetrachloride is classified as a select carcinogen and is toxic upon inhalation, ingestion, and skin absorption.[9][10][11] Therefore, strict adherence to safety protocols is mandatory.

2.1. Personal Protective Equipment (PPE)

• Gloves: Always wear nitrile or polyvinyl alcohol (PVA) gloves.[10][11] Disposable latex gloves are not impervious to CCl4.[13] Inspect gloves for any signs of damage before use and practice proper glove removal techniques to avoid skin contact.[10]

• Eye Protection: Safety goggles or a face shield are essential to protect against splashes.[10][11][14]

• Lab Coat: A lab coat, full-length pants, and closed-toe shoes must be worn to protect the skin.[9][11]

2.2. Engineering Controls

• Fume Hood: All procedures involving the handling of CCl4, including preparation of solutions, must be conducted in a certified chemical fume hood with a face velocity of at least 100 ft/min.[9][10][11]

• Ventilation: Laboratory rooms should be maintained at a negative pressure relative to corridors and the external environment to prevent the escape of hazardous vapors.[10][11] Laboratory doors must be kept closed at all times.[10][11]

2.3. Storage and Disposal

• Storage: Store CCl4 in tightly sealed, clearly labeled containers in a well-ventilated area, away from heat sources and incompatible materials.[9][10][11] Secondary containment, such as a tray or tub, is required.[10]

• Disposal: Dispose of CCl4 and any contaminated materials (e.g., gloves, absorbent pads, syringes) as hazardous waste according to institutional and local regulations.[9][10][11][15] Do not recap needles; dispose of them in a designated sharps container for CCl4-contaminated sharps.[15]

2.4. Emergency Procedures

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer artificial respiration and seek immediate medical attention.[9][10][11]

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[10][11] In case of extensive exposure, a full shower is recommended.[9] Seek medical attention.[10][11]

• Eye Contact: Flush the eyes with low-pressure water for at least 15 minutes and seek immediate medical attention.[9][10][11]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9][10][11]

Experimental Protocols

The following protocols are generalized and may require optimization based on the specific animal strain, age, and desired severity of liver injury.

3.1. Preparation of CCl4 Solution

• Perform all steps inside a certified chemical fume hood.[10][11]

• Dilute CCl4 in a suitable vehicle, such as corn oil or olive oil, to the desired concentration.[8][16][17] A common dilution is a 1:1 to 1:9 ratio (v/v) of CCl4 to oil.[17][18]

• Place a plastic-backed absorbent pad on the work surface to contain any potential spills.[15]

• Use Luer-lock syringes for preparing and administering the solution to prevent needle detachment.[15]

• Aliquot the prepared solution into leak-proof, screw-cap tubes for transport if necessary. These should be placed in a labeled secondary container.[14][15]

3.2. Administration of CCl4

The administration of CCl4 should be performed within a certified Class II Biosafety Cabinet or a chemical fume hood.[15]

3.2.1. Intraperitoneal (IP) Injection (Most Common)

• Gently restrain the animal.

• Swab the lower abdominal quadrant with an alcohol wipe.

• Insert the needle at a shallow angle into the peritoneal cavity, avoiding the internal organs.

• Inject the prepared CCl4 solution slowly.

• Withdraw the needle and monitor the animal for any immediate adverse reactions.

3.2.2. Oral Gavage

• Gently restrain the animal.

• Measure the distance from the animal's nose to the last rib to determine the appropriate length for gavage tube insertion.

• Carefully insert the gavage tube into the esophagus and advance it into the stomach.

• Administer the CCl4 solution slowly.

• Gently remove the gavage tube.

3.3. Animal Housing and Monitoring

• House animals administered CCl4 in individually ventilated cages (IVCs).[15]

• Clearly label the cages with the chemical name and hazard warnings.

• Monitor the animals regularly for clinical signs of toxicity, such as weight loss, lethargy, ruffled fur, and abdominal distension.

• Body weight should be recorded at regular intervals.[19]

Data Presentation: Dosage and Administration Regimens

The following tables summarize common CCl4 dosages and administration schedules for inducing acute and chronic liver injury in rodents.

Table 1: CCl4 Dosing for Acute Liver Injury

Animal Model	Route of Administration	Vehicle	Dose (mL/kg)	Frequency	Duration	Reference(s)
Rat	Intraperitoneal	Olive Oil	1.0	Single dose	24 hours	[16]
Rat	Intraperitoneal	-	0.5, 1.0, 2.0	Single dose	6, 12, 24 hours	[20]
Rat	Oral Gavage	Olive Oil	1.0, 2.5, 5.0	Single dose	24 hours	[18]
Mouse	Intraperitoneal	Mineral Oil	2.0	Single dose	-	[21]

Table 2: CCl4 Dosing for Chronic Liver Injury (Fibrosis/Cirrhosis)

Animal Model	Route of Administration	Vehicle	Dose (mL/kg)	Frequency	Duration	Reference(s)
Rat	Intraperitoneal	Corn Oil	1.0	Twice a week	4-8 weeks	[8]
Rat	Oral Gavage	Water	Variable	Once or twice a week	12 weeks	[22]
Mouse	Intraperitoneal	-	0.6	Three times a week	4 weeks	[4]
Mouse	Intraperitoneal	-	1.0	Three times a week	8-11 weeks	[19]
Mouse	Intraperitoneal	Olive Oil	1.0 (10% solution)	Twice a week	6 weeks	[17]

Key Experimental Assays and Protocols

5.1. Serum Biomarker Analysis

• Objective: To assess the extent of liver damage by measuring the levels of liver enzymes in the blood.

• Procedure:

  • Collect blood samples from the animals at specified time points post-CCl4 administration.[18]

  • Separate the serum by centrifugation.

  • Measure the activity of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) using commercially available assay kits according to the manufacturer's instructions.[5][6][7][8][16][18][19][20][23][24]

  • Elevated levels of ALT and AST are indicative of hepatocellular injury.[23]

5.2. Histopathological Analysis

• Objective: To visualize and quantify the extent of liver necrosis, inflammation, and fibrosis.

• Procedure:

  • Euthanize the animals at the end of the study period.

  • Perfuse the liver with phosphate-buffered saline (PBS) to remove blood.

  • Excise the liver and fix it in 10% neutral buffered formalin.

  • Embed the fixed tissue in paraffin and cut thin sections (4-5 µm).

  • Stain the sections with Hematoxylin and Eosin (H&E) to assess general morphology, necrosis, and inflammation.[19]

  • Stain with Masson's trichrome or Sirius red to visualize and quantify collagen deposition, a hallmark of fibrosis.[17]

5.3. Oxidative Stress Markers

• Objective: To measure the byproducts of oxidative stress, a key mechanism in CCl4-induced liver injury.

• Procedure:

  • Homogenize a portion of the liver tissue.

  • Measure the levels of malondialdehyde (MDA), a product of lipid peroxidation, using a thiobarbituric acid reactive substances (TBARS) assay.[20][24]

  • Measure the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, and the levels of reduced glutathione (GSH).

Visualization of Pathways and Workflows

6.1. Signaling Pathway of CCl4-Induced Hepatotoxicity

Caption: CCl4 metabolism leads to free radicals, oxidative stress, and subsequent liver injury.

6.2. Experimental Workflow for CCl4-Induced Liver Injury Studies

Caption: A typical workflow for conducting CCl4-induced liver injury studies in animals.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. The carbon tetrachloride model in mice | Semantic Scholar [semanticscholar.org]
• 3. The carbon tetrachloride model in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Severity assessment in mice subjected to carbon tetrachloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. al-kindipublisher.com [al-kindipublisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | A new cirrhotic animal protocol combining carbon tetrachloride with methotrexate to address limitations of the currently used chemical-induced models [frontiersin.org]
• 9. m.youtube.com [m.youtube.com]
• 10. research.uga.edu [research.uga.edu]
• 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 12. How to Promote Safe Practices for Carbon Tetrachloride Handling? [eureka.patsnap.com]
• 13. Carbon Tetrachloride Use in Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 14. ehs.ufl.edu [ehs.ufl.edu]
• 15. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 16. Management of carbon tetrachloride-induced acute liver injury in rats by syngeneic hepatocyte transplantation in spleen and peritoneal cavity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Induction of liver fibrosis by CCl4 mediates pathological alterations in the spleen and lymph nodes: The potential therapeutic role of propolis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inducing Acute Liver Injury in Rats via Carbon Tetrachloride (CCl4) Exposure Through an Orogastric Tube - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Establishment of a standardized mouse model of hepatic fibrosis for biomedical research | Biomedical Research and Therapy [bmrat.org]
• 20. New insight on the acute CCl4-induced hepatotoxicity model in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Increased Carbon Tetrachloride-Induced Liver Injury and Fibrosis in FGFR4-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. omicsonline.org [omicsonline.org]
• 24. digitalcommons.unl.edu [digitalcommons.unl.edu]

Application Notes and Protocols: The Use of Carbon Tetrachloride in the Synthesis of Chlorinated Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon tetrachloride (CCl₄) has historically served as a versatile reagent and solvent in organic synthesis for the preparation of a variety of chlorinated compounds.[1] Its utility stems from its ability to act as a chlorine source in numerous reactions, including the Appel reaction for converting alcohols to alkyl chlorides, free-radical chlorination of alkanes, and as a solvent in the electrophilic addition of chlorine to alkenes.[1] It is also a precursor for the synthesis of other small chlorinated molecules like chloroform (CHCl₃).[2][3]

However, due to its significant toxicity and environmental hazards, including ozone depletion, the use of carbon tetrachloride is heavily restricted under international agreements like the Montreal Protocol.[1] Consequently, its application in modern synthesis is limited to specific circumstances where alternative reagents are not suitable. These notes provide detailed protocols and data for key chlorination reactions involving carbon tetrachloride, intended for use under strict safety protocols and with appropriate consideration of its hazardous nature.

Safety Precautions

Carbon tetrachloride is a toxic and environmentally hazardous substance. All manipulations must be carried out in a certified chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or polyvinyl alcohol), safety goggles, and a lab coat.[4] Avoid inhalation of vapors and skin contact. Due to its toxicity, chemists generally try to replace it with other solvents.[4]

The Appel Reaction: Conversion of Alcohols to Alkyl Chlorides

The Appel reaction provides a mild and effective method for the conversion of primary and secondary alcohols to the corresponding alkyl chlorides using triphenylphosphine (PPh₃) and carbon tetrachloride.[1][5] The reaction proceeds with an inversion of stereochemistry at the reacting carbon center.[4] The formation of the strong phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct is a key driving force for this reaction.[4]

Experimental Protocol: Synthesis of Geranyl Chloride from Geraniol

This protocol is adapted from a procedure published in Organic Syntheses.

Reaction Scheme:

(Geraniol) + PPh₃ + CCl₄ → (Geranyl Chloride) + Ph₃PO + CHCl₃

Materials:

• Geraniol (98% pure)

• Triphenylphosphine

• Carbon tetrachloride (anhydrous)

• Pentane (dry)

Equipment:

• Dry 300-mL three-necked flask

• Magnetic stirrer and stir bar

• Reflux condenser with a drying tube

• Heating mantle

• Rotary evaporator

• Short-path distillation apparatus

Procedure:

• To a dry 300-mL three-necked flask equipped with a magnetic stirring bar and a reflux condenser, add 90 mL of anhydrous carbon tetrachloride and 15.42 g (0.1001 mole) of geraniol.

• To this solution, add 34.09 g (0.1301 mole) of triphenylphosphine.

• Heat the stirred reaction mixture to reflux and maintain for 1 hour.

• Allow the mixture to cool to room temperature.

• Add 100 mL of dry pentane and continue stirring for an additional 5 minutes to precipitate the triphenylphosphine oxide.

• Filter the precipitate and wash it with 50 mL of pentane.

• Combine the filtrates and remove the solvent using a rotary evaporator under reduced pressure at room temperature.

• Distill the residue using a short-path distillation apparatus to obtain geranyl chloride.

Data Presentation

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount (g)	Moles
Geraniol	1.0	154.25	15.42	0.1001
Triphenylphosphine	1.3	262.29	34.09	0.1301
Carbon Tetrachloride	Solvent	153.82	90 mL	-

Product	Molecular Weight ( g/mol )	Boiling Point	Yield (%)
Geranyl Chloride	172.69	47-49 °C (0.4 mm Hg)	75-81

Signaling Pathway Diagram

References

• 1. Appel reaction - Wikipedia [en.wikipedia.org]
• 2. Other preparation methods for chloroform [simply.science]
• 3. CHEM-GUIDE: Laboratory preparation of trichloromethane [chem-guide.blogspot.com]
• 4. orgosolver.com [orgosolver.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Technical Notes & Optimization

Technical Support Center: Purification of Technical-Grade Carbon Tetrachloride

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with technical-grade carbon tetrachloride (CCl₄).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in technical-grade carbon tetrachloride?

A1: Technical-grade carbon tetrachloride can contain a variety of impurities depending on its manufacturing process. Common impurities include:

• Water: Typically up to 200 ppm.[1]

• Carbon Disulfide (CS₂): A common impurity, especially if the CCl₄ was produced via the chlorination of carbon disulfide.[1][2]

• Chloroform (CHCl₃): Can be present at levels around 150 ppm.[1]

• Sulfur Compounds: Such as sulfur chlorides (S₂Cl₂), which may be removed by refluxing with mercury for several hours.[3]

• Halogenated Hydrocarbons: Impurities like 1,2-dichloroethane (DCA), trichloroethylene (TCE), and perchloroethylene (PCE) can be present.[4]

• Carbonyl Compounds: Aldehydes and ketones can be removed by percolation through a Celite column impregnated with 2,4-dinitrophenylhydrazine (DNPH).[3]

• Other Impurities: Free chlorine, bromine, and acidity (as HCl) may also be present in trace amounts.[1]

Q2: Is simple distillation sufficient for purifying technical-grade CCl₄?

A2: No, simple distillation is generally insufficient for achieving high purity.[5] This is because many impurities, particularly other chlorinated solvents, have boiling points close to that of carbon tetrachloride, forming azeotropes or making separation by simple distillation ineffective.[5][6] More advanced techniques like fractional distillation or spinning-band distillation are recommended for better separation.[5]

Q3: What is the most effective method for removing water from CCl₄?

A3: The most effective methods for drying carbon tetrachloride involve the use of drying agents. It can be dried by passing it through 4A molecular sieves.[3] Other common drying agents include calcium chloride (CaCl₂), magnesium sulfate (MgSO₄), and phosphorus pentoxide (P₂O₅).[3] For extremely dry CCl₄, distillation from phosphorus pentoxide is a common final step.[3] Caution: Carbon tetrachloride must not be dried with sodium metal.[3]

Q4: How can I remove polar impurities from CCl₄?

A4: Adsorption using molecular sieves is a highly effective method for removing polar impurities.[5] The Linde 13X molecular sieve, with a pore size of 10 Å, has been shown to be exceptionally effective, reducing polar impurity concentrations to as low as 1 part per million.[5] This method is often faster and more effective than spinning-band distillation for this purpose.[5] Passing the solvent through a column of activated alumina or silica gel are also effective techniques.[3]

Q5: What are the key safety precautions when handling carbon tetrachloride?

A5: Carbon tetrachloride is a potent hepatotoxin and is suspected of being a human carcinogen; therefore, strict safety protocols are mandatory.[7][8]

• Ventilation: Always handle carbon tetrachloride inside a certified chemical fume hood.[9]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile or polyvinyl alcohol (PVA) gloves, safety goggles, a lab coat, full-length pants, and closed-toe shoes.[9][10]

• Storage: Store in a tightly closed, properly labeled container in a cool, dry, well-ventilated area away from heat and chemically active metals.[11]

• Handling: Avoid inhalation of vapors and direct contact with skin and eyes.[9] In case of exposure, move to fresh air and seek immediate medical attention.[10]

Troubleshooting Guide

Issue / Observation	Possible Cause	Recommended Action(s)
Cloudy Appearance	Water contamination.	Dry the CCl₄ using molecular sieves (4A or 5A), calcium chloride, or by distilling from phosphorus pentoxide (P₂O₅).[3][12]
Yellow Tint	Presence of dissolved bromine or other impurities.	Wash the CCl₄ with a dilute solution of sodium sulfite (Na₂SO₃) to remove chlorine, followed by washing with concentrated sulfuric acid until the acid layer remains colorless.[3] Finally, wash with water to remove acid, dry, and distill.
Unpleasant Odor	Sulfur compounds (e.g., carbon disulfide, sulfur monochloride).	To remove carbon disulfide, shake vigorously with saturated potassium hydroxide (KOH) for several hours, then wash with water, dry, and distill.[3] For other sulfides, refluxing with mercury for two hours can be effective.[3]
Poor Performance in Spectroscopy (e.g., IR)	Residual polar impurities or water.	Pass the CCl₄ through a column of activated alumina or a Linde 13X molecular sieve.[3][5] This is highly effective at removing trace polar contaminants.
Reaction Failure or Side Products	Presence of acidic impurities or free radicals.	Wash with aqueous sodium hydroxide (NaOH) to neutralize acids, followed by washing with water.[3] To remove impurities that can initiate side reactions, consider photochlorination followed by washing and distillation.[3]

Quantitative Data Summary

Table 1: Common Impurity Levels in Technical-Grade CCl₄

Impurity	Typical Concentration
Water	up to 200 ppm
Chloroform	up to 150 ppm
Carbon Disulfide	~1 ppm (if from CS₂ chlorination)
Acidity (as HCl)	~1 ppm
Bromine	up to 20 ppm
Source:[1]

Table 2: Physical Properties and Azeotropic Data

Property	Value
Boiling Point (at 760 mmHg)	76.8 °C
Density (at 25 °C)	1.594 g/mL[13]
Water Azeotrope Boiling Point	66.8 °C[6]
Water Azeotrope Composition	95.9% CCl₄ / 4.1% H₂O by weight[6]

Experimental Protocols

Protocol 1: General Purification via Washing and Fractional Distillation

• Sulfur Compound Removal (if necessary): In a fume hood, shake the technical-grade CCl₄ with saturated potassium hydroxide (KOH) solution for several hours to remove carbon disulfide. If other sulfides are suspected, reflux with a small amount of mercury for 2 hours.[3]

• Acid Wash: Transfer the CCl₄ to a separatory funnel and wash it by shaking with concentrated sulfuric acid. Allow the layers to separate and discard the acid layer. Repeat this process until the sulfuric acid layer remains colorless.[3]

• Neutralization and Water Wash: Wash the CCl₄ with a dilute aqueous solution of sodium hydroxide (NaOH) to remove residual acid, followed by several washes with distilled water.[3]

• Initial Drying: Pre-dry the washed CCl₄ with anhydrous calcium chloride or magnesium sulfate.[3]

• Final Drying and Distillation: Decant the pre-dried CCl₄ into a distillation flask containing phosphorus pentoxide (P₂O₅).[3] Set up for fractional distillation, ensuring all glassware is dry.

• Fraction Collection: Discard the initial 10% of the distillate.[3] Collect the fraction that boils at a constant temperature (76-77 °C at standard pressure). Do not distill to dryness; leave a small residue in the flask.

• Storage: Store the purified CCl₄ over 5A molecular sieves in a tightly sealed, dark glass bottle to prevent moisture absorption and decomposition.[3]

Protocol 2: Purification via Adsorption for High-Purity Applications (e.g., IR Spectroscopy)

• Adsorbent Activation: Activate Linde 13X molecular sieves or activated alumina by heating in a furnace according to the manufacturer's instructions to remove any adsorbed water.

• Adsorption: In a fume hood, add the activated molecular sieve (or alumina) to the technical-grade CCl₄ in a glass container.[5]

• Contact Time: Stir the mixture to accelerate the purification process.[5] Allow sufficient contact time (this may range from a few hours to overnight, depending on the impurity level).

• Separation: Carefully decant or filter the CCl₄ to separate it from the adsorbent.

• Storage: Store the purified solvent in a dry, tightly sealed container. For ultimate purity, this method can be followed by distillation.

Visual Workflows

Caption: General experimental workflow for the purification of CCl₄.

Caption: Troubleshooting decision tree for common CCl₄ purification issues.

References

• 1. Carbon Tetrachloride | CCl4 | CID 5943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sciencemadness Discussion Board - Secondary CCl4 Preparation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Purification of Carbon tetrachloride - Chempedia - LookChem [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Two Methods for Purifying Carbon Tetrachloride - Tech Briefs [techbriefs.com]
• 6. quora.com [quora.com]
• 7. Carbon tetrachloride - Wikipedia [en.wikipedia.org]
• 8. cms3.revize.com [cms3.revize.com]
• 9. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 10. youtube.com [youtube.com]
• 11. Carbon Tetrachloride (HSG 108, 1998) [inchem.org]
• 12. DE3923684A1 - Drying carbon tetra:chloride using sodium-lead - esp. for use in treating waveguide preform tubes - Google Patents [patents.google.com]
• 13. 四氯化碳 anhydrous, ≥99.5% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Stabilizing Carbon Tetrachloride for Long-Term Storage

Welcome to the Technical Support Center for the long-term storage of carbon tetrachloride (CCl₄). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and purity of your carbon tetrachloride stocks. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of carbon tetrachloride and what causes this degradation?

A1: Carbon tetrachloride (CCl₄) primarily degrades into phosgene (COCl₂) and hydrochloric acid (HCl). This degradation is typically initiated by exposure to heat, light (especially UV radiation), and moisture.[1][2] In the presence of certain metals, such as aluminum, the degradation process can be accelerated.

Q2: What are the visible signs of carbon tetrachloride degradation?

A2: The most common signs of degradation include the development of a yellowish tint in the normally colorless liquid and the presence of a sharp, pungent odor, which may indicate the formation of phosgene and hydrochloric acid. You may also observe increased pressure within the storage container due to the formation of gaseous byproducts.

Q3: What types of stabilizers can be used to prevent the degradation of carbon tetrachloride?

A3: While specific data for carbon tetrachloride is limited in readily available literature, the stabilization of chlorinated hydrocarbons typically involves the use of antioxidants and acid acceptors. For example, chloroform, a related chlorinated solvent, is often stabilized with ethanol (at approximately 1%) or amylene (at 100-200 ppm).[2] Antioxidants work by scavenging free radicals that can initiate degradation, while acid acceptors neutralize the hydrochloric acid that forms, preventing it from catalyzing further decomposition.

Q4: What is the recommended procedure for preparing a stabilized solution of carbon tetrachloride?

A4: To prepare a stabilized solution, the chosen stabilizer should be added to freshly purified carbon tetrachloride at the desired concentration. The mixture should be thoroughly agitated in a clean, dry, and inert container, protected from light. For example, to prepare a 0.1% (w/w) stabilized solution, add 1 gram of the stabilizer to 999 grams of pure carbon tetrachloride.

Q5: What are the best materials for long-term storage containers for carbon tetrachloride?

A5: For long-term storage, it is crucial to use containers made of materials that are chemically resistant to carbon tetrachloride and its potential degradation products. Recommended materials include certain grades of stainless steel and specific polymers like polytetrafluoroethylene (PTFE).[3][4][5] Materials to avoid include aluminum, magnesium, and zinc, as they can react with carbon tetrachloride.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Yellowing of CCl₄	Degradation due to exposure to light or heat.	1. Immediately move the container to a cool, dark storage area. 2. Test for the presence of degradation products (phosgene and HCl). 3. If degradation is confirmed, consider repurification by distillation, followed by the addition of a stabilizer.
Pungent Odor	Formation of phosgene and/or hydrochloric acid.	1. Handle the container in a well-ventilated fume hood with appropriate personal protective equipment (PPE). 2. Test for acidity and the presence of phosgene. 3. If present, neutralize the acid with a suitable agent and consider disposal of the solvent if heavily degraded.
Increased Pressure in Container	Formation of gaseous degradation byproducts.	1. Carefully vent the container in a fume hood. 2. Assess the extent of degradation. 3. If significant, the solvent may not be suitable for sensitive applications and should be repurified or disposed of according to safety guidelines.
Precipitate Formation	Reaction with container material or impurities.	1. Identify the precipitate if possible. 2. Transfer the solvent to a new, appropriate container. 3. Filter the solvent if necessary for your application.

Data Presentation: Stabilizer Performance

While comprehensive quantitative data on the effectiveness of various stabilizers for carbon tetrachloride is not widely published, researchers can generate this data through stability studies. The following table illustrates how such data could be structured for comparison.

Stabilizer	Concentration (ppm)	Storage Condition	Time (Months)	Acidity (mol/L)	Phosgene (ppm)
None	0	25°C, Dark	6	1.5 x 10⁻⁵	15
Amylene	100	25°C, Dark	6	2.1 x 10⁻⁷	<1
Ethanol	1000	25°C, Dark	6	5.5 x 10⁻⁷	<1
Butylated Hydroxytoluene (BHT)	200	25°C, Dark	6	8.9 x 10⁻⁷	<2
None	0	40°C, Dark (Accelerated)	1	8.2 x 10⁻⁵	50
Amylene	100	40°C, Dark (Accelerated)	1	1.1 x 10⁻⁶	5
Ethanol	1000	40°C, Dark (Accelerated)	1	2.8 x 10⁻⁶	7
Butylated Hydroxytoluene (BHT)	200	40°C, Dark (Accelerated)	1	4.5 x 10⁻⁶	9

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Carbon Tetrachloride

This protocol is designed to quickly assess the stability of carbon tetrachloride under elevated temperature conditions, which accelerates the degradation process.

1. Materials:

• Samples of carbon tetrachloride (unstabilized and stabilized with different candidates).
• Oven capable of maintaining a constant temperature (e.g., 54°C ± 2°C).
• Inert glass storage vials with PTFE-lined caps.
• Analytical equipment for measuring acidity and phosgene.

2. Procedure:

• Place 10 mL aliquots of each CCl₄ sample into separate, labeled glass vials.
• Securely cap the vials.
• Place the vials in an oven pre-heated to 54°C.
• Store the vials in the oven for a period of 14 days.
• At specified time points (e.g., day 0, 7, and 14), remove a set of vials for analysis.
• Allow the vials to cool to room temperature before opening in a fume hood.
• Analyze the samples for acidity (Protocol 2) and phosgene content (Protocol 3).

Protocol 2: Determination of Acidity in Carbon Tetrachloride by Titration

This method determines the concentration of acidic degradation products, primarily HCl.

1. Materials:

• Carbon tetrachloride sample.
• Standardized sodium hydroxide (NaOH) solution (e.g., 0.01 M).
• Phenolphthalein indicator solution.
• Burette, pipette, and Erlenmeyer flask.
• Deionized water.

2. Procedure:

• Pipette a known volume (e.g., 50 mL) of the carbon tetrachloride sample into an Erlenmeyer flask.
• Add an equal volume of deionized water to the flask.
• Add 2-3 drops of phenolphthalein indicator.
• Titrate the sample with the standardized NaOH solution while vigorously stirring until a faint pink color persists for at least 30 seconds.
• Record the volume of NaOH solution used.
• Calculate the acidity using the formula: Acidity (mol/L) = (V_NaOH × M_NaOH) / V_sample

Protocol 3: Quantification of Phosgene in Carbon Tetrachloride by GC-MS

This protocol describes the analysis of phosgene content using Gas Chromatography-Mass Spectrometry.

1. Materials:

• Carbon tetrachloride sample.
• Gas chromatograph coupled with a mass spectrometer (GC-MS).
• Appropriate GC column for separating volatile compounds.
• Phosgene calibration standards.
• Syringes for sample injection.

2. GC-MS Conditions (Example):

• Injector Temperature: 200°C
• Oven Program: Start at 40°C for 2 min, then ramp to 150°C at 10°C/min.
• Carrier Gas: Helium at a constant flow rate.
• MS Ionization: Electron Ionization (EI).
• MS Scan Range: m/z 30-150.

3. Procedure:

• Prepare a calibration curve using phosgene standards of known concentrations.
• Inject a known volume of the carbon tetrachloride sample directly into the GC-MS.
• Monitor for the characteristic mass spectrum of phosgene (major ions at m/z 63, 65, and 98).
• Quantify the phosgene concentration in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Degradation pathway of carbon tetrachloride.

Caption: Experimental workflow for stabilizer efficacy testing.

Caption: Troubleshooting decision tree for stored CCl₄.

References

• 1. Carbon Tetrachloride (HSG 108, 1998) [inchem.org]
• 2. A Technical Guide to Carbon Tetrachloride Storage Solutions [eureka.patsnap.com]
• 3. How to Optimize Storage Conditions for Carbon Tetrachloride? [eureka.patsnap.com]
• 4. oxy.com [oxy.com]
• 5. Carbon Tetrachloride - W.P. Law Incorporated [wplawinc.com]

troubleshooting inconsistent results in CCl4-induced fibrosis models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with carbon tetrachloride (CCl4)-induced liver fibrosis models. Our aim is to help you address common challenges and improve the consistency and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in the CCl4-induced fibrosis model?

A1: Inconsistent results in CCl4-induced fibrosis models can arise from several factors. Key sources of variability include:

• Animal-related factors:

  • Species and Strain: Different rodent species (mice vs. rats) and even different strains within the same species exhibit varying susceptibility to CCl4-induced liver injury.[1][2][3] For instance, BALB/c mice tend to develop more significant fibrosis compared to C57BL/6 mice.[1]

  • Age and Weight: The age and body weight of the animals can influence their response to CCl4 toxicity. Older animals may sometimes show more tolerance to the toxin than younger ones.[4]

  • Sex: The gender of the animals can be a factor, with some studies suggesting that female mice may tolerate CCl4 better than males.[5]

• CCl4 Administration:

  • Dose and Concentration: The dose and concentration of CCl4 are critical. Higher doses can lead to increased mortality, while insufficient doses may not induce significant fibrosis.[4]

  • Route of Administration: The most common routes are intraperitoneal (IP) injection and oral gavage. The choice of route can affect the severity and consistency of liver damage.[4]

  • Frequency and Duration: The frequency (e.g., once or twice a week) and total duration of CCl4 administration significantly impact the extent of fibrosis.[6][7]

• Vehicle:

  • Type of Oil: The vehicle used to dilute CCl4, such as corn oil, olive oil, or mineral oil, can influence the inflammatory response and the degree of fibrosis.[5][8][9] Olive oil and soybean oil have been shown to have protective effects compared to corn oil or lard.[8][9]

• Environmental Factors:

  • Housing Conditions: Stress from suboptimal housing conditions, including temperature, humidity, and ventilation, can exacerbate the effects of CCl4.[4]

• Assessment Methods:

  • Histological Scoring: Subjectivity in histological scoring of fibrosis can introduce variability. Utilizing standardized, semi-quantitative scoring systems can improve consistency.[10][11][12][13]

  • Biochemical Markers: The timing of blood collection for measuring liver enzymes like ALT and AST can affect the results, as their levels can fluctuate.[14][15]

Q2: How can I reduce mortality in my CCl4-treated animals?

A2: High mortality is a common issue, often linked to the acute toxicity of CCl4.[4] To mitigate this:

• Optimize the Dose: Start with a lower dose of CCl4 and gradually increase it if necessary, while closely monitoring the animals for signs of distress.[4]

• Adjust Administration Frequency: Reducing the frequency of CCl4 administration can help lessen the toxic burden on the animals.

• Provide Supportive Care: Ensure easy access to food and water. In some cases, providing nutritional support can improve survival rates.[4]

• Monitor Animal Health: Regularly monitor the animals for weight loss, lethargy, and other signs of illness. Establish humane endpoints to minimize suffering.[4]

• Alternate Injection Sites: For intraperitoneal injections, alternating injection sites can help reduce localized inflammation and fibrosis at the injection site.[4]

Q3: My control animals (vehicle only) are showing some liver abnormalities. What could be the cause?

A3: While less common, it is possible to observe mild changes in the livers of control animals. This could be due to:

• The Vehicle Itself: Repeated injections of the oil vehicle can sometimes lead to the formation of small inclusion bodies on the exterior of peritoneal organs.[5] Some oils may also elicit a mild inflammatory response.

• Underlying Health Issues: Pre-existing, subclinical health problems in the animals could be exacerbated by the stress of repeated injections.

• Gavage-related Injury: In the case of oral gavage, improper technique can cause esophageal or stomach injury, leading to stress and potential systemic effects.

Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions
High variability in fibrosis scores between animals in the same group	- Inconsistent CCl4 dosage or administration technique.- Genetic drift within an outbred animal stock.- Differences in individual animal health or stress levels.- Subjectivity in histological scoring.	- Ensure accurate and consistent CCl4 preparation and administration for each animal.- Use inbred strains of animals to reduce genetic variability.- Acclimatize animals properly and minimize environmental stressors.- Use a blinded scoring method with a standardized histological scoring system.[10][11][12][13]
Low or no fibrosis induction	- CCl4 dose is too low.- Duration of the experiment is too short.- CCl4 has degraded.- Animal strain is resistant to CCl4-induced fibrosis.[2]	- Increase the CCl4 dose or the frequency of administration.[6][7]- Extend the duration of the CCl4 treatment period.- Use a fresh, properly stored bottle of CCl4.- Select a more susceptible animal strain (e.g., BALB/c mice).[1]
High mortality rate	- CCl4 dose is too high.- Administration frequency is excessive.- Animal strain is highly sensitive to CCl4 toxicity.[16]- Poor animal health or stressful housing conditions.[4]	- Reduce the CCl4 dose or concentration.[4]- Decrease the frequency of CCl4 injections.- Choose a more resistant animal strain (e.g., C57BL/6J).[2]- Optimize housing conditions and provide supportive care.[4]
Inconsistent serum ALT/AST levels	- Timing of blood collection.- Hemolysis of blood samples.	- Standardize the time point for blood collection relative to the last CCl4 dose.- Ensure proper blood collection and sample handling techniques to prevent hemolysis.
Discrepancy between histological findings and biochemical markers	- Timing of sample collection.- Different sensitivities of the assays.	- Collect tissues and blood at the same time point for each animal.- Consider that significant fibrosis can be present even after serum enzyme levels have started to normalize.[17]

Quantitative Data Summary

Table 1: Influence of Animal Strain on CCl4-Induced Liver Fibrosis in Mice

Strain	Fibrosis Level (Collagen Proportionate Area %)	Key Findings	Reference
BALB/c	Significantly Higher	More susceptible to fibrosis development.	[1]
C57BL/6	Significantly Lower	More resistant to fibrosis development.	[1][2]
DBA/2J	3.33% (highest among 98 strains)	Highly susceptible.	[2]
BXH2/TyJ	0.28% (lowest among 98 strains)	Highly resistant.	[2]

Table 2: Comparison of CCl4 Administration Protocols in Rats

Protocol	Frequency	Fibrosis Area (Sirius Red %)	Ascites Incidence	Cirrhosis Yield	Reference
CCl4-1xWk	Once a week for 12 weeks	5.5%	20%	Not all rats developed cirrhosis	[6][7]
CCl4-2xWk	Twice a week for 12 weeks	14.7%	80%	100%	[6][7]

Table 3: Effect of Vehicle Oil on Liver Injury Markers in CCl4-Treated Mice

Vehicle Oil	Serum ALT (U/L)	Serum AST (U/L)	Key Findings	Reference
Olive Oil	Significantly Lower	Significantly Lower	Protective effect against CCl4-induced injury.	[8][9]
Soybean Oil	Significantly Lower	Significantly Lower	Protective effect against CCl4-induced injury.	[8][9]
Corn Oil	Significantly Higher	Significantly Higher	Exacerbated CCl4-induced injury compared to olive/soybean oil.	[8][9]
Lard Oil	Significantly Higher	Significantly Higher	Exacerbated CCl4-induced injury compared to olive/soybean oil.	[8][9]

Experimental Protocols

Standard Protocol for CCl4-Induced Liver Fibrosis in Mice

This protocol is a general guideline and may require optimization based on the specific animal strain and research objectives.

• Animal Selection: Use male mice of a specific inbred strain (e.g., C57BL/6J or BALB/c), 8-10 weeks old.

• Acclimatization: Acclimatize the animals to the housing conditions for at least one week before the start of the experiment.[18]

• CCl4 Preparation: Prepare a 10% (v/v) solution of CCl4 in a suitable vehicle (e.g., corn oil or olive oil).[5][19] Prepare the solution fresh before each set of injections.

• Administration:

  • Route: Intraperitoneal (IP) injection is a common and effective method.[4]

  • Dose: Administer the CCl4 solution at a dose of 1-2 mL/kg body weight.[5][19]

  • Frequency: Inject the mice twice a week for a duration of 4-12 weeks, depending on the desired severity of fibrosis.[5][20]

• Control Group: Administer the vehicle oil only to the control group, following the same volume, route, and schedule as the CCl4-treated group.[19]

• Monitoring: Monitor the animals' body weight and general health status at least twice a week.

• Sample Collection: At the end of the experimental period, euthanize the animals and collect blood via cardiac puncture for serum analysis of liver enzymes (ALT, AST).[14][15] Perfuse the liver with saline and collect tissue samples for histological analysis (e.g., H&E, Sirius Red/Masson's trichrome staining) and molecular analysis (e.g., gene expression of fibrotic markers).[20]

Visualizations

Signaling Pathways in CCl4-Induced Liver Fibrosis

Caption: Key signaling events in CCl4-induced liver fibrosis.

Experimental Workflow for CCl4-Induced Fibrosis Model

Caption: A typical experimental workflow for a CCl4-induced fibrosis study.

Troubleshooting Logic Flowchart

Caption: A logical approach to troubleshooting inconsistent CCl4 model results.

References

• 1. pnas.org [pnas.org]
• 2. The Genetic Architecture of Carbon Tetrachloride-Induced Liver Fibrosis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of Two Protocols of Carbon Tetrachloride-Induced Cirrhosis in Rats – Improving Yield and Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of Two Protocols of Carbon Tetrachloride-Induced Cirrhosis in Rats - Improving Yield and Reproducibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Differential effects of olive oil, soybean oil, corn oil and lard oil on carbon tetrachloride-induced liver fibrosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]
• 10. A histological semiquantitative scoring system for evaluation of hepatic fibrosis in needle liver biopsy specimens: comparison with morphometric studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Histopathological evaluation of liver fibrosis and cirrhosis regression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. meliordiscovery.com [meliordiscovery.com]
• 15. wjps.uowasit.edu.iq [wjps.uowasit.edu.iq]
• 16. escholarship.org [escholarship.org]
• 17. academic.oup.com [academic.oup.com]
• 18. The DEN and CCl4-Induced Mouse Model of Fibrosis and Inflammation-Associated Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Induction of liver fibrosis by CCl4 mediates pathological alterations in the spleen and lymph nodes: The potential therapeutic role of propolis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. CCl4-induced liver fibrosis model | SMC Laboratories Inc. [smccro-lab.com]

optimizing dosage and administration of CCl4 for liver injury studies

Welcome to the technical support center for carbon tetrachloride (CCl4)-induced liver injury models. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental protocols and troubleshooting common issues.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is the mechanism of CCl4-induced liver injury?

A1: CCl4 is metabolized in the liver by cytochrome P450 enzymes, primarily CYP2E1, into highly reactive free radicals, the trichloromethyl (CCl3•) and trichloromethylperoxy (CCl3OO•) radicals.[1][2][3] These radicals initiate a cascade of events including lipid peroxidation of cellular membranes, leading to hepatocyte damage.[1][2] This initial injury triggers an inflammatory response, characterized by the release of cytokines like TNF-α and interleukins, and the activation of hepatic stellate cells (HSCs).[1][4] Chronic exposure leads to the differentiation of HSCs into myofibroblasts, which deposit extracellular matrix proteins, resulting in fibrosis and eventually cirrhosis.[4][5]

Q2: Which animal models are most commonly used for CCl4-induced liver injury studies?

A2: Mice and rats are the most frequently used animal models. Common mouse strains include C57BL/6J, A/J, and BALB/c, while Wistar and Sprague Dawley are common rat strains.[6][7][8][9] The choice of species and strain can influence the sensitivity to CCl4 and the progression of liver injury.[8][10]

Q3: What are the key differences between acute and chronic CCl4-induced liver injury models?

A3: The primary difference lies in the dosing regimen and the resulting pathology.

• Acute Injury: A single, higher dose of CCl4 is administered to induce rapid hepatocyte necrosis and inflammation, typically assessed within 24-72 hours.[9][11][12] This model is useful for studying mechanisms of acute liver failure and hepatoprotection.

• Chronic Injury (Fibrosis/Cirrhosis): Repeated, lower doses of CCl4 are administered over several weeks (e.g., twice weekly for 4-16 weeks).[6][13] This protocol mimics the progressive nature of chronic liver diseases, leading to the development of fibrosis and cirrhosis.[6]

Dosage and Administration

Q4: How should I prepare the CCl4 solution for administration?

A4: CCl4 should be diluted in a vehicle, most commonly olive oil or mineral oil, to ensure accurate dosing and minimize local irritation.[7][8][14][15] A common dilution is 1:1 (v/v), but other ratios are also used depending on the desired final concentration.[8][15] It is crucial to prepare the solution under a certified chemical fume hood due to the toxicity of CCl4.[16]

Q5: What is the recommended route of administration for CCl4?

A5: The most common routes of administration are intraperitoneal (i.p.) injection and oral gavage.[4][8][14] I.p. injection is widely used for its convenience and reproducibility in inducing liver fibrosis.[6] Oral gavage is also an effective method, particularly for acute injury models.[8]

Q6: I am observing high mortality in my study. What could be the cause and how can I mitigate it?

A6: High mortality is a common challenge and is often due to the inherent toxicity of CCl4.[17] Key factors to consider are:

• Dosage: The dose of CCl4 may be too high for the specific animal strain or sex. It is crucial to optimize the dosage to induce injury without causing excessive toxicity.[17] Starting with a lower dose and gradually increasing it while monitoring the animals closely is a recommended approach.[17]

• Animal Health: The overall health status of the animals can impact their susceptibility to CCl4 toxicity.

• Administration Technique: Improper injection or gavage technique can lead to complications. For i.p. injections, alternating injection sites may help reduce local fibrosis and associated problems.[17]

Troubleshooting Guide

Problem 1: Inconsistent or minimal liver injury observed.

Possible Cause	Troubleshooting Step
Incorrect CCl4 Dosage or Preparation	Verify calculations for CCl4 dilution and dosage based on the animal's body weight. Ensure the CCl4 solution is fresh and properly mixed before each administration.
Ineffective Administration	For i.p. injections, ensure the needle penetrates the peritoneal cavity without damaging internal organs. For oral gavage, confirm the tube correctly enters the stomach.
Animal Strain/Sex/Age Variability	Different strains, sexes, and ages of rodents can have varying sensitivities to CCl4.[8] Review the literature for established protocols for your specific animal model or conduct a pilot study to determine the optimal dose.
Timing of Analysis	The peak of injury and the progression of fibrosis occur over specific time courses. Ensure that the timing of sample collection is appropriate for the endpoints being measured. For acute injury, peak transaminase levels are often seen around 24-48 hours.[18]

Problem 2: High variability in liver injury between animals in the same group.

Possible Cause	Troubleshooting Step
Inconsistent Dosing	Ensure precise measurement of each animal's body weight before every CCl4 administration to calculate the correct dose.
Variable Animal Health	Use animals of a similar age and from a reputable supplier. Acclimatize animals properly before starting the experiment.
Underlying Infections	Subclinical infections can affect the liver's response to CCl4. Maintain a clean animal facility and follow proper animal husbandry procedures.

Quantitative Data Summary

Table 1: Typical Dosage and Administration Protocols for CCl4-Induced Liver Injury

Animal Model	Injury Type	CCl4 Dose	Vehicle	Route	Frequency & Duration	Reference
Mouse (C57BL/6J)	Chronic Fibrosis	0.25 - 1.0 mL/kg	Olive Oil	i.p.	Twice weekly for 4-12 weeks	[6][19]
Mouse (A/J)	Chronic Fibrosis/HCC	0.2 mL/kg	Olive Oil	Oral Gavage	Three times per week for >15 weeks	[7][14]
Mouse (BALB/c)	Acute Injury	0.5 µL/g	Olive Oil	i.p.	Single dose	[9]
Rat (Wistar)	Chronic Fibrosis	1.0 mL/kg (10% solution)	Olive Oil	i.p.	Three times per week for 16 weeks	[13]
Rat (Sprague Dawley)	Acute Injury	1.0 - 5.0 mL/kg (50% solution)	Olive Oil	Oral Gavage	Single dose	[8]

Table 2: Expected Biochemical and Histological Outcomes

Parameter	Expected Change in CCl4-treated Animals	Method of Analysis	Reference
Serum ALT & AST	Significant increase	Biochemical assay	[18][20][21]
Serum Bilirubin	Increase	Biochemical assay	[21]
Liver Hydroxyproline	Significant increase in chronic models	Colorimetric assay	[4]
α-SMA Expression	Upregulation in chronic models	Immunohistochemistry, Western Blot, qPCR	[4][13]
Collagen Deposition	Increased staining in fibrotic areas	Sirius Red or Masson's Trichrome staining	[13][14][22]
TNF-α, IL-6	Increased expression	ELISA, qPCR	[4][23][24]
Histopathology	Centrilobular necrosis, inflammation, steatosis, bridging fibrosis	H&E staining	[13][14][25]

Detailed Experimental Protocols

Protocol 1: Induction of Chronic Liver Fibrosis in Mice (C57BL/6J)

This protocol is adapted from established methods to induce significant liver fibrosis within 4-8 weeks.[6]

Materials:

• Carbon tetrachloride (CCl4)

• Olive oil (or mineral oil)

• 7-week-old female C57BL/6J mice

• Sterile syringes and needles (e.g., 27-30G)

Procedure:

• Animal Acclimatization: Allow mice to acclimatize to the animal facility for at least one week before the start of the experiment.

• Preparation of CCl4 Solution: Under a chemical fume hood, prepare a 10% (v/v) solution of CCl4 in olive oil. For example, mix 1 mL of CCl4 with 9 mL of olive oil.

• Dosing: Administer the CCl4 solution via intraperitoneal (i.p.) injection at a dose of 1 mL/kg body weight.

• Administration Schedule: Injections are performed twice a week for a duration of 4 to 8 weeks. A 4-week period typically induces significant fibrosis, while an 8-week period can lead to cirrhosis.[6]

• Control Group: The control group should receive i.p. injections of the vehicle (olive oil) at the same volume and schedule.

• Monitoring: Monitor the animals regularly for signs of distress, including weight loss and changes in behavior.[17]

• Sample Collection: At the end of the treatment period, euthanize the animals and collect blood (for serum analysis) and liver tissue (for histology and molecular analysis).

Protocol 2: Induction of Acute Liver Injury in Rats (Sprague Dawley)

This protocol is designed to induce acute centrilobular necrosis and is based on oral administration.[8]

Materials:

• Carbon tetrachloride (CCl4)

• Olive oil

• Adult male Sprague Dawley rats (300-350 g)

• Oral gavage tubes (e.g., 16G)

Procedure:

• Animal Preparation: Follow standard procedures for animal acclimatization and handling.[8]

• Preparation of CCl4 Solution: In a chemical fume hood, prepare a 50% (v/v) solution of CCl4 in olive oil.[8]

• Dosing: Administer a single dose of the 50% CCl4 solution via an orogastric tube. Doses can be varied to achieve different severities of injury: 1 mL/kg for mild, 2.5 mL/kg for moderate, and 5 mL/kg for severe acute liver injury.[8]

• Control Group: The sham-operated control group should receive an equivalent volume of olive oil only via oral gavage.[8]

• Sample Collection: Euthanize the rats 24 hours after CCl4 administration.[8] Collect blood for biochemical analysis of liver enzymes (ALT, AST) and total bilirubin (TB).[8] Excise the liver for histological examination.

Visualizations

Signaling Pathway of CCl4-Induced Hepatotoxicity

Caption: CCl4 metabolism leads to free radicals, causing hepatocyte damage, inflammation, and HSC activation, culminating in fibrosis.

Experimental Workflow for Chronic Liver Fibrosis Model

Caption: Workflow for inducing chronic liver fibrosis in mice using repeated CCl4 injections.

Key Inflammatory and Fibrotic Signaling Pathways

Caption: Key signaling pathways in CCl4-induced inflammation and fibrosis, involving NF-κB, MAPK, and TGF-β/Smad.

References

• 1. omicsonline.org [omicsonline.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | A new cirrhotic animal protocol combining carbon tetrachloride with methotrexate to address limitations of the currently used chemical-induced models [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. CCl4-induced liver fibrosis model | SMC Laboratories Inc. [smccro-lab.com]
• 7. The DEN and CCl4-Induced Mouse Model of Fibrosis and Inflammation-Associated Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inducing Acute Liver Injury in Rats via Carbon Tetrachloride (CCl4) Exposure Through an Orogastric Tube - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Animal and Organoid Models of Liver Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Increased Carbon Tetrachloride-Induced Liver Injury and Fibrosis in FGFR4-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CCl4-induced acute liver failure model | SMC Laboratories Inc. [smccro-lab.com]
• 13. researchgate.net [researchgate.net]
• 14. Mouse model of carbon tetrachloride induced liver fibrosis: Histopathological changes and expression of CD133 and epidermal growth factor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ehs.ufl.edu [ehs.ufl.edu]
• 17. researchgate.net [researchgate.net]
• 18. Potent hepatoprotective effect in CCl4-induced hepatic injury in mice of phloroacetophenone from Myrcia multiflora - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. meliordiscovery.com [meliordiscovery.com]
• 21. Hepatotoxicity Induced by Carbon Tetrachloride in Experimental Model | Pakistan BioMedical Journal [pakistanbmj.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Mechanisms and biomarkers of liver regeneration after drug-induced liver injury - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Carbon Tetrachloride (CCl4) Animal Experiments

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in carbon tetrachloride (CCl4) animal experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors influencing variability in CCl4-induced liver injury models?

A1: The primary sources of variability in CCl4 animal models include the CCl4 dosage, the route and frequency of administration, and the species, strain, sex, and age of the animal.[1][2][3][4][5][6] Environmental conditions such as housing, temperature, and handling stress also play a significant role.[2][7]

Q2: Which administration route for CCl4 is best for my experiment?

A2: The choice of administration route depends on the desired outcome and experimental design.

• Intraperitoneal (IP) injection: Commonly used for inducing both acute and chronic liver fibrosis. It is a rapid method but requires proper technique to avoid complications like peritonitis.[2][8]

• Oral gavage: Often preferred for its safety, low equipment requirements, and avoidance of intra-abdominal adhesions.[8][9][10] It allows for controlled dosing in chronic studies.[8]

• Subcutaneous (SC) injection: Another option for controlled administration.[11]

• Inhalation: Can be used to induce chronic liver injury over an extended period.[8]

Q3: How does the choice of animal strain affect the experimental outcome?

A3: Different mouse and rat strains exhibit varying susceptibility to CCl4-induced liver fibrosis.[3][12] For example, a study using the Hybrid Mouse Diversity Panel revealed significant genetic influence on the degree of fibrosis.[3] It is crucial to select a well-characterized strain and consistently use the same strain throughout a study.

Q4: What is the mechanism of CCl4-induced liver injury?

A4: CCl4 is metabolized by cytochrome P450 enzymes in the liver, particularly CYP2E1, into highly reactive trichloromethyl free radicals (•CCl3).[8][13] These free radicals initiate a cascade of events including oxidative stress, lipid peroxidation, inflammation, and activation of hepatic stellate cells, which leads to the deposition of extracellular matrix and the development of fibrosis.[8][13][14]

Troubleshooting Guide

Problem: High mortality rate in my CCl4-treated animals.

Potential Cause	Troubleshooting Steps
CCl4 Dosage Too High	Optimize the dosage by starting with lower doses and gradually increasing them while closely monitoring the animals for signs of distress.[2] The optimal dose can vary significantly between different animal strains, sexes, and ages.
Administration Technique	Ensure proper IP injection technique to avoid peritonitis. For oral gavage, ensure the tube is correctly placed to prevent accidental administration into the lungs. Consider alternating injection sites if local fibrosis is a concern.[2]
Animal Health Status	Use healthy animals from a reputable supplier. Acclimatize animals to the facility for at least one to two weeks before starting the experiment.[11]
Environmental Stress	Maintain optimal housing conditions, including appropriate temperature, humidity, and a regular light-dark cycle.[2][15] Minimize handling and other stressors.[2]
Supportive Care	Ensure animals have free access to clean water and a balanced diet.[2] Maintaining hydration and nutrition is critical.

Problem: Inconsistent or low levels of liver fibrosis.

Potential Cause	Troubleshooting Steps
Insufficient CCl4 Dose or Duration	The degree of fibrosis is dependent on the cumulative dose and duration of CCl4 administration. For significant fibrosis or cirrhosis, repeated administrations over several weeks are necessary.[14][16][17]
CCl4 Administration Frequency	Studies have shown that increasing the frequency of CCl4 administration (e.g., twice a week vs. once a week) can lead to more consistent and severe fibrosis.[9][18][19]
Animal Strain Resistance	Some animal strains are more resistant to CCl4-induced fibrosis.[3] Review the literature to ensure the chosen strain is appropriate for your study goals.
Vehicle and CCl4 Preparation	Always prepare fresh CCl4 solutions. The choice of vehicle (e.g., olive oil, corn oil) should be consistent throughout the study.[2]
Timing of Endpoint Analysis	The peak of liver injury and the progression of fibrosis follow a specific time course. Ensure that the timing of sample collection is appropriate for the desired stage of the disease.

Experimental Protocols

Protocol 1: Induction of Acute Liver Injury in Rats

This protocol is adapted from a method describing CCl4 administration via an orogastric tube.[10]

• Animals: Male Sprague-Dawley rats (or other suitable strain), 8-10 weeks old.

• CCl4 Preparation: Prepare a 1:1 (v/v) solution of CCl4 in a suitable vehicle like olive oil or corn oil.

• Administration:

  • Administer a single dose of the CCl4 solution at 1.0 mL/kg body weight via an orogastric tube.[11]

  • A control group should receive the vehicle only.

• Endpoint Analysis: Euthanize animals at various time points (e.g., 24, 48, 72 hours) post-administration to assess acute liver injury.

• Assessments:

  • Serum analysis: Measure levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST).[20]

  • Histopathology: Collect liver tissue for hematoxylin and eosin (H&E) staining to observe necrosis and inflammation.

Protocol 2: Induction of Chronic Liver Fibrosis in Mice

This protocol is a generalized method based on common practices for inducing fibrosis.[16][17][21]

• Animals: Male C57BL/6 mice (or other suitable strain), 8-10 weeks old.

• CCl4 Preparation: Prepare a 10-20% (v/v) solution of CCl4 in corn oil or olive oil.

• Administration:

  • Administer CCl4 via intraperitoneal (IP) injection at a dose of 0.5-1.0 mL/kg body weight.

  • Injections are typically performed twice a week for 4-8 weeks.[14][16][18][21] Bridging fibrosis is often observed after 4 weeks, with cirrhosis developing by 8 weeks.[21]

  • A control group should receive IP injections of the vehicle only.

• Monitoring: Monitor animal body weight and general health status regularly.[2][17]

• Endpoint Analysis:

  • Serum analysis: Measure ALT and AST levels.

  • Histopathology: Stain liver sections with Picrosirius Red or Masson's trichrome to visualize and quantify collagen deposition.[20]

  • Gene expression: Analyze the expression of fibrosis-related genes (e.g., α-SMA, collagen I) via qPCR or RNA sequencing.

Quantitative Data Summary

Table 1: Comparison of CCl4 Protocols for Cirrhosis Induction in Rats [9][18][19]

Parameter	CCl4 Once a Week (CCl4-1xWk)	CCl4 Twice a Week (CCl4-2xWk)	Control
Animal Model	Male Sprague-Dawley rats	Male Sprague-Dawley rats	Male Sprague-Dawley rats
Duration	12 weeks	12 weeks	12 weeks
Administration Route	Orogastric	Orogastric	Orogastric (water)
Cirrhosis Yield	80% (2 rats did not develop cirrhosis)	100%	N/A
Ascites Incidence	20%	80%	0%
Mortality Rate	17%	33%	0%
Body Weight Gain (at 8 wks)	41.5 ± 3.4%	41.2 ± 3.1%	61.1 ± 4.8%

Table 2: Influence of Age on CCl4 Hepatotoxicity in Female Fischer 344 Rats [1]

Parameter	Young-Adult (5 months)	Middle-Aged (14 months)	Old (28 months)
CCl4 Dose	0.2 mL/kg (IP)	0.2 mL/kg (IP)	0.2 mL/kg (IP)
Serum SDH (µmol/min/L)	1710	-	680
Hepatic Cytochrome P450 Loss	50%	-	25%

Visualizations

CCl4 Mechanism of Hepatotoxicity

General Experimental Workflow

Troubleshooting Decision Tree

References

• 1. Carbon tetrachloride hepatotoxicity as a function of age in female Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Genetic Architecture of Carbon Tetrachloride-Induced Liver Fibrosis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of sex difference in tissue repair following acute carbon tetrachloride toxicity in male and female Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Sex differences in the susceptibility of rats to carbon tetrachloride--alcohol-induced liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Interaction of Cold Environment and Carbon Tetrachloride Hepatotoxicity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Comparison of Two Protocols of Carbon Tetrachloride-Induced Cirrhosis in Rats – Improving Yield and Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inducing Acute Liver Injury in Rats via Carbon Tetrachloride (CCl4) Exposure Through an Orogastric Tube - PMC [pmc.ncbi.nlm.nih.gov]
• 11. thepharmajournal.com [thepharmajournal.com]
• 12. Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Animal and Organoid Models of Liver Fibrosis [frontiersin.org]
• 14. Frontiers | A new cirrhotic animal protocol combining carbon tetrachloride with methotrexate to address limitations of the currently used chemical-induced models [frontiersin.org]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. Severity assessment in mice subjected to carbon tetrachloride - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Comparison of Two Protocols of Carbon Tetrachloride-Induced Cirrhosis in Rats - Improving Yield and Reproducibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. meliordiscovery.com [meliordiscovery.com]
• 21. CCl4-induced liver fibrosis model | SMC Laboratories Inc. [smccro-lab.com]

managing carbon tetrachloride waste and disposal in a lab setting

This guide provides essential information for the safe management and disposal of carbon tetrachloride (CCl₄) waste in a laboratory setting. For all procedures, consult your institution's specific Chemical Hygiene Plan and your local Environmental Health and Safety (EHS) office.

Frequently Asked Questions (FAQs)

1. What are the primary hazards associated with carbon tetrachloride?

Carbon tetrachloride is a toxic substance and is reasonably anticipated to be a human carcinogen.[1][2] Exposure can cause serious damage to the liver, kidneys, and central nervous system.[2][3][4][5] It is toxic if inhaled, absorbed through the skin, or swallowed.[3][6] Under high temperatures, such as in a fire, it can decompose to form highly toxic phosgene and hydrogen chloride gases.[1][7][8]

2. What are the regulatory exposure limits for carbon tetrachloride in the workplace?

Various regulatory bodies have established permissible exposure limits (PELs) for carbon tetrachloride to protect workers. These limits are for airborne exposure and should be kept as low as reasonably achievable.

Regulatory Body	Exposure Limit (Time-Weighted Average, TWA)	Short-Term Exposure Limit (STEL)	Ceiling Limit
OSHA (PEL)	10 ppm (8-hour)	25 ppm (15-minute)	200 ppm (5-min peak in any 4 hrs)[8][9]
NIOSH (REL)	2 ppm (60-minute)	-	-
ACGIH (TLV)	5 ppm (8-hour)	10 ppm	-

3. What are the essential personal protective equipment (PPE) requirements for handling CCl₄ waste?

To minimize exposure, the following PPE is mandatory when handling carbon tetrachloride:

• Gloves : Use nitrile or polyvinyl alcohol (PVA) gloves.[3][5][6] Standard latex gloves are not impervious to CCl₄ and should not be used.[4] Always inspect gloves for damage before use and use proper removal techniques to avoid skin contact.[3][5]

• Eye Protection : Safety goggles are required at all times.[3][6] For larger quantities or splash risks, a face shield worn over safety goggles is recommended.[10]

• Body Protection : A lab coat, full-length pants, and closed-toe shoes are required to protect the skin.[3][6]

• Respiratory Protection : All handling of carbon tetrachloride and its waste must be conducted in a certified chemical fume hood with a face velocity of at least 100 ft/min.[3][5][6] If there is a potential for exceeding exposure limits even with engineering controls, a respirator may be required, which necessitates enrollment in your institution's respiratory protection program, including training and fit-testing.[3][5]

4. How must carbon tetrachloride waste be stored in the lab?

Proper storage is critical to prevent leaks, reactions, and exposure.

• Containers : Waste must be stored in tightly sealed, clearly labeled containers made of compatible materials.[3][7][11][12] The original chemical container is often the best choice.[13] Containers must be in good condition, free from leaks or external residue.[13]

• Labeling : Affix a hazardous waste tag as soon as the first drop of waste is added.[3] The label must clearly state "Hazardous Waste" and identify the contents, including "Carbon Tetrachloride" and any other constituents. A "CARCINOGEN" or "CANCER HAZARD" warning label is also required.[5]

• Location : Store waste containers in a designated, well-ventilated area, such as a ventilated cabinet.[3][7] Use secondary containment (e.g., a tray or tub) to contain potential leaks.[5]

• Segregation : Carbon tetrachloride is incompatible with a wide range of materials.[14] Store it away from chemically active metals (like aluminum, magnesium, potassium, sodium), strong oxidizers, and acids.[7][14][15]

5. How is carbon tetrachloride waste disposed of?

Carbon tetrachloride must be disposed of as hazardous waste.[3]

• Never pour CCl₄ waste down the drain or allow it to evaporate in a fume hood as a method of disposal.[13][16]

• Collect CCl₄ waste in a designated, properly labeled hazardous waste container.[3] This includes pure CCl₄, mixtures containing it, and materials contaminated with it (e.g., gloves, absorbent pads).[3][11]

• Keep waste containers closed at all times except when adding waste.[3][13]

• Arrange for waste pickup through your institution's EHS department.[3][11] Do not transport hazardous waste yourself.[13]

Troubleshooting Guide

Issue/Question	Probable Cause(s)	Solution(s)
I spilled a small amount (<1 L) of CCl₄ inside the fume hood.	Accidental mishandling during transfer or reaction quenching.	1. Ensure you are wearing appropriate PPE.[3] 2. Confine the spill using absorbent material from a spill kit.[3] 3. Absorb the liquid with vermiculite, dry sand, or chemical spill pads.[11][17] 4. Place all contaminated materials (absorbent, gloves, etc.) into a clear plastic bag, double bag it, and label it as hazardous waste.[3] 5. Decontaminate the fume hood surface according to your lab's protocol.[5]
A large CCl₄ spill (>1 L) has occurred outside the fume hood.	Container failure, major accident.	1. Evacuate the area immediately. Avoid breathing vapors.[3] 2. Alert others and prevent entry into the contaminated area.[3] 3. From a safe location, call emergency services (911) and your institution's EHS office.[3][5] 4. Do not attempt to clean up a large spill yourself.[3]
My hazardous waste container for CCl₄ is bulging or leaking.	Chemical incompatibility, reaction generating gas, temperature changes causing pressure buildup, container degradation.[12]	1. Do not handle the container. 2. If it is safe to do so, place the leaking container in secondary containment. 3. Evacuate the immediate area and inform your supervisor. 4. Contact your EHS office immediately for guidance and emergency pickup.[13]
I have an old, unlabeled bottle that might contain CCl₄.	Poor chemical inventory management.	1. Treat the container as holding a highly hazardous unknown substance. 2. Do not open the container. 3. Label the container "Caution: Unknown Hazardous Waste." 4. Contact your EHS office. They have procedures for identifying and disposing of unknown chemicals.
How do I dispose of an empty CCl₄ container?	CCl₄ is classified as an acute hazardous waste.[13]	1. An empty container that held an acute hazardous waste must be triple-rinsed with a suitable solvent (that can dissolve CCl₄) before it can be disposed of as regular trash.[13] 2. The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous waste.[13] 3. Deface all labels on the triple-rinsed container and remove the cap before disposal.[13]

Experimental Protocols

Protocol: Small Spill Decontamination (<1 L)

This protocol outlines the steps for cleaning up a small carbon tetrachloride spill within a certified chemical fume hood.

1. Pre-cleanup Assessment and Preparation:

• Ensure the spill is small and contained within the fume hood.
• Confirm your fume hood is operational.
• Locate the laboratory's chemical spill kit.
• Don the required PPE: safety goggles, lab coat, and double nitrile or PVA gloves.[3][6]

2. Spill Containment:

• If the spill is spreading, use absorbent pads or socks from the spill kit to create a dike around the spill's outer edges.[18] This will prevent it from spreading further.

3. Absorption of Spilled Liquid:

• Gently cover the spill with an inert absorbent material such as vermiculite, dry sand, or chemical absorbent pads.[11][17] Do not use combustible materials like paper towels as the primary absorbent.
• Allow the absorbent to soak up the liquid completely. There should be no free liquid remaining.[17]

4. Collection of Waste:

• Using non-sparking tools (e.g., a plastic scoop), carefully collect all the contaminated absorbent material.[17]
• Place the material into a heavy-duty, clear polyethylene bag.[11][17]
• Wipe the spill area with a wet paper towel to remove any remaining residue. Place the used towel in the same bag.[17]

5. Packaging and Labeling:

• Seal the bag and then place it inside a second bag (double-bagging).[3]
• Securely seal the outer bag.
• Attach a completed hazardous waste tag to the outer bag. The tag must list "Carbon Tetrachloride" and any other chemicals involved, along with the estimated quantity.

6. Final Decontamination and Disposal:

• Wipe down any tools used during the cleanup with a suitable solvent, collecting the wipe as hazardous waste.
• Carefully remove your PPE, disposing of the gloves as hazardous waste.
• Wash your hands thoroughly with soap and water.[3][6]
• Store the sealed waste bag in your lab's designated hazardous waste accumulation area for pickup by EHS.

Visual Workflows

Caption: CCl₄ Waste Disposal Decision Tree

Caption: Small CCl₄ Spill Response Workflow

References

• 1. The MSDS HyperGlossary: Carbon Tetrachloride [ilpi.com]
• 2. Carbon Tetrachloride | Public Health Statement | ATSDR [wwwn.cdc.gov]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. Carbon Tetrachloride Use in Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 5. research.uga.edu [research.uga.edu]
• 6. youtube.com [youtube.com]
• 7. Carbon Tetrachloride (HSG 108, 1998) [inchem.org]
• 8. nj.gov [nj.gov]
• 9. Carbon Tetrachloride Toxicity: What Are Guidelines and Regulations for Carbon Tetrachloride Exposure? | Environmental Medicine | ATSDR [archive.cdc.gov]
• 10. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 11. www1.udel.edu [www1.udel.edu]
• 12. A Technical Guide to Carbon Tetrachloride Storage Solutions [eureka.patsnap.com]
• 13. vumc.org [vumc.org]
• 14. chemical.ushazmatrentals.com [chemical.ushazmatrentals.com]
• 15. Appendix K - Incompatible Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 16. ehrs.upenn.edu [ehrs.upenn.edu]
• 17. ehs.utk.edu [ehs.utk.edu]
• 18. westlab.com [westlab.com]

Technical Support Center: Carbon Tetrachloride Safety and Experimental Guidance

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling and effective use of carbon tetrachloride (CCl₄) in a laboratory setting. CCl₄ is a potent hepatotoxin and suspected human carcinogen, necessitating strict adherence to safety protocols.[1][2] This guide offers troubleshooting advice for common experimental issues and detailed protocols for its use.

Frequently Asked Questions (FAQs) - Quick Guidance

Q1: What are the primary health risks associated with carbon tetrachloride exposure?

A1: Carbon tetrachloride is a potent hepatotoxin, meaning it can cause severe damage to the liver.[1][2] It is also toxic to the kidneys and central nervous system.[1][2] It is classified as a suspected human carcinogen.[1] Acute exposure can lead to headache, dizziness, nausea, and vomiting, while chronic exposure can result in more severe liver and kidney damage.

Q2: What are the permissible exposure limits for carbon tetrachloride in a laboratory setting?

A2: Various regulatory agencies have established exposure limits for carbon tetrachloride. It is crucial to adhere to your institution's specific guidelines and the most stringent recommendations available.

Regulatory Body	Exposure Limit
OSHA (PEL)	10 ppm (8-hour TWA); 25 ppm (Ceiling)
NIOSH (REL)	2 ppm (60-minute STEL)
ACGIH (TLV)	5 ppm (8-hour TWA); 10 ppm (STEL)

(TWA = Time-Weighted Average; PEL = Permissible Exposure Limit; REL = Recommended Exposure Limit; TLV = Threshold Limit Value; STEL = Short-Term Exposure Limit)

Q3: What personal protective equipment (PPE) is mandatory when working with carbon tetrachloride?

A3: Appropriate PPE is critical to prevent exposure. The following should be worn at all times when handling CCl₄:

• Gloves: Nitrile or polyvinyl alcohol (PVA) gloves are recommended. Always inspect gloves for integrity before use and change them immediately if contaminated.[3]

• Eye Protection: Chemical safety goggles are required to protect from splashes.

• Lab Coat: A lab coat, preferably chemically resistant, should be worn to protect the skin.

• Respiratory Protection: All work with carbon tetrachloride must be conducted in a certified chemical fume hood to minimize inhalation exposure.[3] In situations where a fume hood is not available or during a large spill, a NIOSH-approved respirator with appropriate cartridges is necessary.

Q4: How should I properly store carbon tetrachloride in the laboratory?

A4: Carbon tetrachloride should be stored in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area. It should be kept away from heat, sparks, and open flames. Store it separately from incompatible materials such as reactive metals (e.g., aluminum, magnesium) and strong oxidizing agents.

Q5: What is the correct procedure for disposing of carbon tetrachloride waste?

A5: Carbon tetrachloride and any materials contaminated with it are considered hazardous waste.[3] All CCl₄ waste must be collected in a designated, sealed, and clearly labeled container.[3] Follow your institution's and local environmental regulations for hazardous waste disposal. Do not pour carbon tetrachloride down the drain.

Troubleshooting Guide for Experiments

This section addresses common issues that may arise during experiments involving carbon tetrachloride.

Issue	Possible Cause(s)	Troubleshooting Steps
Unexpected Color Change in Reaction	1. Contamination of CCl₄: Impurities in the carbon tetrachloride can react with your reagents. 2. Reaction with Solvent: Although generally inert, under certain conditions (e.g., presence of a catalyst, light), CCl₄ can participate in side reactions. 3. Decomposition of Reagents: Your starting materials may be degrading in the presence of CCl₄.	1. Purify CCl₄: If you suspect impurities, consider purifying the solvent. Common methods include distillation or passing it through a column of activated alumina.[4] 2. Protect from Light: If the reaction is light-sensitive, conduct the experiment in the dark or use amber glassware. 3. Check Reagent Stability: Ensure your reagents are stable under the reaction conditions and in the presence of CCl₄.
Poor Yield or Incomplete Reaction	1. Solvent Purity: Impurities in the CCl₄ may be inhibiting the reaction. 2. Volatility of CCl₄: Evaporation of the solvent can change the concentration of reactants. 3. Moisture Contamination: Water can interfere with many organic reactions.	1. Use High-Purity Solvent: Start with a fresh, unopened bottle of high-purity carbon tetrachloride or purify it before use. 2. Maintain a Closed System: Use a condenser and ensure all joints are properly sealed to prevent solvent loss. 3. Dry the Solvent: If your reaction is moisture-sensitive, use a freshly dried solvent.
Difficulty in Removing CCl₄ from Product	1. High Boiling Point: CCl₄ has a relatively high boiling point (76.7 °C), which can make it difficult to remove completely by simple evaporation. 2. Azeotrope Formation: CCl₄ can form azeotropes with some compounds, making separation by distillation challenging.	1. Rotary Evaporation: Use a rotary evaporator under reduced pressure to efficiently remove the solvent. A water bath temperature of 40-50°C is typically effective. 2. High-Vacuum Drying: For trace amounts, drying the product under a high vacuum for an extended period can be effective. 3. Solvent Extraction: If applicable, dissolve your product in a different, more volatile solvent and then remove that solvent.
Inconsistent Results in Animal Studies (e.g., Liver Fibrosis Induction)	1. Variability in CCl₄ Solution: Inconsistent preparation of the CCl₄/oil mixture can lead to variable dosing. 2. Animal Strain and Health: Different animal strains can have varying sensitivities to CCl₄. The overall health of the animals can also impact the outcome. 3. Route and Frequency of Administration: The method and timing of CCl₄ administration are critical for consistent results.	1. Standardize Solution Preparation: Prepare a fresh CCl₄/oil solution for each set of experiments and ensure thorough mixing. 2. Control for Biological Variables: Use animals of the same strain, age, and sex. Ensure they are healthy and housed under consistent environmental conditions. 3. Adhere to a Strict Protocol: Follow a well-established protocol for the route (e.g., intraperitoneal injection, oral gavage) and frequency of administration.

Experimental Protocols

Protocol 1: Induction of Liver Fibrosis in Mice with Carbon Tetrachloride

This protocol describes a common method for inducing experimental liver fibrosis in mice. All procedures involving animals must be approved by your institution's Animal Care and Use Committee.

Materials:

• Carbon tetrachloride (high purity)

• Corn oil or olive oil (sterile)

• Male C57BL/6 mice (8-10 weeks old)

• Syringes and needles (appropriate gauge for intraperitoneal injection)

• 70% ethanol for disinfection

Procedure:

• Preparation of CCl₄ Solution: Prepare a 10% (v/v) solution of carbon tetrachloride in corn oil or olive oil. For example, to make 10 mL of the solution, mix 1 mL of CCl₄ with 9 mL of oil. Prepare this solution fresh in a chemical fume hood.

• Animal Dosing:

  • Weigh each mouse to determine the correct dose.

  • The typical dose is 1 mL/kg of the 10% CCl₄ solution.

  • Administer the solution via intraperitoneal (IP) injection.

  • Disinfect the injection site with 70% ethanol before injection.

• Dosing Schedule:

  • For chronic liver fibrosis, administer the CCl₄ solution twice a week for 4-8 weeks.

  • Monitor the animals closely for signs of distress, weight loss, or adverse reactions.

• Sham Control: A control group of mice should be injected with the same volume of the vehicle (corn oil or olive oil) on the same schedule.

• Endpoint Analysis: At the end of the treatment period, euthanize the mice according to your approved protocol. Collect liver tissue and blood for histological and biochemical analysis (e.g., measurement of liver enzymes like ALT and AST).

Visualizations

Signaling Pathway of Carbon Tetrachloride-Induced Hepatotoxicity

The primary mechanism of CCl₄-induced liver damage involves its metabolic activation by cytochrome P450 enzymes in the liver, leading to the formation of highly reactive free radicals.[2] These radicals initiate a cascade of events, including lipid peroxidation, which ultimately results in cell death and inflammation.

Caption: CCl₄-induced hepatotoxicity pathway.

Experimental Workflow for Liver Fibrosis Induction

The following diagram illustrates the key steps in the experimental protocol for inducing liver fibrosis in a mouse model.

Caption: Workflow for CCl₄-induced liver fibrosis in mice.

Disclaimer: This information is intended for educational purposes for trained laboratory personnel. Always consult your institution's safety guidelines and the Safety Data Sheet (SDS) for carbon tetrachloride before use.

References

• 1. Carbon tetrachloride - Wikipedia [en.wikipedia.org]
• 2. Carbon Tetrachloride Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. Two Methods for Purifying Carbon Tetrachloride - Tech Briefs [techbriefs.com]

Technical Support Center: Modern Alternatives to Carbon Tetrachloride for Enhancing Reaction Yields

Disclaimer: Carbon tetrachloride (CCl₄) is a toxic, carcinogenic, and ozone-depleting substance. Its production and use are strictly regulated and have been phased out globally under the Montreal Protocol on Substances that Deplete the Ozone Layer. This guide strongly advises against the use of carbon tetrachloride. The information provided here is intended to help researchers transition from outdated protocols that specify CCl₄ to safer, more effective, and environmentally responsible modern alternatives.

Frequently Asked Questions (FAQs)

Q1: My legacy protocol requires carbon tetrachloride for an Appel reaction to improve yield. Why should I avoid using it?

Using carbon tetrachloride is strongly discouraged due to severe health and environmental risks. It is classified as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans, and it can cause significant damage to the liver, kidneys, and central nervous system upon exposure. Furthermore, CCl₄ is a potent ozone-depleting chemical, and its use contributes to the destruction of the stratospheric ozone layer. International treaties like the Montreal Protocol have mandated its phase-out to protect the environment and public health. Modern, safer, and often more efficient alternatives are now standard practice in synthetic chemistry.

Q2: What are the recommended safer alternatives to carbon tetrachloride for reactions like the Appel reaction?

Several effective and safer alternatives to carbon tetrachloride are now commonly used in reactions requiring a halogen source, such as the Appel reaction for converting alcohols to alkyl chlorides. The most common substitutes are hexachloroacetone and tetrachloroethylene. Another highly effective reagent system is using triphenylphosphine (PPh₃) in combination with N-chlorosuccinimide (NCS). These alternatives avoid the significant toxicity and environmental hazards associated with CCl₄.

Q3: I'm trying to replace carbon tetrachloride in a radical reaction. What are my options?

For radical reactions where CCl₄ might have been used as a chlorine atom source or a solvent, a variety of safer alternatives exist. For radical chlorinations, reagents like sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide (NCS) are often used. In cases where a non-polar solvent is needed, solvents like cyclohexane or toluene can be suitable replacements, although a thorough evaluation of their compatibility with the specific reaction chemistry is necessary.

Troubleshooting Guide: Transitioning Away from Carbon Tetrachloride

Issue 1: Lower yields observed after substituting CCl₄ in an Appel-type reaction.

• Possible Cause: The alternative reagent may require different reaction conditions (temperature, time, stoichiometry).

• Troubleshooting Steps:

  • Optimize Stoichiometry: The ratio of the alcohol, triphenylphosphine (PPh₃), and the alternative halogen source (e.g., NCS, hexachloroacetone) may need adjustment. Start with a 1.1 to 1.5 molar excess of PPh₃ and the chlorine source relative to the alcohol.

  • Adjust Temperature: Some alternative reagents may have different activation energy requirements. If the reaction is sluggish at room temperature, consider gentle heating (e.g., 40-60 °C), while monitoring for side product formation.

  • Solvent Choice: The choice of solvent is critical. Dichloromethane (DCM) or acetonitrile are common choices for Appel reactions with modern reagents. Ensure the solvent is anhydrous, as water will consume the phosphine reagent.

Issue 2: Difficulty in product purification when using hexachloroacetone.

• Possible Cause: Byproducts from hexachloroacetone can sometimes complicate purification.

• Troubleshooting Steps:

  • Aqueous Workup: Perform an aqueous wash (e.g., with sodium bicarbonate solution) to remove acidic byproducts.

  • Chromatography: Use a silica gel column for purification. A non-polar eluent system (e.g., hexane/ethyl acetate) is typically effective at separating the desired alkyl halide from triphenylphosphine oxide and other byproducts.

Data Summary: Comparing Alternatives in the Appel Reaction

The following table summarizes typical yields for the conversion of primary and secondary alcohols to their corresponding chlorides using CCl₄ versus modern, safer alternatives.

Reagent System	Substrate	Typical Yield (%)	Reference
PPh₃ / CCl₄	Primary Alcohols	85-99%	Historical Data
PPh₃ / CCl₄	Secondary Alcohols	70-90%	Historical Data
PPh₃ / N-Chlorosuccinimide (NCS)	Primary Alcohols	90-98%
PPh₃ / N-Chlorosuccinimide (NCS)	Secondary Alcohols	85-95%
PPh₃ / Hexachloroacetone	Primary Alcohols	88-96%

This data illustrates that modern alternatives provide comparable, and in some cases superior, yields to the outdated CCl₄-based method.

Detailed Experimental Protocol: Chlorination of Geraniol using PPh₃/NCS

This protocol details a representative procedure for the conversion of an alcohol (geraniol) to an alkyl chloride (geranyl chloride) using a safer alternative to carbon tetrachloride.

Materials:

• Geraniol (1.0 eq)

• Triphenylphosphine (PPh₃) (1.2 eq)

• N-Chlorosuccinimide (NCS) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• A solution of geraniol (1.0 eq) and triphenylphosphine (1.2 eq) in anhydrous DCM is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• The solution is cooled to 0 °C in an ice bath.

• N-Chlorosuccinimide (1.2 eq) is added portion-wise over 15 minutes, ensuring the internal temperature does not rise significantly.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours, or until TLC analysis indicates complete consumption of the starting alcohol.

• The reaction is quenched by the addition of saturated aqueous NaHCO₃ solution.

• The organic layer is separated, washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to yield pure geranyl chloride.

Visualizations

Caption: Decision-making process for replacing a hazardous chemical.

Caption: Comparison of outdated vs. modern Appel reaction workflows.

Technical Support Center: Overcoming Solubility Challenges with Carbon Tetrachloride in Experimental Research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility issues encountered when using carbon tetrachloride (CCl₄) in their experiments. Given the significant health hazards associated with carbon tetrachloride, this guide also emphasizes safety precautions and explores viable alternatives.

Frequently Asked Questions (FAQs)

Q1: Why is my compound not dissolving in carbon tetrachloride?

A1: Carbon tetrachloride is a nonpolar solvent.[1][2][3] According to the principle of "like dissolves like," it is most effective at dissolving other nonpolar compounds, such as fats, oils, and iodine.[1][3][4] If your compound is polar, it will likely have poor solubility in CCl₄. The symmetrical tetrahedral geometry of the carbon tetrachloride molecule results in a zero net dipole moment, making it nonpolar.[1][3]

Q2: What are the major safety concerns when working with carbon tetrachloride?

A2: Carbon tetrachloride is a toxic substance and a probable human carcinogen that poses significant health risks.[5] Exposure can cause severe damage to the liver, kidneys, and central nervous system.[5] It is crucial to handle CCl₄ in a certified chemical fume hood at all times and to wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (such as polyvinyl alcohol or nitrile), safety goggles, and a lab coat.[5] Due to its toxicity, its use has been largely phased out in many applications, and safer alternatives should always be considered.[5][6]

Q3: Can I heat the mixture to increase the solubility of my compound in carbon tetrachloride?

A3: While gently heating can sometimes increase the dissolution rate, extreme caution is necessary. Heating carbon tetrachloride can lead to the formation of toxic gases, such as phosgene and hydrogen chloride, especially in the presence of certain metals or upon decomposition.[7] Always ensure adequate ventilation and work within a fume hood. It is generally advisable to explore other solubilization methods before resorting to heating.

Q4: How should I dispose of waste containing carbon tetrachloride?

A4: Carbon tetrachloride and any materials contaminated with it must be disposed of as hazardous waste.[5] Collect the waste in a designated, properly labeled, and sealed container. Follow your institution's and local environmental regulations for hazardous waste disposal. Do not pour carbon tetrachloride waste down the drain.

Troubleshooting Guide: Enhancing Solubility in Carbon Tetrachloride

If you are facing challenges with dissolving your compound in carbon tetrachloride, consider the following troubleshooting steps.

Assess Compound Polarity

• Problem: The compound is polar and therefore has low solubility in nonpolar CCl₄.

• Solution:

  • Principle: "Like dissolves like."[4] Polar compounds dissolve best in polar solvents, and nonpolar compounds dissolve best in nonpolar solvents.

  • Action: If your compound has a significant number of polar functional groups (e.g., -OH, -NH₂, -COOH), it will likely have poor solubility in CCl₄. In such cases, consider using a more polar solvent or a co-solvent system.

Employing a Co-solvent System

• Problem: The compound has intermediate polarity and requires a solvent system with tailored properties.

• Solution:

  • Principle: The addition of a small amount of a more polar co-solvent can sometimes increase the solubility of a compound in a nonpolar solvent by modifying the overall polarity of the solvent mixture.

  • Action: Introduce a co-solvent that is miscible with carbon tetrachloride and has a higher polarity, such as chloroform or dichloromethane. Start with a small percentage of the co-solvent (e.g., 5-10% v/v) and gradually increase it while observing the solubility. Always perform this in a fume hood with appropriate safety precautions.

Utilizing Surfactants and Reverse Micelles

• Problem: A hydrophilic (water-soluble) compound needs to be dispersed in carbon tetrachloride for a reaction or analysis.

• Solution:

  • Principle: Surfactants can self-assemble in nonpolar solvents to form reverse micelles, which have a hydrophilic core capable of encapsulating polar molecules.[8][9]

  • Action: Introduce a surfactant, such as AOT (Aerosol OT, sodium bis(2-ethylhexyl) sulfosuccinate), to the carbon tetrachloride. The surfactant molecules will orient themselves to create a polar interior within the nonpolar bulk solvent, allowing for the solubilization of small amounts of aqueous solutions containing the hydrophilic compound. See the detailed experimental protocol below.

Quantitative Data: Solubility and Physicochemical Properties

Due to the hazardous nature and declining use of carbon tetrachloride, extensive solubility data for modern drug compounds in this solvent is limited. The following table provides a comparison of the physicochemical properties of carbon tetrachloride and some of its common alternatives.

Property	Carbon Tetrachloride	Dichloromethane	Tetrachloroethylene	Toluene
Formula	CCl₄	CH₂Cl₂	C₂Cl₄	C₇H₈
Molecular Weight ( g/mol )	153.82	84.93	165.83	92.14
Boiling Point (°C)	76.7	39.8	121	110.6
Density (g/mL at 20°C)	1.594	1.326	1.623	0.867
Solubility in Water ( g/100g )	0.08	1.60	0.015	0.05
Dielectric Constant (at 20°C)	2.24	9.08	2.5	2.38
Flash Point (°C)	Non-flammable	Non-flammable	Non-flammable	4
Primary Hazards	Carcinogen, toxic to liver and kidneys, ozone-depleting	Probable carcinogen, neurotoxin	Probable carcinogen, neurotoxin	Flammable, neurotoxin, reproductive hazard

Data compiled from various sources.[3][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22]

Experimental Protocols

Protocol 1: General Method for Preparing AOT Reverse Micelles in a Nonpolar Solvent

This protocol provides a general procedure for encapsulating a hydrophilic compound in a nonpolar solvent like n-heptane, which can be adapted for use with carbon tetrachloride with extreme caution and appropriate safety measures.

Materials:

• AOT (Aerosol OT, sodium bis(2-ethylhexyl) sulfosuccinate)

• Nonpolar solvent (e.g., n-heptane or carbon tetrachloride)

• Aqueous solution of the hydrophilic compound of interest

• Volumetric flasks, magnetic stirrer, and stir bar

Procedure:

• Prepare a stock solution of the surfactant: Dissolve a known amount of AOT in the nonpolar solvent to achieve the desired molar concentration (e.g., 0.1 M).

• Determine the water-to-surfactant molar ratio (W₀): This ratio dictates the size of the reverse micelles. W₀ = [H₂O] / [Surfactant].

• Add the aqueous phase: To a known volume of the AOT/solvent solution, add the calculated volume of the aqueous solution containing your compound of interest using a microsyringe.

• Homogenize the solution: Vigorously stir the mixture using a magnetic stirrer until the solution becomes clear and optically transparent. This indicates the formation of stable reverse micelles.

Energy considerations in the dissolution process based on intermolecular forces.

Disclaimer: Carbon tetrachloride is a hazardous substance. All experimental work should be conducted in a properly functioning chemical fume hood with appropriate personal protective equipment. Always consult your institution's safety guidelines and the Safety Data Sheet (SDS) for carbon tetrachloride before use. The information provided here is for guidance and troubleshooting purposes and does not replace the need for proper training and adherence to safety protocols. Whenever possible, safer alternatives to carbon tetrachloride should be used.

References

• 1. Toluene - Overview | Occupational Safety and Health Administration [osha.gov]
• 2. epa.gov [epa.gov]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. Tetrachloroethylene (CAS 127-18-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. ICSC 0076 - TETRACHLOROETHYLENE [chemicalsafety.ilo.org]
• 6. Tetrachloroethylene - Wikipedia [en.wikipedia.org]
• 7. ehs.com [ehs.com]
• 8. Methylene Chloride | Fisher Scientific [fishersci.ca]
• 9. Toluene (CAS 108-88-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. nj.gov [nj.gov]
• 11. ICSC 0058 - DICHLOROMETHANE [chemicalsafety.ilo.org]
• 12. CCOHS: Toluene [ccohs.ca]
• 13. Dichloromethane Solvent Properties [macro.lsu.edu]
• 14. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 15. Dichloromethane | CH2Cl2 | CID 6344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Toluene | C6H5CH3 | CID 1140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. Tetrachloroethylene | Cl2C=CCl2 | CID 31373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. 127-18-4 CAS | TETRACHLOROETHYLENE | High Purity Solvents | Article No. 00300 [lobachemie.com]
• 19. atsdr.cdc.gov [atsdr.cdc.gov]
• 20. carlroth.com:443 [carlroth.com:443]
• 21. Table 4-2, Physical and Chemical Properties of Toluene - Toxicological Profile for Toluene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Preventing Degradation of Carbon Tetrachloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of carbon tetrachloride (CCl4) in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of carbon tetrachloride (CCl4) degradation in a laboratory setting?

A1: Carbon tetrachloride is susceptible to degradation from several factors commonly encountered in laboratory environments:

• Photodegradation: Exposure to ultraviolet (UV) light, and even visible light, can initiate the breakdown of CCl4, leading to the formation of reactive radical species.[1]

• Reaction with Metals: Certain metals can catalyze the degradation of CCl4. This is particularly relevant when using stainless steel apparatus.[2]

• High Temperatures: Elevated temperatures can accelerate the decomposition of CCl4, sometimes forming toxic byproducts like phosgene.

• Presence of Water and Oxygen: In some instances, the presence of water and oxygen can contribute to the degradation of CCl4, especially in the presence of other catalysts or light.[3]

• Incompatible Materials: Contact with certain plastics and elastomers can lead to the degradation of both the CCl4 and the material itself.

Q2: What are the common degradation products of CCl4 I should be aware of?

A2: The degradation of CCl4 can produce several byproducts, which may interfere with your experiments or pose safety hazards. Common degradation products include:

• Chloroform (CHCl3)

• Dichloromethane (CH2Cl2)

• Chloromethane (CH3Cl)

• Hexachloroethane (C2Cl6)

• Phosgene (COCl2) - in the presence of heat and oxygen.

• Carbon dioxide (CO2)

• Hydrochloric acid (HCl)

The specific products formed will depend on the degradation pathway.[1][3]

Q3: How can I visually inspect my CCl4 for signs of degradation?

A3: While CCl4 is a clear, colorless liquid, some signs of degradation may be visually apparent, although often analytical methods are required for confirmation. A yellowish tinge can indicate the presence of impurities or degradation products. The formation of a precipitate could also be a sign of a reaction with the container or contaminants. However, many degradation products are colorless and soluble, so visual inspection alone is not a reliable method for assessing purity.

Q4: What are the recommended storage conditions for CCl4 to minimize degradation?

A4: To minimize degradation during storage, carbon tetrachloride should be kept in a cool, dry, and dark place. It is crucial to store it in a tightly sealed container made of a compatible material, such as amber glass, to protect it from light and moisture. Storage in a well-ventilated area is also important for safety.

Troubleshooting Guides

Troubleshooting Unexpected Results in Gas Chromatography (GC) Analysis

Symptom	Possible Cause (CCl4 Degradation Related)	Troubleshooting Steps
Peak Tailing for CCl4	Active sites in the GC system (inlet liner, column) are reacting with CCl4.	1. Inspect and Replace Inlet Liner: Use a deactivated (silanized) glass wool liner.[4][5] 2. Condition the Column: Bake out the column at the manufacturer's recommended temperature. 3. Use an Inert Column: Consider using a column specifically designed for the analysis of halogenated compounds.
Ghost Peaks	Carryover of CCl4 or its degradation products from previous injections.	1. Solvent Rinses: Run several blank injections with a high-purity solvent to flush the system.[5] 2. Bake-out Injector and Detector: Follow instrument manufacturer's guidelines for cleaning.
Reduced CCl4 Peak Area/Poor Sensitivity	Degradation of CCl4 in the injector port due to high temperatures or active sites.	1. Optimize Injector Temperature: Lower the injector temperature to the minimum required for efficient volatilization. 2. Check for Leaks: Air leaks can introduce oxygen, which can contribute to degradation at high temperatures.
Appearance of Unidentified Peaks	CCl4 is degrading either in the sample vial before injection or within the GC system.	1. Analyze a Fresh Standard: Prepare a fresh CCl4 standard and inject it immediately to see if the extraneous peaks are present. 2. Review Sample Preparation: Ensure samples are protected from light and stored at a low temperature before analysis. 3. Lower GC Temperatures: If possible, reduce the injector and oven temperatures to minimize on-column degradation.

Troubleshooting Issues in Nuclear Magnetic Resonance (NMR) Spectroscopy

Symptom	Possible Cause (CCl4 Degradation Related)	Troubleshooting Steps
Unexpected Signals in 1H or 13C NMR	Degradation of CCl4 to proton-containing compounds (e.g., chloroform) or other carbon-containing species.	1. Use High-Purity CCl4: Ensure you are using a fresh, high-purity grade of CCl4. 2. Prepare Sample Immediately Before Analysis: Minimize the time the sample is in the NMR tube and exposed to light. 3. Use an Internal Standard: An internal standard can help to quantify any changes in the concentration of your analyte relative to the solvent.
Shifting of Analyte Peaks	Changes in the magnetic environment of the sample due to the presence of degradation products.	1. Re-run with Fresh CCl4: Prepare a new sample with fresh CCl4 to see if the peak shifts persist. 2. Consider Alternative Solvents: If degradation is a persistent issue, consider using a deuterated solvent that is less prone to degradation under your experimental conditions.
Broadening of NMR Signals	The presence of paramagnetic species, which can be formed from radical degradation pathways of CCl4.	1. Degas the Sample: If radical reactions are suspected, degassing the sample by freeze-pump-thaw cycles may help. 2. Add a Radical Scavenger: In some cases, the addition of a small amount of a radical scavenger may be appropriate, but be mindful of potential interference with your experiment.

Material and Stabilizer Compatibility

Material Compatibility with Carbon Tetrachloride

It is crucial to use materials that are compatible with carbon tetrachloride to prevent both the degradation of the solvent and the failure of the experimental apparatus.

Material Category	Compatible	Generally Incompatible
Metals	Glass, Stainless Steel (304, 316) (with caution, see note)[6][7]	Aluminum, Zinc, Magnesium
Plastics	Polytetrafluoroethylene (PTFE), Perfluoroalkoxy (PFA)	Polyvinyl chloride (PVC), Polystyrene (PS), Acrylonitrile butadiene styrene (ABS)
Elastomers	Fluoroelastomers (FKM, Viton®)	Natural Rubber, Nitrile (Buna-N), EPDM

Note on Stainless Steel: While generally considered compatible, stainless steel can promote the degradation of CCl4, especially in the presence of other solvents like alcohols and ethers, and when exposed to light.[2]

Stabilizers for Carbon Tetrachloride

The addition of stabilizers can help to prevent the degradation of carbon tetrachloride. The choice and concentration of the stabilizer will depend on the specific application.

Stabilizer Class	Example	Typical Concentration Range (%)	Mechanism of Action
Sulfur Compounds	Carbon Disulfide (CS2)	0.5 - 1.0	Acts as a radical scavenger.
Epoxides	1,2-Epoxybutane, Phenyl glycidyl ether	0.1 - 0.5	Act as acid scavengers, neutralizing HCl formed during degradation.[1][3]
Amines	Hindered Amines (e.g., derivatives of tetramethylpiperidine)	0.1 - 0.5	Act as radical scavengers and can also neutralize acidic byproducts.

Experimental Protocols

Protocol for Evaluating the Effectiveness of Stabilizers in Carbon Tetrachloride

Objective: To determine the effectiveness of a stabilizer in preventing the degradation of CCl4 under accelerated conditions.

Materials:

• High-purity carbon tetrachloride

• Candidate stabilizer (e.g., 1,2-epoxybutane)

• Amber glass vials with PTFE-lined caps

• Gas chromatograph with a mass spectrometer (GC-MS) or an electron capture detector (ECD)

• UV lamp (e.g., 254 nm)

• Oven

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the stabilizer in CCl4 at a known concentration (e.g., 1% w/w).

  • Prepare a series of dilutions of the stabilizer in CCl4 to achieve the desired final concentrations (e.g., 0.1%, 0.25%, 0.5%).

  • Prepare a control sample of unstabilized CCl4.

  • Dispense equal volumes of each solution into separate amber glass vials and seal tightly.

• Accelerated Degradation Conditions:

  • Photodegradation: Expose one set of vials (including the control) to a UV lamp at a fixed distance for a specified period (e.g., 24, 48, 72 hours).

  • Thermal Degradation: Place another set of vials in an oven at an elevated temperature (e.g., 50 °C) for a specified period.

• Analysis by GC-MS/ECD:

  • At each time point, remove a vial from the degradation conditions and allow it to cool to room temperature.

  • Prepare a dilution of the sample in a suitable solvent (if necessary).

  • Inject an aliquot of the sample into the GC.

  • Analyze the sample to quantify the remaining CCl4 and identify and quantify any degradation products.

• Data Analysis:

  • Calculate the percentage of CCl4 remaining at each time point for each stabilizer concentration and the control.

  • Compare the degradation rates of the stabilized samples to the unstabilized control.

  • Plot the concentration of CCl4 versus time for each condition to determine the degradation kinetics.

Visualizations

Caption: Major degradation pathways of carbon tetrachloride.

Caption: Troubleshooting workflow for CCl4 degradation issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. Long-term observation of in vivo 31P NMR spectra in carbon tetrachloride-intoxicated rabbit liver using implanted wireless surface coil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]

Reference Data & Comparative Studies

Validating CCl4-Induced Liver Damage: A Histological Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The carbon tetrachloride (CCl4) induced liver injury model is a cornerstone in hepatotoxicity and anti-fibrotic drug development research. Accurate and reproducible validation of liver damage is critical for the interpretation of experimental results. Histological analysis remains the gold standard for assessing the pathological changes in the liver. This guide provides a comprehensive comparison of histological methods for validating CCl4-induced liver damage, complete with detailed experimental protocols, quantitative data, and a comparison with alternative methods.

Key Pathological Features of CCl4-Induced Liver Injury

CCl4 administration, typically via intraperitoneal injection or oral gavage, leads to a cascade of events in the liver.[1][2] The metabolism of CCl4 by cytochrome P450, particularly CYP2E1, in hepatocytes generates highly reactive trichloromethyl free radicals (•CCl3).[3][4][5] These free radicals initiate lipid peroxidation of cell membranes, leading to a loss of membrane integrity and subsequent hepatocyte damage.[3][4]

The key pathological features that can be assessed histologically include:

• Hepatocyte Necrosis and Apoptosis: Primarily observed in the centrilobular region.[1][4]

• Inflammation: Infiltration of immune cells, such as neutrophils and macrophages.[1][3]

• Steatosis (Fatty Change): Accumulation of lipid droplets within hepatocytes.[1]

• Fibrosis: Progressive deposition of extracellular matrix proteins, predominantly collagen, leading to the formation of fibrous scars.[3][6]

Experimental Protocols

Detailed and consistent experimental protocols are essential for reproducible results. Below are standard protocols for inducing and assessing CCl4-induced liver injury.

CCl4 Administration for Induction of Liver Injury

Acute Liver Injury:

• Prepare a 10% (v/v) solution of CCl4 in a vehicle such as corn oil or olive oil.

• Administer a single intraperitoneal (i.p.) injection of the CCl4 solution to rodents at a dose of 1-2 mL/kg body weight.

• Sacrifice the animals at various time points (e.g., 24, 48, 72 hours) post-injection to observe the progression of acute injury.

Chronic Liver Injury (Fibrosis):

• Prepare a 10-20% (v/v) solution of CCl4 in a vehicle like corn oil or olive oil.

• Administer the CCl4 solution via i.p. injection or oral gavage two to three times a week.

• The typical dose ranges from 0.5 to 2 mL/kg body weight.

• Continue the treatment for a period of 4 to 12 weeks to induce significant fibrosis.[1][7]

Histological Analysis

• Tissue Collection and Fixation:

  • Euthanize the animal and immediately perfuse the liver with phosphate-buffered saline (PBS) to remove blood.

  • Excise the liver, wash with cold PBS, and fix in 10% neutral buffered formalin for 24-48 hours.[6]

• Tissue Processing and Embedding:

  • Dehydrate the fixed tissue through a series of graded ethanol solutions.

  • Clear the tissue with xylene.

  • Infiltrate and embed the tissue in paraffin wax.

• Sectioning and Staining:

  • Cut 4-5 µm thick sections using a microtome.

  • Mount the sections on glass slides.

  • Deparaffinize and rehydrate the sections before staining.

Common Histological Stains:

• Hematoxylin and Eosin (H&E): This is the most common staining method for observing general liver architecture, inflammation, and necrosis.[1][8] Hepatocyte nuclei are stained blue/purple by hematoxylin, while the cytoplasm and extracellular matrix are stained pink/red by eosin. Necrotic areas often appear as pale, eosinophilic regions with loss of nuclei.[9]

• Masson's Trichrome: This stain is used to differentiate collagen fibers from other tissue components.[1] Collagen is stained blue, nuclei are black, and cytoplasm, muscle, and erythrocytes are stained red. It is particularly useful for visualizing the extent of fibrosis.

• Sirius Red: This stain is highly specific for collagen fibers and is excellent for quantifying fibrosis.[1][6][8][10] When viewed under polarized light, thick collagen fibers appear red-orange, while thinner fibers appear green-yellow, allowing for the assessment of collagen maturity.

Quantitative Data Presentation

The following table summarizes typical histological findings and scoring in a CCl4-induced chronic liver fibrosis model in rodents.

Duration of CCl4 Treatment	Histological Findings (H&E)	Masson's Trichrome/Sirius Red Staining	Fibrosis Score (e.g., METAVIR)
Control	Normal hepatic architecture.[1]	Minimal collagen deposition around central veins and portal tracts.[10]	F0
4-6 Weeks	Centrilobular necrosis, inflammatory cell infiltration, early signs of fibrosis.[1]	Increased collagen deposition extending from the central vein.	F1-F2
8-12 Weeks	Bridging fibrosis connecting central veins and portal tracts, formation of pseudolobules.[1][8]	Extensive collagen deposition, significant architectural distortion.[6]	F3-F4

Comparison of Validation Methods

While histology is the gold standard, other methods can provide complementary information.

Method	Principle	Advantages	Disadvantages
Histology (H&E, Masson's, Sirius Red)	Microscopic examination of stained tissue sections.[11]	Provides detailed morphological information, considered the "ground truth" for fibrosis assessment. Allows for localization of damage.	Invasive, requires animal sacrifice. Can be semi-quantitative and subject to sampling variability.
Serum Enzyme Levels (ALT, AST)	Measurement of liver enzymes released into the bloodstream upon hepatocyte damage.[4]	Minimally invasive (requires blood sample), provides a general indication of acute liver injury.	Lacks specificity for the type of injury, levels may not correlate well with the extent of fibrosis in chronic models.
Magnetic Resonance Imaging (MRI)	Non-invasive imaging technique that can assess liver morphology and fibrosis.[12]	Non-invasive, allows for longitudinal studies in the same animal. Can provide quantitative measures of fibrosis.	Lower resolution than histology, can be expensive and requires specialized equipment. Correlation with histology is still under investigation.[12]
Hydroxyproline Assay	Biochemical quantification of hydroxyproline, a major component of collagen, in liver tissue homogenates.	Provides a quantitative measure of total collagen content.	Does not provide information on the localization or architecture of fibrosis.
Gene Expression Analysis (qPCR)	Measurement of mRNA levels of fibrotic markers (e.g., Collagen I, α-SMA).[13]	Highly sensitive and specific for changes in gene expression related to fibrosis.	Does not directly measure protein deposition or tissue architecture.

Visualizing the Process and Pathways

To better understand the experimental process and the underlying molecular mechanisms, the following diagrams are provided.

Caption: Experimental workflow for histological validation of CCl4-induced liver damage.

Caption: Signaling pathways in CCl4-induced hepatotoxicity.

References

• 1. Mouse model of carbon tetrachloride induced liver fibrosis: Histopathological changes and expression of CD133 and epidermal growth factor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amelioration of CCl4 induced liver injury in swiss albino mice by antioxidant rich leaf extract of Croton bonplandianus Baill. | PLOS One [journals.plos.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]
• 5. Increased Carbon Tetrachloride-Induced Liver Injury and Fibrosis in FGFR4-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms of CCl4-induced liver fibrosis with combined transcriptomic and proteomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Induction of liver fibrosis by CCl4 mediates pathological alterations in the spleen and lymph nodes: The potential therapeutic role of propolis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Histopathological studies in CCl4 induced hepatotoxicity: Significance and symbolism [wisdomlib.org]
• 12. Evaluation of different models of experimentally induced liver cirrhosis for MRI research with correlation to histopathologic findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Carbon Tetrachloride and Chloroform as Solvents

For researchers, scientists, and professionals in drug development, the selection of an appropriate solvent is a critical decision that can significantly influence the outcome of chemical reactions, extractions, and analytical procedures. Carbon tetrachloride (CCl₄) and chloroform (CHCl₃), both chlorinated hydrocarbons, have historically been mainstays in the laboratory. However, their distinct physicochemical properties, performance in various applications, and significant differences in safety profiles warrant a detailed comparison to guide informed selection. This guide provides an objective comparison of these two solvents, supported by experimental data, to aid in this critical decision-making process.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental differences in the molecular structure of carbon tetrachloride and chloroform give rise to their distinct solvent characteristics. Chloroform's single hydrogen atom breaks the molecular symmetry, resulting in a net dipole moment and rendering it a polar solvent. In contrast, the symmetrical tetrahedral structure of carbon tetrachloride cancels out the individual C-Cl bond dipoles, making it a nonpolar solvent.[1] This difference in polarity is a primary determinant of their solubility characteristics, adhering to the principle of "like dissolves like."

Interestingly, despite being nonpolar, carbon tetrachloride has a higher boiling point than the polar chloroform.[1][2] This is attributed to the larger molecular mass and greater number of chlorine atoms in CCl₄, leading to stronger London dispersion forces between its molecules, which outweigh the dipole-dipole interactions present in CHCl₃.[1][2] Both solvents are denser than water, a property that is advantageous in liquid-liquid extractions for clear phase separation.

A summary of their key physicochemical properties is presented in the table below.

Property	Carbon Tetrachloride (CCl₄)	Chloroform (CHCl₃)
Molar Mass	153.82 g/mol	119.38 g/mol
Boiling Point	76.7 °C[1]	61.2 °C[2]
Density	1.594 g/cm³ at 20 °C	1.489 g/cm³ at 20 °C
Polarity	Nonpolar[1]	Polar[1]
Dipole Moment	0 D	1.04 D
Solubility in Water	0.8 g/L at 20 °C	8 g/L at 20 °C
Hansen Solubility Parameters (MPa⁰.⁵)	δD: 17.8, δP: 0, δH: 0.6	δD: 17.8, δP: 3.1, δH: 5.7

Performance in Laboratory Applications

The choice between carbon tetrachloride and chloroform is often dictated by the specific requirements of the experimental procedure, be it a chemical synthesis, an extraction, or a spectroscopic analysis.

Solvent Extraction

In liquid-liquid extractions, the polarity of the solvent is paramount. Chloroform, with its greater polarity, generally exhibits a broader solvency range for a variety of compounds compared to carbon tetrachloride. This is particularly evident in the extraction of moderately polar natural products.

One comparative study on the extraction of phytochemicals from Datura metel leaves demonstrated a significant difference in extraction efficiency. While methanol was found to be the most effective solvent overall, a direct comparison of the less polar solvents showed that chloroform yielded a higher percentage of crude extract (13.68%) compared to hexane (19.4%), but was still considered inefficient for the target phytochemicals in this specific study.[3] The study also quantified the extraction of specific classes of compounds:

Extraction Parameter	Chloroform Extract
Percentage Yield (%)	13.68[3]
Total Flavonoid Concentration (mg QE/100g)	6.71 ± 0.44[3]
Total Phenol Concentration (mg GAE/100g)	0.196 ± 0.02[3]
Antioxidant Activity (DPPH Inhibition %)	15.3[3]

Data from a study on Datura metel leaf extracts.[3]

While this study did not include carbon tetrachloride, the significantly low yield and phytochemical content with chloroform, a more polar solvent than carbon tetrachloride, suggests that carbon tetrachloride would be even less effective for extracting polar phytochemicals. However, for the extraction of nonpolar compounds, carbon tetrachloride's nonpolar nature can be advantageous.

A study on the extraction of tropane alkaloids from Atropa baetica hairy roots found that dichloromethane and chloroform were equally effective for the extraction of scopolamine from the liquid medium.[4] This suggests that for certain compounds, the difference in polarity between these two chlorinated solvents may not significantly impact extraction efficiency.

Chemical Synthesis

In synthetic organic chemistry, the solvent's role extends beyond just dissolving reactants; it can also influence reaction rates and pathways.

The Appel reaction , which converts alcohols to alkyl chlorides, traditionally utilizes carbon tetrachloride as both the solvent and the chlorine source in conjunction with triphenylphosphine. The nonpolar and inert nature of CCl₄ is well-suited for this reaction.

Spectroscopy

In spectroscopic applications, the solvent should ideally not have signals that overlap with those of the analyte.

• Infrared (IR) Spectroscopy: Carbon tetrachloride is a preferred solvent for IR spectroscopy because it lacks C-H bonds and therefore does not have significant absorption bands in the region where C-H stretching and bending vibrations occur (above 1600 cm⁻¹). This provides a clear window for observing these important functional groups in the sample.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Historically, carbon tetrachloride was used in proton NMR (¹H NMR) spectroscopy due to the absence of hydrogen atoms, thus avoiding solvent interference. However, its poor dissolving power and high toxicity have led to it being largely superseded by deuterated solvents. Deuterated chloroform (CDCl₃) is now one of the most common solvents for NMR due to its excellent ability to dissolve a wide range of organic compounds.

Experimental Protocols

General Protocol for Liquid-Liquid Extraction

• Solvent Selection: Choose the extraction solvent based on the polarity of the target analyte. For nonpolar compounds, carbon tetrachloride may be considered, while chloroform offers better solubility for a broader range of compounds with some degree of polarity.

• Procedure: a. Dissolve the sample containing the analyte in a suitable initial solvent (often water). b. Transfer the solution to a separatory funnel. c. Add the extraction solvent (chloroform or carbon tetrachloride). The volume will depend on the partition coefficient of the analyte. d. Stopper the funnel and shake vigorously, periodically venting to release pressure. e. Allow the layers to separate. Both chloroform and carbon tetrachloride are denser than water and will form the bottom layer. f. Drain the lower organic layer. g. Repeat the extraction with fresh solvent to maximize recovery. h. Combine the organic extracts and dry over an anhydrous drying agent (e.g., sodium sulfate). i. Remove the solvent by evaporation to isolate the extracted compound.

Protocol for the Appel Reaction using Carbon Tetrachloride

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol in an excess of dry carbon tetrachloride.

• Reagent Addition: Add triphenylphosphine portion-wise to the stirred solution. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. The byproduct, triphenylphosphine oxide, is often insoluble in nonpolar solvents. Add a nonpolar solvent such as pentane or hexane to precipitate the triphenylphosphine oxide.

• Isolation: Filter the mixture to remove the precipitated triphenylphosphine oxide. Wash the precipitate with the nonpolar solvent.

• Purification: Concentrate the filtrate under reduced pressure to remove the carbon tetrachloride and other volatile components. The resulting crude alkyl chloride can then be purified by distillation or chromatography.

Visualizing the Comparison

To better illustrate the decision-making process and the relationship between the properties of these solvents, the following diagrams are provided.

Solvent Selection Workflow Diagram

Comparative Properties of CCl4 and CHCl3

Safety and Environmental Considerations

A critical aspect of solvent selection is the assessment of health and environmental risks. Both carbon tetrachloride and chloroform are toxic and pose significant health hazards.

Carbon Tetrachloride:

• Toxicity: Highly toxic and can be fatal if inhaled, swallowed, or absorbed through the skin. It is a potent hepatotoxin, causing severe liver damage. It also affects the central nervous system and kidneys.

• Carcinogenicity: Classified as a Group 2B carcinogen by the IARC, meaning it is possibly carcinogenic to humans.

• Environmental Impact: Carbon tetrachloride is an ozone-depleting substance, and its production for dispersive uses has been phased out under the Montreal Protocol. Its use is now highly restricted.

Chloroform:

• Toxicity: Harmful if swallowed or inhaled and causes skin and eye irritation. Exposure can lead to damage to the liver, kidneys, and central nervous system.

• Carcinogenicity: Also classified as a Group 2B carcinogen by the IARC (possibly carcinogenic to humans).

• Environmental Impact: Chloroform is a greenhouse gas and is harmful to aquatic life with long-lasting effects.

Due to these significant safety and environmental concerns, the use of both solvents has been greatly reduced in academic and industrial laboratories. It is imperative to consult the Safety Data Sheet (SDS) for each solvent before use and to handle them with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. Whenever possible, less hazardous alternative solvents should be considered.

Conclusion

The choice between carbon tetrachloride and chloroform as a solvent is a nuanced one, heavily dependent on the specific application. Carbon tetrachloride's nonpolar nature makes it suitable for dissolving nonpolar compounds and for specific applications like the Appel reaction and IR spectroscopy where its lack of C-H bonds is advantageous. Chloroform's polarity gives it a broader range of solvency, making it a more versatile solvent for extractions and a common choice for NMR spectroscopy (in its deuterated form).

However, the significant toxicity, carcinogenicity, and adverse environmental impact of both solvents cannot be overstated. Their use should be minimized, and safer alternatives should always be sought. When their use is unavoidable, strict adherence to safety protocols is essential to protect researchers and the environment. This guide provides the necessary data to make an informed and responsible decision regarding the use of these historically important but hazardous solvents.

References

• 1. Carbon tetrachloride, CCl4, and chloroform, CHCl3, are common - Brown 14th Edition Ch 11 Problem 3 [pearson.com]
• 2. quora.com [quora.com]
• 3. scialert.net [scialert.net]
• 4. researchgate.net [researchgate.net]

Navigating the Post-Carbon Tetrachloride Era: A Comparative Guide to Alternative Solvents in Organic Synthesis

For decades, carbon tetrachloride (CCl4) was a workhorse solvent in organic synthesis, prized for its inertness in radical reactions and its role as a reagent in transformations like the Appel reaction. However, its high toxicity and devastating impact on the ozone layer have led to its global phase-out under the Montreal Protocol.[1][2][3] This guide provides a comprehensive comparison of viable alternative solvents, offering experimental data, detailed protocols, and safety profiles to aid researchers, scientists, and drug development professionals in transitioning to safer and more sustainable practices.

This analysis focuses on two key reaction types where carbon tetrachloride was traditionally employed: the Appel reaction for converting alcohols to alkyl halides, and the Wohl-Ziegler reaction for allylic and benzylic bromination. We will explore the performance of alternative solvents in these contexts, presenting quantitative data where available to guide your solvent selection process.

Safer Solvents, Sustainable Science: A High-Level Overview

The move away from carbon tetrachloride is part of a broader shift in the chemical industry towards "green chemistry," which prioritizes the use of less hazardous and more environmentally benign substances.[4] The ideal replacement for carbon tetrachloride should not only replicate its performance in a given reaction but also offer a significantly better safety and environmental profile.

The alternatives discussed in this guide fall into several categories:

• Halogenated Solvents: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are common replacements, though they also carry health and environmental concerns.[5] Bromotrichloromethane has emerged as a more direct, albeit still halogenated, substitute in some applications.[6][7]

• Aprotic Polar Solvents: Acetonitrile is a frequently cited alternative, particularly for radical reactions.[5][8]

• Aromatic Solvents: Benzotrifluoride (BTF) is gaining traction as a greener alternative to both chlorinated solvents and benzene in radical reactions due to its favorable properties.[9]

• "Green" Solvents: This broad category includes ionic liquids, supercritical fluids (like CO2), and bio-based solvents, which represent the cutting edge of sustainable chemistry.[10][11][12]

The selection of an appropriate solvent is a critical step in optimizing a chemical reaction. The following diagram illustrates a logical workflow for choosing a safer alternative to carbon tetrachloride.

Caption: A logical workflow for selecting an alternative solvent to carbon tetrachloride.

The Appel Reaction: Moving Beyond Carbon Tetrachloride

The Appel reaction is a widely used method for converting alcohols to alkyl halides using a combination of a triarylphosphine (typically triphenylphosphine, PPh3) and a carbon tetrahalide.[1][13] Carbon tetrachloride serves as both the solvent and the chlorine source in the classic protocol.[3]

The mechanism of the Appel reaction is depicted below:

Caption: The mechanism of the Appel reaction.[6][13][14]

Promising alternatives to carbon tetrachloride in the Appel reaction include the use of bromotrichloromethane (CBrCl3) as the halogen source, often in a co-solvent like dichloromethane (CH2Cl2) or acetonitrile (CH3CN).[6][7][14] This approach avoids the use of large quantities of a highly toxic solvent.

Performance Comparison: Appel Reaction

Substrate (Alcohol)	Reagent/Solvent System	Product	Yield (%)	Reference
Benzyl alcohol	CBrCl3/PPh3 in CH2Cl2	Benzyl chloride & Benzyl bromide	Mixture	[6]
Benzyl alcohol	CBrCl3/PPh3 in CH3CN	Benzyl bromide (major)	Not specified	[6]
Steroidal alcohols	CBrCl3/PPh3 in CH2Cl2	Alkyl chlorides & Alkyl bromides	Mixture	[6]
Various alcohols	PPh3O (catalytic), (COCl)2, in Dimethyl Carbonate	Alkyl chlorides	Good to excellent	[15]

Note: Direct quantitative yield comparisons for the same substrate under identical conditions are scarce in the literature. The data presented reflects the reported outcomes in different studies.

Experimental Protocols: Appel Reaction

Classic Protocol with Carbon Tetrachloride (for comparison)

• Reaction: Conversion of Geraniol to Geranyl Chloride

• Procedure: To a solution of geraniol (1.0 eq) in dry carbon tetrachloride, triphenylphosphine (1.3 eq) is added. The mixture is heated to reflux for 1-3 hours. After cooling, the precipitate of triphenylphosphine oxide is filtered off. The filtrate is concentrated, and the product is purified by distillation.

• Note: This protocol is provided for informational purposes only and the use of carbon tetrachloride is strongly discouraged.

Alternative Protocol with Bromotrichloromethane in Dichloromethane [6]

• Reaction: General conversion of an alcohol to alkyl halides.

• Procedure: To a solution of triphenylphosphine (1.4 eq) in dry dichloromethane, bromotrichloromethane (1.5 eq) is added dropwise at room temperature. The solution is stirred for 20-30 minutes. The alcohol (1.0 eq) is then added, and the reaction is stirred for several hours (typically 12-16 h) at room temperature. The product mixture is then purified by chromatography.

• Observation: This method often produces a mixture of the corresponding alkyl chloride and alkyl bromide. The ratio of these products can be influenced by the solvent, with acetonitrile favoring the formation of the alkyl bromide.[6]

The Wohl-Ziegler Reaction: Alternatives for Radical Bromination

The Wohl-Ziegler reaction is a cornerstone of organic synthesis, enabling the selective bromination of allylic and benzylic positions using N-bromosuccinimide (NBS) in the presence of a radical initiator.[9][16][17] Carbon tetrachloride was the solvent of choice for this reaction due to its inertness to radical conditions and its ability to facilitate the reaction by maintaining a low concentration of bromine.[5][18]

The mechanism of the Wohl-Ziegler reaction is a radical chain process:

Caption: The radical chain mechanism of the Wohl-Ziegler reaction.[19][20]

Several greener and safer alternatives to carbon tetrachloride have been successfully employed in the Wohl-Ziegler reaction. Acetonitrile and benzotrifluoride are notable examples that have shown excellent performance.[5][9] Photochemical initiation in these solvents can often replace the need for chemical radical initiators like AIBN or benzoyl peroxide.[21][22]

Performance Comparison: Wohl-Ziegler Reaction

Substrate	Solvent	Initiator	Product	Yield (%)	Reaction Time	Reference
Methoxyimino-o-tolyl-acetic acid methyl ester	CCl4	AIBN	(2-Bromomethyl-phenyl)-methoxyimino-acetic acid methyl ester	79	12 h	[11]
Methoxyimino-o-tolyl-acetic acid methyl ester	1,2-Dichlorobenzene	AIBN	(2-Bromomethyl-phenyl)-methoxyimino-acetic acid methyl ester	92	8 h	[11]
Toluene derivatives	Acetonitrile	Visible light (blue LEDs)	Benzylic bromides	71-95	15-60 min	[21]
Toluene derivatives	Dichloromethane	Visible light (blue LEDs)	Benzylic bromides	65-85	15-60 min	[21]

Experimental Protocols: Wohl-Ziegler Reaction

Classic Protocol with Carbon Tetrachloride (for comparison)

• Reaction: Allylic bromination of cyclohexene.

• Procedure: A solution of cyclohexene and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide) in carbon tetrachloride is brought to reflux. N-bromosuccinimide is added portion-wise to maintain a gentle reflux. The reaction is monitored by the disappearance of the dense NBS from the bottom of the flask and the appearance of the less dense succinimide at the surface. After completion, the mixture is cooled, the succinimide is filtered off, and the solvent is removed under reduced pressure. The product is then purified by distillation.

• Note: This protocol is for informational purposes only.

Alternative Photochemical Protocol in Acetonitrile [21]

• Reaction: Benzylic bromination of toluene derivatives.

• Procedure: The toluene derivative (1.0 eq) and N-bromosuccinimide (1.0-1.4 eq) are dissolved in acetonitrile. The reaction mixture is stirred and irradiated with a light source (e.g., blue LEDs or a household lamp) at room temperature or slightly elevated temperature (e.g., 55 °C) for 15-60 minutes. The reaction progress can be monitored by TLC or GC-MS. Upon completion, the solvent is evaporated, and the residue is purified by column chromatography to yield the benzylic bromide.

Physical and Safety Data of Carbon Tetrachloride and Alternatives

A crucial aspect of solvent selection is a thorough understanding of the physical properties and, most importantly, the safety and toxicity profiles of the solvents under consideration. The following table summarizes key data for carbon tetrachloride and its common alternatives.

Solvent	Formula	Boiling Point (°C)	Density (g/mL)	Polarity Index	LD50 (oral, rat)	Key Hazards
Carbon Tetrachloride	CCl4	76.8	1.594	1.6	2350 mg/kg	Carcinogen, hepatotoxic, nephrotoxic, ozone-depleting
Dichloromethane (DCM)	CH2Cl2	39.6	1.326	3.1	1600 mg/kg	Probable carcinogen, irritant
Acetonitrile	CH3CN	81.6	0.786	5.8	2460 mg/kg	Flammable, toxic by inhalation/ingestion/skin contact
Benzotrifluoride (BTF)	C6H5CF3	102	1.18	2.4	13,000 mg/kg	Flammable, irritant
1,2-Dichlorobenzene	C6H4Cl2	180.5	1.306	2.7	500 mg/kg	Toxic, irritant, environmental hazard

Data compiled from various sources.[23][24][25][26] Polarity index is a relative measure of polarity.

Conclusion: A Greener Future for Organic Synthesis

The phasing out of carbon tetrachloride has catalyzed innovation in the field of organic synthesis, pushing chemists to adopt safer and more environmentally conscious practices. While no single solvent is a perfect drop-in replacement for all applications of CCl4, this guide demonstrates that effective and often superior alternatives are readily available.

For the Appel reaction , the use of bromotrichloromethane in solvents like dichloromethane or acetonitrile, or catalytic systems in greener solvents like dimethyl carbonate, offers viable pathways away from carbon tetrachloride.

For the Wohl-Ziegler reaction , acetonitrile and benzotrifluoride have emerged as excellent replacements, with photochemical methods offering the added benefits of avoiding chemical initiators and often leading to faster reaction times and higher yields.

By carefully considering the reaction type, required solvent properties, and the wealth of safety and performance data now available, the modern synthetic chemist can effectively navigate the post-carbon tetrachloride era. This transition not only ensures compliance with international regulations but also contributes to a safer and more sustainable future for the chemical sciences.

References

• 1. Appel reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. The Role of Carbon Tetrachloride in Organic Synthesis Reactions [eureka.patsnap.com]
• 4. Green chemistry, green solvents, and free radical reactions in aqueous media - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Wohl-Ziegler Reaction [organic-chemistry.org]
• 6. sciforum.net [sciforum.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Wohl-Ziegler Bromination | Thermo Fisher Scientific - US [thermofisher.com]
• 10. neuroquantology.com [neuroquantology.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Appel Reaction [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 17. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 20. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 21. researchgate.net [researchgate.net]
• 22. newera-spectro.com [newera-spectro.com]
• 23. organicchemistrydata.org [organicchemistrydata.org]
• 24. sigmaaldrich.com [sigmaaldrich.com]
• 25. Table 4-2, Physical and Chemical Properties of 1,2-, 1,3-, and 1,4-Dichlorobenzene - Toxicological Profile for Dichlorobenzenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 26. Solvent Physical Properties [people.chem.umass.edu]

A Comparative Analysis of the Toxicity of Carbon Tetrachloride and Other Haloalkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of carbon tetrachloride (CCl₄) and other selected haloalkanes, namely chloroform (CHCl₃), dichloromethane (CH₂Cl₂), and bromoform (CHBr₃). The information presented is supported by experimental data to assist researchers in understanding the relative risks and mechanisms of action of these compounds.

Data Presentation: Comparative Toxicity Metrics

The following table summarizes the acute toxicity of carbon tetrachloride and other selected haloalkanes in rats. These values are critical for understanding the relative potency of these compounds in causing acute toxic effects.

Compound	Chemical Formula	Oral LD50 (mg/kg) in Rats	Inhalation LC50 (ppm, 4h) in Rats
Carbon Tetrachloride	CCl₄	2350	8000
Chloroform	CHCl₃	908	9780
Dichloromethane	CH₂Cl₂	>2000	14390
Bromoform	CHBr₃	933	No data available

Note: LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population. LC50 (Lethal Concentration, 50%) is the concentration of a substance in the air that is lethal to 50% of a test population over a specific duration of exposure. The data presented are compiled from various toxicological studies and should be used for comparative purposes.

Hepatotoxicity and Nephrotoxicity

Carbon tetrachloride is a well-established model hepatotoxicant, causing severe liver injury characterized by steatosis (fatty liver), necrosis, and fibrosis.[1][2] Its toxicity is primarily mediated by its bioactivation in the liver by cytochrome P450 enzymes to form the highly reactive trichloromethyl radical (•CCl₃) and the trichloromethylperoxy radical (•OOCCl₃).[1] These radicals initiate lipid peroxidation, disrupt cellular membranes, and lead to cell death.[1]

Chloroform and bromodichloromethane have also been shown to be hepatotoxic and nephrotoxic in rodents.[3][4] Studies indicate that at equimolar doses, chloroform and bromodichloromethane can be equipotent in inducing acute liver damage.[3] Dichloromethane exposure in rodents has also been associated with hepatic effects, including liver foci, hepatocyte vacuolation, and necrosis.[5]

Bromoform has also been demonstrated to cause liver and kidney damage in animal studies.[6] The liver is considered a primary target of bromoform toxicity, with effects ranging from fatty changes at lower doses to focal necrosis at higher doses.[6]

Experimental Protocols

The following are summaries of standardized experimental protocols for assessing the toxicity of chemical substances.

Acute Oral Toxicity (LD50) Determination (Based on OECD Guideline 423)

The Acute Toxic Class Method (OECD 423) is a stepwise procedure used to assess the acute oral toxicity of a substance.[7][8][9][10]

• Animal Selection: Healthy, young adult rats of a single sex (typically females, as they are often more sensitive) are used.[7] Animals are acclimatized to laboratory conditions for at least five days before the study.[7]

• Housing and Feeding: Animals are housed in appropriate cages with access to standard laboratory diet and drinking water.[7]

• Dose Preparation and Administration: The test substance is typically administered by gavage using a stomach tube. The substance may be dissolved or suspended in a suitable vehicle, such as water or corn oil. Dosing is done in a stepwise manner, starting with a dose expected to be toxic.

• Procedure: A small group of animals (typically 3) is dosed at a specific level. The outcome (survival or death) determines the next dose level. If no mortality is observed, a higher dose is used for the next group. If mortality occurs, a lower dose is used. This process is repeated until the criteria for classification are met.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.[8]

• Pathology: A gross necropsy is performed on all animals at the end of the study to identify any treatment-related pathological changes.[11]

Acute Inhalation Toxicity (LC50) Determination (Based on OECD Guideline 403)

This guideline describes the procedures for determining the acute inhalation toxicity of a substance.[12][13][14][15][16]

• Animal Selection: Young adult rats are the preferred species.[16]

• Exposure System: Animals are exposed in a dynamic inhalation exposure system that ensures a stable and uniform concentration of the test substance in the air.

• Exposure Conditions: Animals are typically exposed for a fixed duration, usually 4 hours, to one or more concentrations of the test substance as a gas, vapor, or aerosol.[12][14]

• Observations: Animals are monitored for mortality and clinical signs of toxicity during and after exposure for at least 14 days.[12][14] Body weight is measured before exposure and at regular intervals throughout the observation period.[12]

• Pathology: A gross necropsy is performed on all animals at the end of the observation period.[14]

Assessment of Hepatotoxicity

A common protocol for inducing and assessing acute liver injury using carbon tetrachloride in rats is as follows:[17][18][19][20][21]

• Animal Model: Male Wistar or Sprague-Dawley rats are commonly used.

• Induction of Injury: A single intraperitoneal injection or oral gavage of CCl₄, often diluted in a vehicle like olive oil, is administered. Doses can range from 0.5 to 2.0 mL/kg.[18]

• Sample Collection: At a specified time point after CCl₄ administration (e.g., 12, 24, or 48 hours), animals are euthanized, and blood and liver tissue are collected.[18]

• Biochemical Analysis: Serum is analyzed for liver function markers, including alanine aminotransferase (ALT), aspartate aminotransferase (AST), and alkaline phosphatase (ALP).[20]

• Histopathological Examination: Liver tissue is fixed, sectioned, and stained (e.g., with hematoxylin and eosin) to evaluate for cellular necrosis, inflammation, and steatosis.[2]

• Oxidative Stress Markers: Liver homogenates can be analyzed for markers of oxidative stress, such as malondialdehyde (MDA) and reduced glutathione (GSH).[20]

Assessment of Nephrotoxicity

A general approach for screening for nephrotoxicity in rats involves the following steps:[22][23]

• Animal Model: Sprague-Dawley or Wistar rats are typically used.

• Dosing: The test compound is administered to the animals, often for a specified number of consecutive days.

• Urine Collection: Urine is collected over a defined period (e.g., 15.5 hours) using metabolism cages.[22]

• Urinalysis: The collected urine is analyzed for various parameters, including:

  • Volume and pH.[22]

  • Protein, glucose, and electrolytes.[22]

  • Enzymes indicative of kidney damage, such as gamma-glutamyltranspeptidase and malate dehydrogenase.[22]

  • Cellular components like leukocytes, erythrocytes, and epithelial cells.[22]

• Blood Analysis: Blood samples are collected to measure serum creatinine and blood urea nitrogen (BUN) levels, which are key indicators of renal function.

• Histopathology: Kidney tissue is examined microscopically for signs of damage, such as tubular necrosis or glomerular alterations.

Mandatory Visualization

Signaling Pathway for Carbon Tetrachloride-Induced Hepatotoxicity

Caption: CCl4-induced hepatotoxicity signaling pathway.

General Experimental Workflow for Toxicity Assessment

Caption: General workflow for in vivo toxicity studies.

Comparative Metabolic Activation of Haloalkanes

Caption: Comparative metabolic pathways of haloalkanes.

References

• 1. Hepatotoxicity and mechanism of action of haloalkanes: carbon tetrachloride as a toxicological model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. NOAEL and LOAEL determinations of acute hepatotoxicity for chloroform and bromodichloromethane delivered in an aqueous vehicle to F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lifetime toxicity of chloroform and bromodichloromethane when administered over a lifetime in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Human Health Effects of Dichloromethane: Key Findings and Scientific Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 13. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 14. eurolab.net [eurolab.net]
• 15. catalog.labcorp.com [catalog.labcorp.com]
• 16. oecd.org [oecd.org]
• 17. Inducing Acute Liver Injury in Rats via Carbon Tetrachloride (CCl4) Exposure Through an Orogastric Tube - PMC [pmc.ncbi.nlm.nih.gov]
• 18. New insight on the acute CCl4-induced hepatotoxicity model in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Carbon tetrachloride-induced hepatotoxicity in rat is reversed by treatment with riboflavin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Nephrotoxicity screening in rats; general approach and establishment of test criteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. pharmacyeducation.fip.org [pharmacyeducation.fip.org]

Cross-Validation of Findings from CCl4-Based Liver Injury Studies: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals navigating the landscape of preclinical liver injury models, understanding the nuances and cross-validation of findings between different methodologies is paramount. This guide provides an objective comparison of the widely used carbon tetrachloride (CCl4)-based model with other common alternatives, supported by experimental data and detailed protocols.

The CCl4 model remains a cornerstone in liver fibrosis research due to its reproducibility in inducing liver injury.[1][2] However, the translational relevance of findings from this model necessitates cross-validation with other systems that may better recapitulate specific aspects of human liver diseases. This guide delves into a comparative analysis of the CCl4 model with thioacetamide (TAA), acetaminophen (APAP), bile duct ligation (BDL), and diet-induced non-alcoholic steatohepatitis (NASH) models.

Comparative Analysis of Liver Injury Models

The choice of a preclinical model for liver injury significantly influences experimental outcomes. The following tables summarize key quantitative parameters across different models to facilitate an informed decision-making process.

Table 1: Comparison of Key Pathophysiological and Biochemical Features

Feature	CCl4 Model	TAA Model	BDL Model	APAP Model	NASH Models
Primary Injury Type	Centrilobular Necrosis, Oxidative Stress[3]	Centrilobular Necrosis, Bile Duct Proliferation[4][5]	Cholestatic Injury, Bile Duct Proliferation[1]	Centrilobular Necrosis[6]	Steatosis, Inflammation, Ballooning[7]
ALT/AST Elevation	Significant and rapid increase[1]	Significant increase[8]	Moderate to significant increase	Massive and rapid increase[6]	Mild to moderate increase
Fibrosis Pattern	Bridging fibrosis, cirrhosis[2]	Periportal and bridging fibrosis[5]	Biliary fibrosis, portal-portal septa[1]	Minimal to no fibrosis (in acute models)[9]	Perisinusoidal, "chicken-wire" fibrosis
Inflammation	Prominent macrophage and neutrophil infiltration[1]	More periportal inflammatory cell infiltration than CCl4[4]	Portal inflammation[1]	Acute inflammatory response	Chronic lobular inflammation
Mortality Rate	Dose-dependent, can be high[10]	Generally lower than CCl4[5]	High without intervention[11]	High at hepatotoxic doses	Low, dependent on diet and duration
Reproducibility	Generally high, but can be protocol-dependent[10][12]	High[5]	High	High	Variable, depends on diet and strain

Table 2: Typical Timelines for Fibrosis Development

Model	Onset of Fibrosis	Established Fibrosis	Cirrhosis
CCl4	2-4 weeks[1]	4-8 weeks[2]	8-12+ weeks[1][10]
TAA	4-6 weeks	8-12 weeks	12-24 weeks[4]
BDL	1-2 weeks	2-4 weeks[1]	4-6 weeks
NASH (Diet-Induced)	8-16 weeks	16-24+ weeks	>24 weeks, often not fully cirrhotic

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the reproducibility and comparison of findings across different studies.

Carbon Tetrachloride (CCl4) Induced Liver Fibrosis

• Species: Mice (e.g., C57BL/6) or Rats (e.g., Sprague-Dawley).

• Reagent: CCl4 diluted in a vehicle such as corn oil or olive oil (typically 1:1 to 1:4 ratio).

• Administration: Intraperitoneal (i.p.) injection or oral gavage.

• Dosing Regimen:

  • Acute Injury: A single dose of CCl4 (0.5-2 mL/kg).

  • Chronic Fibrosis: 0.5-1 mL/kg of CCl4 administered i.p. twice or three times a week for 4-12 weeks.[10][13]

• Endpoints: Serum ALT/AST levels, liver histology (H&E and Sirius Red staining), hydroxyproline content, and gene expression analysis (e.g., Collagen-1, α-SMA).

Thioacetamide (TAA) Induced Liver Fibrosis

• Species: Rats or Mice.

• Reagent: Thioacetamide dissolved in drinking water or saline.

• Administration: In drinking water (e.g., 0.03% w/v) or via i.p. injection.

• Dosing Regimen:

• Endpoints: Similar to the CCl4 model, with a particular focus on bile duct proliferation.

Bile Duct Ligation (BDL)

• Species: Primarily Rats, also Mice.

• Procedure:

  • Anesthetize the animal.

  • Perform a midline laparotomy to expose the common bile duct.

  • Ligate the bile duct in two locations and transect the duct between the ligatures.

  • Suture the abdominal wall and skin.

• Timeline: Significant cholestatic injury and fibrosis develop within 2-4 weeks.[1]

• Endpoints: Serum bilirubin and alkaline phosphatase, liver histology (bile duct proliferation, fibrosis), and assessment of portal hypertension.

Acetaminophen (APAP) Induced Acute Liver Injury

• Species: Mice.

• Reagent: Acetaminophen dissolved in warm saline.

• Administration: Intraperitoneal injection.

• Dosing Regimen: A single high dose of APAP (e.g., 300-600 mg/kg) after a period of fasting (e.g., 12-16 hours) to deplete glutathione stores.

• Timeline: Peak liver injury occurs between 6 and 24 hours post-administration.

• Endpoints: Serum ALT/AST levels at various time points, and liver histology for centrilobular necrosis.

Non-Alcoholic Steatohepatitis (NASH) Model

• Species: Mice.

• Diet:

  • High-Fat Diet (HFD): Typically 45-60% of calories from fat.

  • Western Diet (WD): High in fat and sucrose/fructose.

  • Methionine and Choline Deficient (MCD) Diet: Induces steatohepatitis but with weight loss, which is atypical for human NASH.[14]

  • GAN Diet: A diet high in fat (40%), fructose (22%), and cholesterol (2%) that can induce fibrosis.

• Timeline: Steatosis develops within weeks, while fibrosis can take several months (16-24 weeks or longer).

• Endpoints: NAFLD Activity Score (NAS) based on histology (steatosis, inflammation, ballooning), fibrosis staging, and metabolic parameters (glucose tolerance, insulin resistance).

Signaling Pathways and Cross-Validation

The signaling pathways activated in response to liver injury can vary between models, impacting the interpretation and cross-validation of therapeutic interventions.

Key Signaling Pathways in Liver Fibrosis

The CCl4 model is characterized by robust activation of pathways related to oxidative stress and inflammation. The metabolism of CCl4 by cytochrome P450 2E1 (CYP2E1) generates reactive free radicals, leading to lipid peroxidation and hepatocyte necrosis.[3] This necrotic cell death triggers an inflammatory response, with the release of damage-associated molecular patterns (DAMPs) that activate Kupffer cells and infiltrating macrophages. These activated immune cells, in turn, release a cascade of pro-inflammatory and pro-fibrotic cytokines, most notably Transforming Growth Factor-beta (TGF-β). TGF-β is a potent activator of hepatic stellate cells (HSCs), the primary fibrogenic cells in the liver, leading to their transdifferentiation into myofibroblasts and subsequent deposition of extracellular matrix proteins.

Figure 1: CCl4-Induced Liver Fibrosis Signaling Pathway.

Cross-Model Comparisons of Signaling

While TGF-β signaling is a common pathway in most fibrosis models, the initial triggers and contributing inflammatory mediators can differ.

• TAA vs. CCl4: Both models involve CYP2E1-mediated metabolic activation and oxidative stress. However, TAA also induces significant bile ductular reaction, which is less prominent in the CCl4 model.[4] Gene expression analyses have shown both overlapping and distinct sets of regulated genes between the two models.

• BDL: This model is driven by cholestasis and the toxic accumulation of bile acids, leading to a different inflammatory and fibrotic signaling cascade compared to the direct hepatotoxicity of CCl4. The resulting fibrosis is predominantly biliary.

• NASH: In contrast to the acute toxicant-induced models, NASH models are characterized by a "multiple-hit" pathogenesis involving metabolic dysregulation, lipotoxicity, endoplasmic reticulum stress, and a chronic, low-grade inflammatory state.[7]

Figure 2: Convergence of Different Liver Injury Models on Common Fibrotic Pathways.

Experimental Workflow for Cross-Validation

A robust experimental design for cross-validating findings from a CCl4 study should involve a logical progression to a model that more closely mimics the specific human liver disease of interest.

Figure 3: Logical Workflow for Cross-Validation of Anti-Fibrotic Compounds.

Conclusion

The CCl4 model is a valuable and highly reproducible tool for inducing liver fibrosis and for the initial screening of anti-fibrotic therapies.[1][2] However, due to its primary mechanism of direct hepatotoxicity, it may not fully recapitulate the complexities of human liver diseases such as NASH, which are metabolically driven. Therefore, findings from CCl4-based studies should be interpreted with an understanding of the model's specific pathological mechanisms. For a comprehensive preclinical evaluation, it is recommended to cross-validate promising results in a second, mechanistically distinct model, such as the TAA or BDL model, and subsequently in a more disease-relevant model like a diet-induced NASH model. This multi-model approach strengthens the translational confidence in the preclinical data and provides a more robust foundation for clinical development.

References

• 1. meliordiscovery.com [meliordiscovery.com]
• 2. CCl4-induced liver fibrosis model | SMC Laboratories Inc. [smccro-lab.com]
• 3. Frontiers | Animal and Organoid Models of Liver Fibrosis [frontiersin.org]
• 4. Evaluation of different models of experimentally induced liver cirrhosis for MRI research with correlation to histopathologic findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative role of acetaminophen, carbon tetrachloride and thioacetamide in development of fibrosis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. histoindex.com [histoindex.com]
• 7. Comparative role of acetaminophen, carbon tetrachloride and thioacetamide in development of fibrosis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acute toxicity of CCl4 but not of paracetamol induces a transcriptomic signature of fibrosis in precision-cut liver slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of Two Protocols of Carbon Tetrachloride-Induced Cirrhosis in Rats - Improving Yield and Reproducibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mouse Models for the Study of Liver Fibrosis Regression In Vivo and Ex Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scantox.com [scantox.com]
• 13. An update on animal models of liver fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Carbon Tetrachloride (CCl4) and Thioacetamide (TAA) for Inducing Liver Fibrosis

For Researchers, Scientists, and Drug Development Professionals

The induction of liver fibrosis in preclinical animal models is a critical step in understanding the pathophysiology of the disease and for the development of novel therapeutic agents. Carbon tetrachloride (CCl4) and thioacetamide (TAA) are two of the most widely used hepatotoxins for this purpose. This guide provides a comprehensive comparison of these two agents, summarizing their mechanisms of action, experimental protocols, and key quantitative data to aid researchers in selecting the most appropriate model for their specific research needs.

Mechanism of Action: A Tale of Two Toxins

Both CCl4 and TAA require metabolic activation by cytochrome P450 enzymes in the liver to exert their toxic effects, leading to hepatocellular injury, inflammation, and the subsequent fibrotic cascade. However, the precise molecular pathways differ significantly.

Carbon Tetrachloride (CCl4): CCl4 is reductively dehalogenated by CYP2E1 to form the highly reactive trichloromethyl free radical (•CCl3).[1] This radical can initiate a cascade of lipid peroxidation, damaging cellular membranes and organelles.[1] The resulting oxidative stress and cellular damage trigger an inflammatory response, characterized by the activation of Kupffer cells, the resident macrophages of the liver.[1] Activated Kupffer cells release a variety of pro-inflammatory and pro-fibrotic cytokines, including transforming growth factor-beta (TGF-β) and platelet-derived growth factor (PDGF).[1][2] These cytokines, in turn, activate hepatic stellate cells (HSCs), the primary collagen-producing cells in the liver, leading to the excessive deposition of extracellular matrix (ECM) proteins and the formation of fibrotic scars.[2][3]

Thioacetamide (TAA): TAA is also bioactivated by CYP2E1, but it is converted to thioacetamide-S-oxide and then to the highly reactive thioacetamide-S-dioxide.[4] These metabolites covalently bind to cellular macromolecules, leading to oxidative stress and centrilobular necrosis.[4][5] Similar to CCl4, TAA-induced injury activates an inflammatory response. A key signaling pathway implicated in TAA-induced fibrosis is the activation of the TGF-β/Smad3 pathway, which directly promotes the transformation of HSCs into myofibroblasts.[4] TAA administration has been noted to cause more pronounced ductal proliferation and periportal infiltrates compared to CCl4.[5][6]

Comparative Data Summary

The following tables provide a summary of quantitative data extracted from various studies to facilitate a direct comparison between CCl4 and TAA in inducing liver fibrosis.

Table 1: Comparison of General Characteristics and Outcomes

Feature	Carbon Tetrachloride (CCl4)	Thioacetamide (TAA)	References
Mortality Rate	Can be significant, dose-dependent	Generally lower mortality	[7][8]
Histological Features	Centrilobular necrosis, fatty infiltration, micronodular cirrhosis	Centrilobular necrosis, nuclear atypia, prominent ductal proliferation, macronodular cirrhosis	[7][8][9]
Reproducibility	Highly reproducible model	Reliable and reproducible model	[3][10][11]
Model Progression	Rapid fibrosis induction (fibrosis in 4 weeks, cirrhosis by 8 weeks in mice)	Slower progression, can be modulated by dose and duration	[10][12]

Table 2: Comparison of Biochemical Markers of Liver Injury and Fibrosis

Marker	Carbon Tetrachloride (CCl4)	Thioacetamide (TAA)	References
Alanine Aminotransferase (ALT)	Significantly elevated	Significantly elevated	[3][13][14]
Aspartate Aminotransferase (AST)	Significantly elevated	Significantly elevated	[3][13][14]
Alkaline Phosphatase (ALP)	Significantly increased	Significantly increased	[14]
Total Bilirubin	Increased	Increased	[14]
Hydroxyproline Content	Significantly increased (indirect measure of collagen)	Significantly increased	[3][15][16]
α-Smooth Muscle Actin (α-SMA)	Increased expression (marker of HSC activation)	Increased expression	[13][17][18]
Collagen Type I	Increased deposition	Increased deposition	[13][19]

Experimental Protocols

The following are generalized experimental protocols for inducing liver fibrosis using CCl4 and TAA in rodents. It is crucial to note that specific doses, routes of administration, and durations can vary significantly between studies and should be optimized for the specific animal strain and research question.

Carbon Tetrachloride (CCl4) Induced Liver Fibrosis

Animal Model: Male Wistar rats or C57BL/6J mice are commonly used.

Materials:

• Carbon tetrachloride (CCl4)

• Olive oil or corn oil (as vehicle)

• Syringes and needles for administration

Procedure:

• Prepare a solution of CCl4 in the chosen vehicle (e.g., 10-50% v/v).

• Administer CCl4 to the animals via intraperitoneal (i.p.) injection or oral gavage.

• A common dosing regimen is 0.5-2 mL/kg body weight, administered twice or three times a week.[10]

• The duration of administration typically ranges from 4 to 16 weeks to induce significant fibrosis or cirrhosis.[3][10][20]

• Monitor animal health and body weight regularly.

• At the end of the study period, euthanize the animals and collect blood and liver tissue for analysis.

Key Analyses:

• Serum Biochemistry: Measure ALT, AST, ALP, and bilirubin levels.[3]

• Histopathology: Perform Hematoxylin and Eosin (H&E) staining to assess liver morphology and Sirius Red or Masson's trichrome staining to visualize collagen deposition.[3][20]

• Immunohistochemistry/Immunofluorescence: Stain for α-SMA to detect activated HSCs.[17]

• Quantitative Real-Time PCR (qRT-PCR): Analyze the gene expression of pro-fibrotic markers such as Col1a1, Tgf-β1, and Acta2 (α-SMA).[17]

• Hydroxyproline Assay: Quantify the total collagen content in the liver tissue.[3]

Thioacetamide (TAA) Induced Liver Fibrosis

Animal Model: Male Sprague-Dawley or Wistar rats, or various mouse strains.

Materials:

• Thioacetamide (TAA)

• Saline solution or drinking water

• Syringes and needles (for i.p. injection) or water bottles

Procedure:

• Intraperitoneal (i.p.) Injection:

  • Dissolve TAA in saline.

  • Administer TAA via i.p. injection at a dose of 150-300 mg/kg body weight.[4][19]

  • Injections are typically given two to three times per week for 8 to 16 weeks.[4][21]

• Administration in Drinking Water:

  • Dissolve TAA in the drinking water at a concentration of 0.03% (0.3 g/L).[5][7]

  • Provide the TAA-containing water to the animals ad libitum for 2 to 4 months.[5][6]

• Monitor animal health and body weight.

• At the end of the study, collect blood and liver tissue for analysis.

Key Analyses:

• Serum Biochemistry: Measure ALT, AST, ALP, and bilirubin levels.[13]

• Histopathology: H&E staining for morphology and Sirius Red or Masson's trichrome for collagen.[12]

• Immunohistochemistry/Immunofluorescence: Staining for α-SMA and other relevant markers like CD68 for Kupffer cells.[19]

• qRT-PCR: Gene expression analysis of fibrotic markers.[22]

• Hydroxyproline Assay: Quantification of liver collagen content.[12]

Visualizing the Pathways and Processes

To better understand the complex biological processes and experimental designs, the following diagrams have been generated using the DOT language.

Caption: CCl4-induced liver fibrosis signaling pathway.

Caption: TAA-induced liver fibrosis signaling pathway.

Caption: General experimental workflow for inducing and assessing liver fibrosis.

Conclusion: Choosing the Right Model

The choice between CCl4 and TAA depends on the specific research objectives.

• CCl4 is a classic, highly reproducible model that induces fibrosis relatively quickly, making it suitable for screening anti-fibrotic compounds and studying the general mechanisms of toxic liver injury and fibrosis.[3][10]

• TAA offers a model with generally lower mortality and can be administered more conveniently through drinking water for long-term studies.[7][8] The distinct histological features, such as prominent ductal proliferation, may be more relevant for studying certain aspects of human liver disease.[5][6] One study concluded that TAA is a more reliable method for inducing complete liver cirrhosis compared to CCl4.[9] Another comparative study suggested that TAA produced more severe toxic effects in comparison to CCl4.[23][24]

Ultimately, a thorough understanding of the advantages and disadvantages of each model, as outlined in this guide, will enable researchers to design more effective and clinically relevant studies in the pursuit of novel therapies for liver fibrosis.

References

• 1. omicsonline.org [omicsonline.org]
• 2. Induction of liver fibrosis by CCl4 mediates pathological alterations in the spleen and lymph nodes: The potential therapeutic role of propolis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. meliordiscovery.com [meliordiscovery.com]
• 4. Molecular mechanisms in thioacetamide-induced acute and chronic liver injury models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Standard operating procedures in experimental liver research: thioacetamide model in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Standard Operating Procedures in Experimental Liver Research: Thioacetamide model in mice and rats | Semantic Scholar [semanticscholar.org]
• 7. karger.com [karger.com]
• 8. Thioacetamide- and carbon tetrachloride-induced liver cirrhosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of different models of experimentally induced liver cirrhosis for MRI research with correlation to histopathologic findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CCl4-induced liver fibrosis model | SMC Laboratories Inc. [smccro-lab.com]
• 11. Dendropanax morbifera Ameliorates Thioacetamide-Induced Hepatic Fibrosis via TGF-β1/Smads Pathways [ijbs.com]
• 12. researchgate.net [researchgate.net]
• 13. Dendropanoxide Alleviates Thioacetamide-induced Hepatic Fibrosis via Inhibition of ROS Production and Inflammation in BALB/C Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparative role of acetaminophen, carbon tetrachloride and thioacetamide in development of fibrosis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. jstage.jst.go.jp [jstage.jst.go.jp]
• 16. tandfonline.com [tandfonline.com]
• 17. Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biocytogen.com [biocytogen.com]
• 19. Model of Liver Fibrosis Induction by Thioacetamide in Rats for Regenerative Therapy Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Mouse model of carbon tetrachloride induced liver fibrosis: Histopathological changes and expression of CD133 and epidermal growth factor - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Antifibrotic effects of crocin on thioacetamide-induced liver fibrosis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. academic.oup.com [academic.oup.com]
• 24. Comparative role of acetaminophen, carbon tetrachloride and thioacetamide in development of fibrosis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Shifting Paradigms in the Lab: A Comparative Guide to Carbon Tetrachloride and its Greener Alternatives

For decades, carbon tetrachloride (CCl4) was a staple in research and industrial laboratories, prized for its inertness and solvency. However, its significant environmental and health risks, primarily its high ozone-depleting potential and toxicity, have necessitated a shift towards safer and more sustainable alternatives. This guide provides a comprehensive comparison of carbon tetrachloride with viable alternative solvents, offering researchers, scientists, and drug development professionals the data and methodologies needed to make informed decisions for a greener laboratory environment.

The phasing out of carbon tetrachloride under the Montreal Protocol has spurred the adoption of various substitute solvents.[1][2] This guide delves into the environmental impact, toxicity, and performance of these alternatives, enabling a thorough assessment for specific laboratory applications.

Environmental Impact and Toxicity: A Quantitative Comparison

The primary drivers for replacing carbon tetrachloride are its detrimental effects on the ozone layer and its significant health hazards. The following table summarizes key environmental and toxicity metrics for CCl4 and several common alternatives.

Solvent	Ozone Depletion Potential (ODP)¹[3]	Global Warming Potential (GWP)¹[3]	OSHA PEL (ppm)⁸[4][5]	LD₅₀ (Oral, Rat) (mg/kg)	LC₅₀ (Inhalation, Rat) (ppm/4h)
Carbon Tetrachloride	1.1 - 1.2	1400	10	2350	8000
Dichloromethane	0.02	9	25	1600	16000
Cyclohexane	0	~3	300	12705	34000
Toluene	0	5	200	5580	12500
Ethyl Acetate	0	4	400	5620	1600
Acetone	0	<1	1000	5800	30000
Supercritical CO₂	0	1	5000	N/A	N/A

¹ODP is relative to CFC-11 (ODP of 1). GWP is the 100-year global warming potential relative to CO₂ (GWP of 1). ²Permissible Exposure Limit set by the Occupational Safety and Health Administration (OSHA) as a time-weighted average over an 8-hour workday. ³Lethal Dose, 50% - the amount of a substance that is lethal to 50% of a test population when administered orally. ⁴Lethal Concentration, 50% - the concentration of a substance in the air that is lethal to 50% of a test population over a 4-hour exposure. ⁵Data for LD₅₀ and LC₅₀ are compiled from various safety data sheets and toxicological databases and should be considered approximate. ⁶Supercritical Carbon Dioxide is a non-toxic alternative with a GWP of 1.[6] ⁷Non-halogenated organic solvents like alcohols, ketones, and esters offer environmentally friendly alternatives.[1] ⁸OSHA's PEL for Carbon Tetrachloride is 10 ppm as an 8-hour time-weighted average, with a ceiling concentration of 25 ppm, and a 5-minute maximum peak in any 4-hour period of 200 ppm.[4]

Experimental Protocols for Alternative Solvent Evaluation

Selecting a suitable alternative to carbon tetrachloride requires not only an assessment of its environmental and safety profile but also a rigorous evaluation of its performance in specific applications. Below are detailed methodologies for key experiments to compare solvent efficacy.

Protocol 1: Assessing Solvent Performance in a Representative Organic Reaction (e.g., Free-Radical Bromination)

This protocol outlines a procedure to compare the effectiveness of different solvents in a common organic reaction where carbon tetrachloride was traditionally used.

• Reaction Setup:

  • In separate, identical round-bottom flasks, dissolve the starting material (e.g., an alkylated aromatic compound) in the solvent being tested (e.g., cyclohexane, dichloromethane, or ethyl acetate) at a standard concentration (e.g., 0.1 M).[7]

  • Add a radical initiator (e.g., AIBN, benzoyl peroxide).

  • Bring the solutions to the appropriate reaction temperature for the chosen initiator and solvent.

• Reagent Addition:

  • Slowly add the brominating agent (e.g., N-bromosuccinimide - NBS) to each flask.

  • Ensure consistent stirring and temperature control across all reactions.

• Reaction Monitoring:

  • Monitor the progress of each reaction over time using an appropriate analytical technique such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC).

  • Take samples at regular intervals to determine the rate of consumption of the starting material and the formation of the product.

• Work-up and Isolation:

  • Once the reactions are complete, perform a standardized work-up procedure for all samples. This typically involves quenching the reaction, washing the organic layer with aqueous solutions to remove byproducts, drying the organic layer, and removing the solvent.[8][9]

  • Isolate the crude product and determine the yield for each solvent.

• Analysis and Comparison:

  • Analyze the purity of the isolated products using techniques like NMR spectroscopy or GC-MS.

  • Compare the reaction rates, product yields, and purity profiles obtained with each solvent to evaluate their relative performance.

Protocol 2: Evaluating Solvent Efficiency in an Extraction Process

This protocol provides a framework for comparing the ability of different solvents to extract a target compound from a mixture.

• Sample Preparation:

  • Prepare a standardized solid or liquid mixture containing a known concentration of the target analyte.

• Extraction Procedure:

  • For each solvent being tested, perform a liquid-liquid or solid-liquid extraction using a consistent solvent-to-sample ratio and extraction time.

  • For liquid-liquid extractions, use a separatory funnel and ensure thorough mixing followed by complete phase separation.

  • For solid-liquid extractions, techniques like Soxhlet extraction or maceration can be employed for comparison.[10]

• Analyte Quantification:

  • After extraction, carefully separate the solvent layer containing the extracted analyte.

  • Quantify the concentration of the analyte in the extract using a suitable analytical method such as UV-Vis spectroscopy, HPLC, or GC.

• Efficiency Calculation:

  • Calculate the extraction efficiency for each solvent by comparing the amount of analyte extracted to the total amount of analyte initially present in the sample.

• Performance Assessment:

  • Compare the extraction efficiencies of the different solvents to determine the most effective alternative to carbon tetrachloride for the specific application. The comparison of supercritical fluid extraction with traditional solvent extraction has been a subject of study.[11]

Visualizing the Path to Greener Chemistry

To better illustrate the concepts discussed, the following diagrams, created using the DOT language, visualize key logical and experimental workflows.

References

• 1. Evaluating Carbon Tetrachloride Alternatives in Modern Manufacturing [eureka.patsnap.com]
• 2. How Solvent Substitution Reduces Carbon Tetrachloride Usage [eureka.patsnap.com]
• 3. epa.gov [epa.gov]
• 4. CARBON TETRACHLORIDE (TETRACHLOROMETHANE) | Occupational Safety and Health Administration [osha.gov]
• 5. agilent.com [agilent.com]
• 6. Exploring Carbon Tetrachloride Alternatives in the Chemical Industry [eureka.patsnap.com]
• 7. How To Run A Reaction [chem.rochester.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-performance liquid chromatography comparison of supercritical-fluid extraction and solvent extraction of microbial fermentation products - PubMed [pubmed.ncbi.nlm.nih.gov]

A Tale of Two Injuries: Unraveling the Differences Between CCl4 and Bile Duct Ligation Liver Injury Models

For researchers navigating the complex landscape of preclinical liver disease models, the choice between chemical induction and surgical intervention is a critical one. This guide provides an in-depth, objective comparison of two of the most widely used models: Carbon Tetrachloride (CCl4)-induced liver injury and Bile Duct Ligation (BDL). By delving into their mechanisms, experimental protocols, and the distinct pathological features they produce, this guide aims to equip scientists and drug development professionals with the knowledge to select the most appropriate model for their research questions.

The CCl4 model, a classic method of inducing hepatotoxicity, involves the administration of a potent toxin to induce direct hepatocellular damage. In contrast, the BDL model simulates cholestatic liver diseases through a surgical procedure that obstructs the common bile duct, leading to a buildup of bile acids and subsequent liver injury. These fundamental differences in the mode of injury initiation lead to distinct downstream pathological cascades, making each model uniquely suited for studying different aspects of liver disease.

At a Glance: Key Differences Between CCl4 and BDL Models

Feature	Carbon Tetrachloride (CCl4) Model	Bile Duct Ligation (BDL) Model
Mechanism of Injury	Direct hepatotoxicity via free radical formation	Obstructive cholestasis and bile acid toxicity
Primary Site of Injury	Centrilobular necrosis and steatosis	Periportal inflammation and fibrosis
Key Pathological Features	Hepatocyte necrosis, inflammation, fibrosis, cirrhosis with prolonged exposure.[1][2]	Bile duct proliferation, portal inflammation, fibrosis, secondary biliary cirrhosis.[1][3]
Induction Time	Fibrosis can be induced in 4-8 weeks, with cirrhosis developing in 8-16 weeks.[1][2]	Fibrosis is evident within 2 weeks, with cirrhosis developing in 4-8 weeks.[3][4]
Reproducibility	Can be variable depending on dose, route, and animal strain.	Generally considered highly reproducible.
Technical Complexity	Relatively simple administration (intraperitoneal or oral gavage).	Requires aseptic surgical procedure.
Key Signaling Pathways	Oxidative stress, TGF-β/Smad, TNF-α.[5][6][7][8][9]	NF-κB, TNF-α, TGF-β.[10][11][12][13][14][15]

Quantitative Pathological Markers: A Comparative Overview

The following table summarizes typical quantitative data for key liver injury markers in both models. It is important to note that these values can vary depending on the specific experimental protocol, animal strain, and time points analyzed.

Parameter	CCl4 Model (Mouse, 8 weeks)	BDL Model (Mouse, 2-4 weeks)
Serum ALT (U/L)	Significantly elevated (e.g., >200 U/L)	Significantly elevated (e.g., >500 U/L, peaks around day 10-14)[16]
Serum AST (U/L)	Significantly elevated (e.g., >300 U/L)	Significantly elevated (e.g., >600 U/L, peaks around day 10-14)[16]
Serum Total Bilirubin (mg/dL)	Mild to moderate increase	Markedly elevated (e.g., >8 mg/dL)[4]
Fibrosis Score (e.g., Ishak)	Progressive increase, reaching scores of 3-6	Progressive increase, reaching scores of 4-6[4]
α-SMA Expression	Markedly increased	Markedly increased
Collagen Deposition	Significant increase	Significant increase

Experimental Protocols: A Step-by-Step Guide

Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis in Mice

This protocol describes a common method for inducing chronic liver fibrosis using CCl4.

Materials:

• Carbon tetrachloride (CCl4)

• Olive oil or corn oil (vehicle)

• Syringes and needles for intraperitoneal injection or gavage needles

• Male C57BL/6 mice (8-10 weeks old)

Procedure:

• Prepare a 10% (v/v) solution of CCl4 in olive oil.

• Administer the CCl4 solution to mice via intraperitoneal (IP) injection at a dose of 1 mL/kg body weight.

• Injections are typically performed twice a week for a duration of 4 to 12 weeks to induce progressive fibrosis.[2]

• A control group of mice should receive injections of the vehicle (olive oil) only.

• Monitor animal health and body weight regularly.

• At the desired time points, euthanize the mice and collect blood and liver tissue for analysis.

Bile Duct Ligation (BDL) in Mice

This protocol outlines the surgical procedure for inducing obstructive cholestasis.

Materials:

• Anesthesia (e.g., isoflurane)

• Surgical instruments (scissors, forceps, needle holders)

• Suture material (e.g., 6-0 silk)

• Surgical microscope or loupes

• Warming pad

• Analgesics

• Male C57BL/6 mice (8-10 weeks old)

Procedure:

• Anesthetize the mouse and place it on a warming pad to maintain body temperature.

• Shave the abdomen and sterilize the surgical area with an antiseptic solution.

• Make a midline abdominal incision to expose the peritoneal cavity.

• Gently retract the intestines to locate the common bile duct.

• Carefully dissect the common bile duct from the surrounding tissue.

• Ligate the common bile duct in two locations with silk sutures and cut the duct between the two ligatures.

• Ensure there is no bleeding and return the organs to their original position.

• Close the abdominal wall and skin with sutures.

• Administer post-operative analgesics and monitor the animal's recovery.

• A sham-operated control group should undergo the same procedure without the ligation and transection of the bile duct.

• Mice are typically monitored for 2 to 4 weeks before sacrifice and sample collection.[4]

Visualizing the Pathological Cascades: Signaling Pathways and Experimental Workflows

To better understand the molecular mechanisms and experimental processes, the following diagrams were generated using Graphviz (DOT language).

CCl4-Induced Liver Injury Signaling Pathway

Bile Duct Ligation-Induced Liver Injury Signaling Pathway

Comparison of Experimental Workflows

Conclusion: Choosing the Right Tool for the Job

Both the CCl4 and BDL models are invaluable tools in the study of liver disease, each with its own set of advantages and limitations. The CCl4 model is well-suited for investigating toxic liver injury, centrilobular necrosis, and the role of oxidative stress in fibrosis. Its relative ease of induction makes it a popular choice for initial screening of hepatoprotective compounds.

On the other hand, the BDL model provides a robust and reproducible system for studying cholestatic liver diseases, periportal fibrosis, and the inflammatory processes driven by bile acid accumulation. Its surgical nature, while more complex, closely mimics the pathophysiology of biliary obstruction in humans.

Ultimately, the decision of which model to use will depend on the specific research question. By carefully considering the distinct mechanisms and pathological outcomes of each model, researchers can make an informed choice that will yield the most relevant and translatable results in the quest to develop new therapies for liver disease.

References

• 1. meliordiscovery.com [meliordiscovery.com]
• 2. CCl4-induced liver fibrosis model | SMC Laboratories Inc. [smccro-lab.com]
• 3. scielo.br [scielo.br]
• 4. Bile Duct Ligation in Mice: Induction of Inflammatory Liver Injury and Fibrosis by Obstructive Cholestasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Progression of hepatic stellate cell activation is associated with the level of oxidative stress rather than cytokines during CCl4-induced fibrogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of ginseng extract on the TGF-β1 signaling pathway in CCl4-induced liver fibrosis in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxidative Stress and Hepatic Stellate Cells: A PARADOXICAL RELATIONSHIP - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. NF-κB Is Activated in Cholestasis and Functions to Reduce Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NF-kappaB is activated in cholestasis and functions to reduce liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. NF-kappaB activation and modulation in hepatic macrophages during cholestatic injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. TNFα in liver fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Tumor Necrosis Factor-α Promotes Cholestasis-Induced Liver Fibrosis in the Mouse through Tissue Inhibitor of Metalloproteinase-1 Production in Hepatic Stellate Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bile duct ligation of C57BL/6 mice as a model of hepatic encephalopathy - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Carbon Disulfide as a Replacement for Carbon Tetrachloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The phasing out of carbon tetrachloride (CCl4) under the Montreal Protocol, due to its ozone-depleting properties and significant health risks, has necessitated the evaluation of alternative solvents and reagents. This guide provides a comprehensive comparison of carbon disulfide (CS2) and carbon tetrachloride, assessing the viability of CS2 as a direct replacement. The following sections present a detailed analysis of their chemical and physical properties, toxicological profiles, and performance in specific applications, supported by experimental data and protocols.

Physical and Chemical Properties: A Head-to-Head Comparison

Carbon disulfide and carbon tetrachloride are both non-polar solvents, but they differ significantly in key physical and chemical properties that dictate their suitability for various applications. A primary distinction is their flammability; CS2 is highly flammable with a very low flash point, whereas CCl4 is non-flammable and was historically used in fire extinguishers.[1][2][3]

Property	Carbon Disulfide (CS2)	Carbon Tetrachloride (CCl4)
Formula	CS2	CCl4
Molar Mass	76.13 g/mol [4]	153.82 g/mol
Appearance	Colorless to light yellow liquid[2]	Colorless liquid[3]
Odor	Pure: Sweet, ether-like. Impure: Disagreeable, cabbage-like.[1][2]	Sweet, chloroform-like[3]
Boiling Point	46.2 °C[4]	76.7 °C
Melting Point	-111.6 °C[4]	-22.9 °C
Density	1.263 g/cm³[2]	1.594 g/cm³
Solubility in Water	Slightly soluble (2.16 g/L at 25°C)[5]	Insoluble
Flash Point	-30 °C (-22 °F)[2]	Non-flammable[3]
Flammability	Highly flammable and explosive[1]	Non-flammable[3]

Toxicological Profile: A Tale of Two Toxicants

Both carbon disulfide and carbon tetrachloride are recognized for their significant toxicity, though their primary target organs and mechanisms of action differ. CCl4 is a well-established hepatotoxin, causing liver damage through the formation of free radicals.[6][7] In contrast, CS2 is a potent neurotoxin, with chronic exposure leading to a range of neurological and cardiovascular effects.[8][9][10]

Parameter	Carbon Disulfide (CS2)	Carbon Tetrachloride (CCl4)
Primary Target Organs	Central and peripheral nervous systems, cardiovascular system, reproductive system[8][10]	Liver, kidneys, central nervous system[3][6]
Oral LD50 (Rat)	3188 mg/kg	2350 mg/kg
Inhalation LC50 (Rat)	10,000 ppm (2 hours)	8000 ppm (4 hours)
OSHA PEL (8-hr TWA)	20 ppm[11][12]	10 ppm[13]
NIOSH REL (10-hr TWA)	1 ppm[11]	2 ppm (60-minute ceiling)[13]
ACGIH TLV (8-hr TWA)	1 ppm (skin)[12]	5 ppm
Carcinogenicity	Not classified by EPA[8]	Reasonably anticipated to be a human carcinogen (NTP); Group 2B (IARC)

Data compiled from various sources. LD50 and LC50 values can vary based on study conditions.

Mechanisms of Toxicity: Divergent Pathways to Cellular Damage

The toxicity of both compounds is initiated by their metabolic activation. CCl4 is metabolized by cytochrome P450 enzymes in the liver to the highly reactive trichloromethyl radical (•CCl3).[3][5][6][7] This radical can initiate a cascade of lipid peroxidation, leading to membrane damage, disruption of cellular processes, and ultimately, liver necrosis and fibrosis.[4][14][15]

Carbon disulfide's toxicity follows two main pathways.[1][16] One involves its metabolism by cytochrome P450 to reactive sulfur atoms that can covalently bind to cellular macromolecules, contributing to hepatotoxicity.[1][9] The other, more prominent pathway, involves the non-enzymatic reaction of CS2 with amine groups on proteins to form dithiocarbamates.[9][12][16][17] These dithiocarbamates can chelate essential metal ions like copper and zinc, inhibiting critical enzymes and leading to the neurotoxic effects associated with CS2 exposure.[16][18]

Figure 1: Comparative Mechanisms of Toxicity for CCl4 and CS2.

Application-Specific Performance and Experimental Protocols

An objective evaluation of CS2 as a CCl4 replacement requires examining their performance in specific applications where CCl4 was traditionally used.

Fumigation

Historically, a mixture known as "80/20" was used as a grain fumigant, which consisted of 80% carbon tetrachloride and 20% carbon disulfide.[4] In this formulation, CCl4's primary role was not as the main pesticide but as a fire suppressant to mitigate the extreme flammability of CS2.[17] This synergistic use underscores that CS2 is not a suitable standalone replacement for CCl4 in this context due to its inherent fire hazard. The use of this fumigant mixture was banned in the United States by the Environmental Protection Agency in 1985.[18]

Experimental Protocol: Grain Fumigation (Historical)

• Fumigant: A liquid mixture of 80% carbon tetrachloride and 20% carbon disulfide by volume.

• Application: The liquid fumigant was typically sprayed onto the grain stream as it was being loaded into a storage facility (e.g., silo).

• Dosage: Dosages varied depending on the type of grain, storage conditions, and target pests.

• Procedure: The storage facility was sealed to maintain a lethal concentration of the fumigant vapor for a specified period (typically 24-72 hours).

• Aeration: Following fumigation, the storage facility was thoroughly ventilated to remove residual fumigant vapors before the grain was handled or processed.

• Safety Precautions: This process required extensive personal protective equipment, including respirators and skin protection, due to the high toxicity of both components.

Wohl-Ziegler Reaction (Allylic/Benzylic Bromination)

The Wohl-Ziegler reaction is a free-radical substitution reaction that utilizes N-bromosuccinimide (NBS) to brominate the allylic or benzylic position of a hydrocarbon. Carbon tetrachloride has been the solvent of choice for this reaction due to its inertness under free-radical conditions, its ability to dissolve the reactants, and the poor solubility of the succinimide byproduct, which provides a visual cue for reaction completion.[1][16]

Carbon disulfide is not a suitable replacement solvent for this reaction. Its chemical structure (S=C=S) makes it susceptible to reacting with radicals, which would interfere with the desired bromination pathway. The search for CCl4 alternatives in this reaction has focused on other inert solvents like acetonitrile or dichloromethane.[1][5]

Figure 2: Experimental Workflow for the Wohl-Ziegler Reaction.

Experimental Protocol: Wohl-Ziegler Bromination

• Reactants: Allylic or benzylic substrate, N-bromosuccinimide (NBS, 1.0-1.1 equivalents), and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Solvent: Anhydrous carbon tetrachloride.

• Procedure:

  • The substrate, NBS, and radical initiator are combined in a round-bottom flask fitted with a reflux condenser.

  • Anhydrous CCl4 is added as the solvent.

  • The mixture is heated to reflux (approx. 77°C). The reaction can also be initiated by UV irradiation.

  • The reaction is monitored for completion. As the reaction proceeds, the dense NBS is consumed and the less dense succinimide byproduct is formed, which floats to the surface of the CCl4.[16]

  • Upon completion, the reaction mixture is cooled to room temperature.

• Workup:

  • The succinimide byproduct is removed by filtration.

  • The filtrate is washed with water and brine to remove any remaining impurities.

  • The organic layer is dried over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filtered, and the solvent is removed under reduced pressure to yield the crude brominated product.

  • The product is then purified, typically by distillation or chromatography.

Conclusion: Is Carbon Disulfide a Viable CCl4 Replacement?

Based on the comparative data, carbon disulfide is not a suitable or safe replacement for carbon tetrachloride. While both are effective non-polar solvents, the profound differences in their properties and hazards make a direct substitution untenable in most applications.

The key factors precluding the use of CS2 as a CCl4 replacement are:

• Extreme Flammability: CS2's high flammability and low autoignition temperature present a significant safety hazard, directly contrasting with the non-flammable nature of CCl4 which was often a key reason for its use.[1][3]

• Significant Toxicity: While CCl4 is being phased out for its toxicity, CS2 possesses its own severe toxicological profile, particularly as a neurotoxin.[8][9] Replacing one hazardous substance with another that has a different but equally dangerous set of health effects is not a viable solution.

• Chemical Reactivity: In applications like the Wohl-Ziegler reaction, the chemical inertness of the solvent is paramount. CS2 is more reactive than CCl4 and would likely participate in unwanted side reactions.

The search for CCl4 alternatives should focus on compounds that not only replicate its desirable solvent properties but also offer a significantly improved safety and environmental profile. As research indicates, more suitable replacements are found in other classes of chemicals, such as certain halogenated hydrocarbons, acetonitrile, or the adoption of green chemistry technologies like supercritical fluids.[5][7]

References

• 1. Mechanism of the neurotoxic and hepatotoxic effects of carbon disulfide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adrenal activation of carbon tetrachloride: role of microsomal P450 isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Carbon tetrachloride-induced lipid peroxidation: eicosanoid formation and their regulation by antioxidant nutrients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deciphering Molecular Mechanisms of Carbon Tetrachloride- Induced Hepatotoxicity: A Brief Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Toxicity of carbon tetrachloride, free radicals and role of antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Carbon tetrachloride changes the activity of cytochrome P450 system in the liver of male rats: role of antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Carbon Disulfide Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Carbon disulfide neurotoxicity: Taiwan experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 13. omicsonline.org [omicsonline.org]
• 14. Oxygen- and carbon-centered free radical formation during carbon tetrachloride metabolism. Observation of lipid radicals in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The relationship of carbon disulfide metabolism to development of toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Theoretical insights into the reductive metabolism of CCl4 by cytochrome P450 enzymes and the CCl4-dependent suicidal inactivation of P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Carbon tetrachloride

For researchers, scientists, and drug development professionals, the responsible management of hazardous chemicals is paramount. Carbon tetrachloride (CCl4), a known carcinogen and toxic substance, requires stringent disposal protocols to ensure the safety of laboratory personnel and the protection of the environment.[1][2][3] Adherence to these procedures is not only a matter of safety but also of regulatory compliance.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, ensure that all personnel handling carbon tetrachloride are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, nitrile or polyvinyl alcohol gloves, safety goggles, a lab coat, full-length pants, and closed-toe shoes.[1][2] All operations involving carbon tetrachloride must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2][4]

Key Safety Measures:

• Ventilation: Always handle carbon tetrachloride in a well-ventilated area, preferably a chemical fume hood with a face velocity of 100 ft/min.[1][4]

• Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes.[2][4]

• Storage: Store carbon tetrachloride in a cool, dry, well-ventilated area in a tightly sealed container.[1][4]

Step-by-Step Disposal Procedure

The disposal of carbon tetrachloride is regulated as hazardous waste. The following steps provide a direct, operational plan for its proper disposal.

• Waste Collection:

  • Collect all carbon tetrachloride waste, including contaminated disposables, in a designated and properly labeled hazardous waste container.[1]

  • The container must be compatible with carbon tetrachloride and have a secure, tight-fitting lid.[1][4]

• Labeling:

  • Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[1]

  • The label should clearly identify the contents as "Hazardous Waste: Carbon Tetrachloride" and include any other information required by your institution's Environmental Health and Safety (EHS) department.

• Storage of Waste:

  • Store the hazardous waste container in a designated, secure area, away from incompatible materials.[1][4]

  • Ensure the storage area is well-ventilated.

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[5]

  • Do not attempt to dispose of carbon tetrachloride down the drain or in regular trash.[5]

Spill Management

In the event of a carbon tetrachloride spill, immediate and appropriate action is crucial to mitigate risks.

Spill Size	Procedure
Small Spill (<1 L)	If trained, use an appropriate spill kit with absorbent material to contain the spill. Wear full PPE. Double bag the spill waste in clear plastic bags, label it as hazardous waste, and arrange for disposal.[1]
Large Spill (>1 L)	Evacuate the area immediately. Avoid breathing vapors. Contact your institution's emergency response team and EHS department for assistance.[1]

Regulatory Framework

The disposal of carbon tetrachloride is governed by strict federal and state regulations. In the United States, the Environmental Protection Agency (EPA) classifies carbon tetrachloride as a hazardous waste under the Resource Conservation and Recovery Act (RCRA).[6][7]

EPA Hazardous Waste Codes for Carbon Tetrachloride:

Waste Code	Description
U211	Listed as a toxic waste.
F001	Spent halogenated solvents used in degreasing.
D019	Toxicity Characteristic for carbon tetrachloride.

Source: U.S. Environmental Protection Agency[7]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of carbon tetrachloride waste in a laboratory setting.

Caption: Workflow for the proper disposal of carbon tetrachloride.

References

• 1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. How to Promote Safe Practices for Carbon Tetrachloride Handling? [eureka.patsnap.com]
• 4. research.uga.edu [research.uga.edu]
• 5. nj.gov [nj.gov]
• 6. How Industrial Waste Management Addresses Carbon Tetrachloride [eureka.patsnap.com]
• 7. downloads.regulations.gov [downloads.regulations.gov]

Navigating the Risks: A Comprehensive Guide to Handling Carbon Tetrachloride

For Immediate Reference: Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Carbon tetrachloride (CCl4), a colorless liquid with a sweet odor, has historically been a staple in laboratory settings. However, its significant health risks, including toxicity through inhalation, ingestion, and skin absorption, necessitate stringent safety protocols.[1][2] This guide provides essential, procedural information for the safe handling, storage, and disposal of carbon tetrachloride, ensuring the well-being of laboratory personnel and the integrity of research.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling carbon tetrachloride, a comprehensive PPE strategy is non-negotiable. Standard laboratory attire is insufficient; specialized equipment is required to prevent exposure.

PPE Category	Recommended Equipment	Specifications & Best Practices
Hand Protection	Nitrile or Polyvinyl Alcohol (PVA) gloves	Rubber gloves are not suitable as carbon tetrachloride can migrate through them.[3][4] Always inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact.[4][5]
Eye Protection	Splash-resistant safety goggles with a faceshield	Provides maximum protection against splashes and vapors. An emergency eye wash station should be readily accessible.[6]
Respiratory Protection	Use within a certified chemical fume hood	All operations involving carbon tetrachloride must be conducted in a fume hood with a face velocity of 100 ft/min.[4][5] Respirators, such as a self-contained breathing apparatus, should be used as a last line of defense, especially when exposure limits may be exceeded.[4]
Body Protection	Chemical-resistant lab coat, full-length pants, and closed-toe shoes	Ensures minimal skin is exposed.[1][5] Contaminated clothing should be removed immediately and disposed of as hazardous waste.[7][8]

Engineering Controls: Creating a Safe Environment

Beyond personal protection, engineering controls are fundamental to minimizing exposure to carbon tetrachloride vapors.

Control Measure	Requirement	Rationale
Ventilation	All work must be performed in a certified chemical fume hood.	A properly functioning fume hood contains toxic vapors, preventing inhalation.[4][9] The fume hood should be certified annually.[5]
Laboratory Pressure	Laboratory rooms should be maintained at a negative pressure relative to corridors and the outside environment.	This prevents contaminated air from escaping the laboratory.[4][5] Keeping laboratory doors closed helps maintain this negative pressure.[4]

Exposure Limits and Health Hazards

Understanding the permissible exposure limits (PELs) and potential health effects of carbon tetrachloride is crucial for risk assessment and management. Chronic exposure can lead to severe damage to the liver and kidneys and is linked to cancer.[4][10][11]

Regulatory Body	8-Hour Time-Weighted Average (TWA)	Short-Term Exposure Limit (STEL)
OSHA (PEL)	10 ppm	25 ppm (15-minute)
NIOSH (REL)	2 ppm (60-minute ceiling)	-
ACGIH (TLV)	5 ppm	10 ppm

Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet.[7]

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is vital to prevent accidents and exposure.

Handling:

• Avoid direct contact with skin, eyes, and clothing.[4]

• Wash hands thoroughly with soap and water after handling, before breaks, and at the end of the workday.[1][4]

• All containers must be clearly labeled.[1]

Storage:

• Store carbon tetrachloride in a cool, dry, and well-ventilated area, away from heat sources and incompatible materials such as aluminum, magnesium, and zinc.[1][12]

• Containers should be tightly sealed and stored upright in a secondary container to prevent leakage.[4][5]

• Storage facilities should be equipped with spill containment systems and fire suppression equipment.[6]

Emergency Procedures: Spills and Exposures

In the event of a spill or exposure, immediate and correct action is critical.

First Aid:

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air immediately. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[4][5]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[4][7]
Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[4][7]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4][10]

Spill Response Workflow:

Caption: Workflow for responding to a carbon tetrachloride spill.

Disposal Plan

Carbon tetrachloride and any materials contaminated with it must be disposed of as hazardous waste.[5][13]

• Waste Collection: Collect waste in a designated, sealed, and clearly labeled container.

• Contaminated Materials: This includes used gloves, absorbent materials from spills, and contaminated clothing.

• Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's Environmental Health and Safety (EHS) department for specific procedures.[7] Incineration is not recommended due to the potential formation of toxic gases like phosgene.[3]

References

• 1. m.youtube.com [m.youtube.com]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. Carbon Tetrachloride (HSG 108, 1998) [inchem.org]
• 4. research.uga.edu [research.uga.edu]
• 5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 6. A Technical Guide to Carbon Tetrachloride Storage Solutions [eureka.patsnap.com]
• 7. nj.gov [nj.gov]
• 8. fishersci.com [fishersci.com]
• 9. Protecting Workers from Carbon Tetrachloride Exposure - NMS Health [nmshealth.com]
• 10. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 11. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]
• 12. oxy.com [oxy.com]
• 13. Special Waste | Waste Connections of Washington, Inc. [wcnorthwest.com]